Salcomine

• CAS: 129409-01-4

Core Science & Biosynthesis

An In-Depth Technical Guide to the Co(salen) Coordination Complex

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the cobalt(II) complex of N,N'-bis(salicylidene)ethylenediamine, commonly known as Co(salen). This versatile coordination compound has garnered significant interest due to its ability to model biological oxygen carriers, its catalytic activity in a range of organic transformations, and its potential in materials science.

Physicochemical and Structural Properties

Co(salen) is a square-planar complex that can exist in different crystalline forms, which influences its reactivity, particularly its ability to bind dioxygen. The core properties of the complex are summarized below.

Table 1: General Physicochemical Properties of Co(salen)

Property	Value
Molecular Formula	C₁₆H₁₄CoN₂O₂
Molar Mass	325.23 g/mol
Appearance	Red-brown crystals or powder
Solubility	Insoluble in water. Soluble in benzene, chloroform, pyridine, and DMSO.
Stability	Air-sensitive, particularly in solution. Stable under inert gas.

Spectroscopic Data

Spectroscopic methods are crucial for the characterization of Co(salen) and its derivatives. Due to the paramagnetic nature of the Co(II) center (d⁷), NMR spectroscopy is challenging. However, upon oxidation to the diamagnetic Co(III) state, NMR can be a powerful tool for structural elucidation.

Table 2: Key Spectroscopic Data for Co(salen) and its Derivatives

Spectroscopic Technique	Key Features and Assignments
UV-Vis	In non-coordinating solvents like chloroform, absorption bands are observed around 345 nm and 405 nm. In coordinating solvents like DMSO or in the presence of ligands like pyridine, new bands may appear due to the formation of five- or six-coordinate adducts. For instance, in DMF, bands at 285 nm and 334 nm are attributed to π → π* and n → π* transitions of the C=N motif[1].
Infrared (IR)	The IR spectrum is characterized by a strong azomethine (C=N) stretching vibration, typically observed around 1600-1650 cm⁻¹[2][3]. The phenolic C-O stretching band appears in the region of 1230–1290 cm⁻¹[2]. Coordination of the salen ligand to the cobalt center is confirmed by shifts in these bands and the appearance of new bands corresponding to Co-N (below 500 cm⁻¹) and Co-O (around 550 cm⁻¹) vibrations[3].
¹H NMR (for Co(III)-salen)	For diamagnetic Co(III)-salen complexes, the azomethine protons (HC=N) typically appear as a singlet between 8.2 and 8.6 ppm[2]. The protons of the ethylene (B1197577) bridge appear as a singlet around 3.6-3.9 ppm. Aromatic protons are observed in the 6.4-7.3 ppm range. The absence of the phenolic -OH proton signal (which appears at 12.8-16.1 ppm in the free ligand) confirms deprotonation and coordination to the metal center[2].

Crystallographic Data

The solid-state structure of Co(salen) is of particular interest as it exists in both "active" and "inactive" forms regarding oxygen uptake. The inactive form consists of dimeric units, [Co(salen)]₂, where the cobalt center of one molecule interacts with an oxygen atom of a neighboring molecule, hindering the access of O₂. The active forms are thought to have a more open lattice packing. While detailed crystallographic data for the base Co(salen) is complex due to polymorphism, data for related Co(III)(salen) complexes provide insight into the coordination geometry.

Table 3: Representative Crystallographic Data for a Co(III)(salen) Derivative

Parameter	[Co(salen)(PMe₂Ph)₂]ClO₄
Crystal System	Monoclinic
Space Group	P2₁/a
Coordination Geometry	Distorted Octahedral
Selected Bond Lengths (Å)	Co-P1: 2.289(1), Co-P2: 2.303(1)
Selected Bond Angles (°)	Deviate significantly from 90°

Data for a representative Co(III)(salen) complex with axial phosphine (B1218219) ligands, as the salen ligand occupies the equatorial plane.

Electrochemical Properties

The redox chemistry of Co(salen) is central to its catalytic activity, particularly in redox catalysis. The complex can be reversibly oxidized and reduced, with the Co(II)/Co(I) and Co(III)/Co(II) couples being the most relevant.

Table 4: Electrochemical Data for Co(salen)

Redox Couple	Potential (V vs. Fc/Fc⁺)	Conditions
Co(II)/Co(I)	-1.55	Acetonitrile, 0.1 M TBAP

This redox couple is particularly important for the catalytic reduction of organic halides[4].

Key Reactions and Mechanisms

Reversible Oxygen Binding

One of the most remarkable properties of Co(salen) is its ability to reversibly bind molecular oxygen, serving as a functional model for oxygen-carrying proteins like myoglobin (B1173299) and hemoglobin[5]. In the presence of a coordinating solvent or a Lewis base (e.g., pyridine), Co(salen) can form a 1:1 superoxo adduct or a 2:1 peroxo-bridged dimer with O₂.

Mechanism of reversible oxygen binding by Co(salen).

Catalytic Oxidation

Co(salen) and its derivatives are effective catalysts for the oxidation of various organic substrates, including phenols, alcohols, and sulfides, often using molecular oxygen or air as the oxidant[6]. The general workflow for such a catalytic reaction is depicted below.

General workflow for a Co(salen)-catalyzed oxidation.

Experimental Protocols

Synthesis of Co(salen)

The synthesis is a two-step procedure involving the initial formation of the salen ligand followed by complexation with a cobalt(II) salt.

Step 1: Synthesis of the Salen Ligand (H₂salen)

• To a solution of salicylaldehyde (B1680747) (2.1 cm³) in 25 cm³ of boiling ethanol (B145695), add 1,2-diaminoethane (0.7 cm³) dropwise with stirring.

• Stir the reaction mixture vigorously for 3-4 minutes. A bright yellow precipitate of the salen ligand will form.

• Cool the mixture in an ice-water bath to complete the precipitation.

• Filter the bright yellow flaky crystals under suction, wash with a small volume of ice-cold ethanol, and air-dry.

• Record the yield and melting point for characterization.

Step 2: Synthesis of the Co(salen) Complex This preparation is air-sensitive and should be performed under an inert atmosphere (e.g., nitrogen).

• Dissolve the synthesized salen ligand (1.6 g) in 60 cm³ of ethanol at 60-70°C in a side-arm flask under a nitrogen atmosphere.

• In a separate flask, dissolve cobalt(II) acetate (B1210297) tetrahydrate (1.25 g) in a minimal amount of an ethanol:water mixture.

• Quickly add the cobalt(II) acetate solution to the hot ligand solution while swirling. An initial brown precipitate of the "active" complex should form.

• Continue heating the mixture with periodic swirling for 1-2 hours. During this time, the brown precipitate will convert to the more stable, brick-red "inactive" complex.

• Cool the solution to room temperature to allow for complete precipitation.

• Collect the brick-red crystals by filtration in the air, wash with ice-cold ethanol, and dry in a desiccator.

• Record the final yield.

Measurement of Oxygen Uptake in Solution

This experiment quantifies the reversible binding of O₂ to Co(salen) in a coordinating solvent like DMSO.

• Accurately weigh a finely ground sample of Co(salen) (between 0.05 and 0.1 g) and place it in a side-arm test tube connected to a gas burette.

• In a separate small test tube that fits inside the side-arm tube, place approximately 5 cm³ of DMSO that has been saturated with oxygen.

• Carefully place the small tube with DMSO inside the side-arm tube without spilling.

• Seal the apparatus and flush with a gentle stream of oxygen. Equalize the water levels in the gas burette to atmospheric pressure and record the initial volume.

• Initiate the reaction by carefully tilting the side-arm tube to mix the Co(salen) with the DMSO.

• As O₂ is absorbed by the solution, the water level in the graduated tube will rise. Record the volume change over time (e.g., every two minutes for 20 minutes) until no further change is observed.

• From the total volume of O₂ consumed at room temperature and atmospheric pressure, the mole ratio of dioxygen absorbed per mole of Co(salen) can be calculated.

Applications in Research and Development

The unique properties of Co(salen) make it a valuable tool in several areas of chemical research and development:

• Catalysis: Co(salen) and its derivatives are widely investigated as catalysts for various organic reactions, including oxidations, reductions, and polymerization reactions. Chiral versions of the salen ligand have led to the development of highly effective catalysts for asymmetric synthesis, which is of great importance in the pharmaceutical industry.

• Models for Bioinorganic Systems: Its ability to reversibly bind O₂ makes it an excellent and much-studied model for understanding the function of metalloproteins like hemoglobin and myoglobin[5].

• Materials Science: Co(salen) has been incorporated into polymers and other materials to develop sensors and electrocatalysts. For example, it has been studied as a catalyst precursor for electrocatalytic water oxidation and for the electrochemical reduction of CO₂[7][8].

• Drug Development: While not a therapeutic agent itself, Co(salen)'s role as a catalyst in asymmetric synthesis is critical for producing enantiomerically pure drug compounds. Additionally, metal-salen complexes have been explored for their potential anti-tumor activities[9].

References

• 1. Iron–Salen Complex and Co2+ Ion‐Derived Cobalt–Iron Hydroxide/Carbon Nanohybrid as an Efficient Oxygen Evolution Electrocatalyst - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ajchem-a.com [ajchem-a.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. people.chem.umass.edu [people.chem.umass.edu]
• 6. lignoworks.ca [lignoworks.ca]
• 7. Controlling the nucleophilic properties of cobalt salen complexes for carbon dioxide capture - RSC Advances (RSC Publishing) DOI:10.1039/C9RA01990A [pubs.rsc.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Salen Ligands and Co-Salen Complexes [bldpharm.com]

The Discovery of Reversible Oxygen Binding by Salcomine: A Technical Whitepaper

For Researchers, Scientists, and Drug Development Professionals

Introduction

The study of synthetic oxygen carriers has been a cornerstone of bioinorganic chemistry, providing invaluable insights into the mechanisms of respiratory metalloproteins like hemoglobin and myoglobin. Among the most pivotal molecules in this field is N,N′-bis(salicylidene)ethylenediaminocobalt(II), commonly known as salcomine (B1680745) or Co(salen). First synthesized in 1933 by Pfeiffer and his colleagues, its remarkable ability to reversibly bind molecular oxygen was not recognized until 1938 by Tsumaki.[1][2][3] This discovery marked the first instance of a synthetic complex capable of mimicking the oxygen-carrying function of hemoglobin in the solid state and solution, launching decades of research into its properties and potential applications, from oxygen storage to catalysis.[1] This technical guide provides an in-depth review of the core principles of salcomine's interaction with oxygen, detailing the experimental protocols used in its study and presenting key quantitative data.

Chemical Principles of Dioxygen Binding

The ability of salcomine to bind oxygen is intimately linked to its molecular structure and the electronic properties of the central cobalt(II) ion. The salen ligand is a tetradentate Schiff base that coordinates to the cobalt ion in a square-planar geometry.[3] In this state, the cobalt(II) center is coordinatively unsaturated.

The Binding Mechanism

The reversible binding of dioxygen (O₂) to salcomine is a cooperative process. In the presence of a coordinating solvent like dimethyl sulfoxide (B87167) (DMSO) or pyridine, or within a suitable crystal lattice structure, two salcomine molecules coordinate to one molecule of oxygen to form a bridged peroxo-dimer, [(Co(salen))₂O₂].[4] This process involves the formal oxidation of the two Co(II) centers to Co(III) and the reduction of the O₂ molecule to the peroxide state (O₂²⁻).[4]

The reaction can be represented as: 2Co(salen) + O₂ ⇌ [Co(salen)]₂O₂

This equilibrium is sensitive to temperature and oxygen partial pressure. Heating the dark-brown oxygenated complex or placing it under a vacuum will reverse the process, releasing the oxygen and regenerating the red-brown Co(salen).[1]

Active vs. Inactive Forms

In the solid state, the capacity of salcomine to bind oxygen is highly dependent on its crystalline form.[2][3][5]

• Inactive Form: This form consists of dimeric units, [Co(salen)]₂, where the cobalt centers are five-coordinate. The crystal packing is dense and does not allow for the diffusion of oxygen molecules into the lattice, rendering it non-reactive towards O₂.[3][5]

• Active Form: The active crystalline forms have a more open lattice structure with voids or channels.[2][3] This porous structure allows oxygen molecules to penetrate the crystal and interact with the cobalt centers, leading to reversible oxygen uptake. The specific arrangement of the Co(salen) units is crucial for facilitating this binding.

Experimental Protocols

Synthesis of Salcomine (Inactive Form)

This protocol describes the synthesis of the inactive form of Co(salen), which can be used for subsequent oxygen uptake studies in solution. The synthesis is sensitive to air and should be performed under an inert atmosphere (e.g., nitrogen or argon) to prevent premature oxidation.[5]

Materials:

• Salicylaldehyde (B1680747)

• Ethylenediamine (B42938)

• Ethanol (B145695) (95%)

• Cobalt(II) acetate (B1210297) tetrahydrate

• Water

• Three-neck round-bottom flask, condenser, addition funnel

Procedure:

• The salenH₂ ligand is first prepared by the condensation of two equivalents of salicylaldehyde with one equivalent of ethylenediamine in boiling ethanol.[2][3]

• In a separate flask, a solution of Cobalt(II) acetate tetrahydrate is prepared in deionized water.[4]

• The apparatus is flushed with an inert gas like argon to create an anaerobic atmosphere.[6]

• The hot ethanolic solution of the salenH₂ ligand is placed in the three-neck flask.

• The cobalt acetate solution is added slowly to the ligand solution while stirring. A brown precipitate of the active form initially forms.[3]

• The mixture is heated at reflux. During this time, the initial brown precipitate converts to the more stable, brick-red inactive form.[5]

• After cooling, the solid product is collected by vacuum filtration, washed with cold ethanol and then water, and dried in a desiccator.[5][6]

Below is a diagram illustrating the workflow for the synthesis of Salcomine.

Workflow for the synthesis of Salcomine (Co(salen)).

Measurement of Oxygen Uptake in Solution

This protocol measures the volume of oxygen absorbed by a solution of Co(salen) in DMSO, allowing for the determination of the binding stoichiometry. The experiment is typically carried out in a gas burette or a similar constant pressure apparatus.[2][5]

Materials:

• Finely ground Co(salen)

• Dimethyl sulfoxide (DMSO)

• Side-arm test tube or flask

• Gas burette with a leveling bulb

• Oxygen source

Procedure:

• A precisely weighed sample of finely ground Co(salen) (50-100 mg) is placed in a side-arm test tube.[2][5]

• A small, open tube containing a known volume of DMSO (e.g., 5 mL) is carefully placed inside the side-arm tube, ensuring the two substances do not yet mix.[2]

• The apparatus is connected to the gas burette and flushed thoroughly with pure oxygen.[2][5]

• The system is sealed, and the initial volume of oxygen is recorded from the burette after equalizing the water levels to ensure atmospheric pressure.[2]

• The reaction is initiated by tilting the side-arm tube to allow the DMSO to dissolve the Co(salen) sample. The solution will typically change color from red-brown to dark brown/black as oxygen is absorbed.[2]

• As oxygen is consumed by the solution, the water level in the burette rises. The volume is recorded at regular intervals (e.g., every 2 minutes) until no further change is observed.[5]

• The total volume of O₂ consumed is determined from the difference between the initial and final burette readings. This volume is then converted to moles using the ideal gas law to calculate the molar ratio of O₂ bound per mole of Co(salen).

The following diagram outlines the experimental workflow for this measurement.

Experimental workflow for measuring O₂ uptake by Co(salen) in DMSO.

Quantitative Data on Oxygen Binding

The thermodynamics of oxygen binding to cobalt(II) Schiff base complexes, including salcomine analogues, have been investigated to quantify the binding affinity. The key parameters are the equilibrium constant (KO₂), the enthalpy of oxygenation (ΔH°), and the entropy of oxygenation (ΔS°). The binding is an exothermic process, as indicated by the negative enthalpy change, and is accompanied by a decrease in entropy due to the loss of translational and rotational freedom of the O₂ molecule upon binding.[7]

The table below summarizes representative thermodynamic data for the oxygenation of various Co(salen)-type complexes in solution.

Complex	Solvent	Temperature (K)	KO₂ (atm⁻¹)	ΔH° (kJ mol⁻¹)	ΔS° (J mol⁻¹ K⁻¹)
Co(NSalen)	DMF/Pyridine	274	10.52	-37.56	-117.5
Co(NSalen)	DMF/Pyridine	286	5.20	-37.56	-117.5
Co(NSalen)	DMF/Pyridine	318	1.08	-37.56	-117.5
Co(EtSalen)	DMF/Pyridine	298	2.96	-49.80	-157.0
Co(DIEtSalen)	DMF/Pyridine	298	3.05	-45.50	-142.8
Co(DMISalen)	DMF/Pyridine	298	6.75	-40.00	-120.0
Data adapted from studies on Co(salen) derivatives, which demonstrate the general thermodynamic profile of oxygenation.[7][8]

The data show that electron-withdrawing substituents on the salen ligand tend to decrease the oxygen affinity of the cobalt complex.[7]

Signaling Pathways and Logical Relationships

The core process of oxygen binding can be visualized as a reversible chemical equilibrium.

Reversible oxygen binding equilibrium of Salcomine.

Conclusion

The discovery of oxygen binding by salcomine was a landmark event that opened the door to the rational design of synthetic oxygen carriers. Its straightforward synthesis and robust, reversible oxygen binding have made it an enduring model system in bioinorganic and materials chemistry. The detailed study of its various crystalline forms, the influence of coordinating solvents, and the thermodynamics of the binding process have provided fundamental knowledge applicable to the development of oxygen sensors, catalysts for oxidation reactions, and systems for air separation and oxygen storage. For drug development professionals, understanding these model systems can inform the design of molecules that interact with metalloproteins or manage oxidative stress. Salcomine remains a classic example of how a simple coordination complex can mimic sophisticated biological functions, continuing to inspire new research and educational experiments.[1][2]

References

• 1. Structure Activity Relationships for Reversible O2 Chemisorption by the Solid Phases of Co(salen) and Co(3F-salen) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. people.chem.umass.edu [people.chem.umass.edu]
• 3. people.umass.edu [people.umass.edu]
• 4. Electrochemistry of Oxygenation Catalysts. 3.(1) Thermodynamic Characterization of Electron Transfer and Solvent Exchange Reactions of Co(salen)/[Co(salen)](+) in DMF, Pyridine, and Their Mixtures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. epublications.marquette.edu [epublications.marquette.edu]
• 7. hrcak.srce.hr [hrcak.srce.hr]
• 8. researchgate.net [researchgate.net]

Physical and chemical properties of N,N'-Bis(salicylidene)ethylenediaminocobalt(II)

An In-depth Technical Guide on the Physical and Chemical Properties of N,N'-Bis(salicylidene)ethylenediaminocobalt(II)

For Researchers, Scientists, and Drug Development Professionals

Introduction

N,N'-Bis(salicylidene)ethylenediaminocobalt(II), commonly known as Salcomine (B1680745) or Co(salen), is a coordination complex that has garnered significant scientific interest since its discovery.[1] It was the first synthetic complex reported to reversibly bind molecular oxygen, making it a valuable model for studying biological oxygen carriers like hemoglobin and myoglobin.[1][2] This property, coupled with its catalytic activity in various oxidation reactions, has established Salcomine as a compound of interest in fields ranging from bioinorganic chemistry to materials science and catalysis.[3][4][5][6]

This technical guide provides a comprehensive overview of the core physical and chemical properties of Salcomine, detailed experimental protocols for its synthesis and characterization, and visual representations of its key chemical processes.

Physical Properties

Salcomine is a solid crystalline compound.[4] Its physical characteristics are summarized in the table below. The compound's appearance can vary from a reddish-brown to a dark, almost black powder, a change associated with its oxygenation state.[1][4][7] In its deoxygenated form, it is typically described as maroon or red-brown, turning black upon exposure to oxygen.[1][4] It is stable under recommended storage conditions but is incompatible with strong acids and oxidizing agents.[4][8]

Property	Value	Citation(s)
Molecular Formula	C₁₆H₁₄CoN₂O₂	[3][9]
Molar Mass	325.23 g/mol	[3][10]
Appearance	Reddish-brown to black crystalline powder	[4][7]
Solubility	Insoluble in water; Soluble in benzene (B151609), chloroform, and pyridine (B92270).	[4][11]
Physical State	Solid at 25 °C, 100 kPa	[3]

Chemical Properties

The chemical behavior of Salcomine is dominated by the cobalt(II) center and the tetradentate salen ligand. The complex is planar and can exist in different crystalline forms, which influences its ability to bind oxygen in the solid state.[1][3][12] The "active" form possesses a crystal lattice with voids, allowing for the diffusion of molecular oxygen.[1][13] Salcomine is both a Lewis acid and a reductant.[3] Its most notable chemical property is its ability to act as an oxygen carrier.[8]

Property	Description	Citation(s)
Oxygen Binding	Reversibly binds molecular oxygen (O₂). The deoxygenated form is red-brown, while the oxygenated form is black. The binding stoichiometry is typically 2:1 ([Co(salen)]₂O₂).	[2][3][4]
Coordination Chemistry	The cobalt(II) ion is coordinated by the tetradentate salen ligand through two nitrogen and two oxygen atoms.[14] In the solid state, it can form a five-coordinate dimeric structure.[3]
Catalytic Activity	Catalyzes the oxidation of various substrates, most notably 2,6-disubstituted phenols, using molecular oxygen.[3][4][6]
Reactivity with Solvents	Forms adducts with coordinating solvents like pyridine (py), resulting in a square-pyramidal complex, Co(salen)(py), which is an intermediate in the oxygen-binding process in solution.[13][15]

Synthesis of N,N'-Bis(salicylidene)ethylenediaminocobalt(II)

Salcomine is synthesized via a two-step process, which can be performed as a one-pot reaction. First, the salen ligand (salenH₂) is formed through the condensation of two equivalents of salicylaldehyde (B1680747) with one equivalent of ethylenediamine (B42938). Subsequently, the in-situ formed ligand reacts with a cobalt(II) salt, such as cobalt(II) acetate (B1210297), to yield the final complex.[3][16] The reaction is often conducted under an inert atmosphere because the forming complex is sensitive to air.[17]

Caption: Synthesis pathway of Salcomine from its precursors.

Experimental Protocol: Synthesis

This protocol is a generalized procedure based on common laboratory methods.[1][12][17][18]

• Ligand Formation: Dissolve salicylaldehyde (2 equivalents) in boiling ethanol (B145695). To this solution, slowly add ethylenediamine (1 equivalent). Stir the mixture for 5-10 minutes. A bright yellow precipitate of the salen ligand (salenH₂) will form.[12]

• Complexation: In a separate flask, dissolve a cobalt(II) salt, such as cobalt(II) acetate tetrahydrate (1 equivalent), in water.

• Reaction: Add the cobalt(II) salt solution to the hot ethanolic suspension of the salen ligand. An inert atmosphere (e.g., argon or nitrogen) is recommended to prevent premature oxidation of the complex.[17]

• Reflux: Heat the resulting mixture to reflux for 1-2 hours. The color of the mixture will change from yellow to a deep red or maroon, indicating the formation of the Co(salen) complex.[17]

• Isolation: Cool the reaction mixture to room temperature and then in an ice bath to maximize precipitation.

• Purification: Collect the solid product by suction filtration. Wash the reddish-brown crystals with water, followed by a small amount of cold ethanol to remove any unreacted starting materials.

• Drying: Dry the final product under vacuum. The yield is typically high.[18]

Reversible Oxygen Binding

The defining characteristic of Salcomine is its ability to reversibly bind molecular oxygen. In the solid state, this occurs in "active" crystalline forms that have channels allowing O₂ molecules to access the cobalt centers.[1][12] In solution with a coordinating solvent (L), such as pyridine or dimethylformamide (DMF), a five-coordinate adduct is formed. This adduct then reacts with oxygen to form a dimeric, oxygen-bridged species where cobalt is formally oxidized to Co(III) and oxygen is reduced to a peroxide or superoxide-like species.[3][19] Heating or reducing the pressure reverses the process, releasing the oxygen.[2][4]

Caption: Reversible oxygen binding by Salcomine in a coordinating solvent (L).

Experimental Protocol: Oxygen Uptake Measurement

This protocol describes a volumetric method to quantify the oxygen uptake of a Salcomine solution.[12]

• Apparatus Setup: Assemble a gas burette or a similar volumetric apparatus connected to a side-arm test tube. The apparatus should be sealed to measure volume changes accurately.

• Sample Preparation: Place a precisely weighed amount (e.g., 0.05-0.1 g) of finely ground Salcomine into the side-arm test tube.

• Solvent Preparation: In a separate small test tube that fits inside the side-arm tube, add a known volume (e.g., 5 mL) of a coordinating solvent like dimethyl sulfoxide (B87167) (DMSO).

• Assembly: Carefully place the small tube containing DMSO inside the side-arm tube without spilling the solvent onto the solid Salcomine.

• Equilibration: Seal the apparatus and allow it to equilibrate to room temperature. Record the initial volume of gas in the burette.

• Initiation: Invert the side-arm tube to mix the DMSO with the Salcomine, starting the dissolution and oxygen uptake process. Shake gently to ensure complete dissolution.

• Measurement: As the solution absorbs oxygen from the headspace, the volume of gas in the burette will decrease. Record the volume reading at regular intervals (e.g., every 2 minutes) until the volume no longer changes, indicating that the reaction is complete.

• Calculation: From the total volume change, and using the ideal gas law, calculate the moles of O₂ absorbed. Compare this to the initial moles of Salcomine to determine the binding stoichiometry.

Spectroscopic and Magnetic Properties

UV-Visible Spectroscopy

The UV-Vis spectrum of Salcomine provides insight into its electronic structure. The spectrum is characterized by intense bands in the UV region arising from π-π* transitions within the aromatic rings and the C=N imine groups of the salen ligand. A key feature in the visible region is a charge-transfer band, attributed to the transfer of electron density from the nitrogen atoms of the ligand to the d-orbitals of the cobalt(II) center.[16]

Wavelength (λmax)	Assignment	Solvent	Citation(s)
~382 nm	Ligand-to-Metal Charge Transfer (LMCT)	Not specified	[16]
~424 nm	d-d transitions / LMCT	Acetonitrile (B52724)	[20]
~381 nm	π-π* (C=N) / LMCT	Acetonitrile	[20]
~263 nm	π-π* (Aromatic)	Acetonitrile	[20]

Infrared (IR) Spectroscopy

IR spectroscopy is a crucial tool for confirming the formation of the Salcomine complex by monitoring the vibrational modes of the salen ligand upon coordination to the cobalt ion. The most significant change is observed in the C=N (azomethine or imine) stretching frequency.

Wavenumber (cm⁻¹)	Assignment	Comment	Citation(s)
~1600 - 1630 cm⁻¹	ν(C=N) stretch (Azomethine)	Confirms the formation of the Schiff base.[21] Shifts upon coordination.	[22]
~1440 - 1480 cm⁻¹	ν(C=C) stretch (Aromatic ring)	Skeletal vibrations of the benzene rings.	[21][22]
~1230 - 1290 cm⁻¹	ν(C-O) stretch (Phenolic)	Indicates coordination through the phenolic oxygen.	[21]

Magnetic Properties

N,N'-Bis(salicylidene)ethylenediaminocobalt(II) is a paramagnetic compound due to the presence of an unpaired electron in the d-orbitals of the high-spin Co(II) center. Its magnetic properties can be quantified by measuring its magnetic susceptibility.

Property	Value	Method	Citation(s)
Magnetic Behavior	Paramagnetic	Magnetic Susceptibility Balance	[23][24]
Molar Susceptibility (χm)	Positive value, dependent on temperature (approx. 1/T)	Magnetic Susceptibility Measurement	[24]

Detailed Experimental Protocols

FT-IR Spectroscopy Analysis

A Fourier-Transform Infrared (FT-IR) spectrometer, often equipped with an Attenuated Total Reflectance (ATR) module, is used. A small amount of the solid Salcomine sample is placed directly on the ATR crystal. The spectrum is typically recorded over a range of 4000–400 cm⁻¹ with a resolution of 4 cm⁻¹. A background scan is performed prior to the sample scan to correct for atmospheric H₂O and CO₂.[23]

UV-Vis Spectroscopy Analysis

A solution of Salcomine is prepared in a suitable, non-coordinating, UV-transparent solvent (e.g., acetonitrile or chloroform) at a known concentration. The spectrum is recorded using a dual-beam UV-Vis spectrophotometer, typically from 200 to 800 nm. A cuvette containing the pure solvent is used as a reference. The resulting spectrum plots absorbance versus wavelength.

Magnetic Susceptibility Measurement

A Magnetic Susceptibility Balance (e.g., a Guoy balance or a Sherwood Scientific MSB) is used. The instrument is first zeroed. A sample tube is filled to a specific height with the powdered Salcomine sample and weighed. The tube is then placed in the balance, and a reading is taken. The mass susceptibility (χg) is calculated using an instrument-specific equation. This value is then multiplied by the molar mass of Salcomine to obtain the molar susceptibility (χm), which can be corrected for diamagnetism to determine the magnetic moment (μeff).[23]

References

• 1. people.umass.edu [people.umass.edu]
• 2. Structure Activity Relationships for Reversible O2 Chemisorption by the Solid Phases of Co(salen) and Co(3F-salen) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Salcomine - Wikipedia [en.wikipedia.org]
• 4. SALCOMINE | 14167-18-1 [chemicalbook.com]
• 5. Salcomine - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. scite.ai [scite.ai]
• 7. americanelements.com [americanelements.com]
• 8. N,N'-Bis(salicylidene)ethylenediamine | C16H16N2O2 | CID 26518 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. N,N'-Bis(salicylidene)ethylenediiminocobalt (II) [webbook.nist.gov]
• 10. N,N -Bis(salicylidene)ethylenediaminocobalt(II) 99 14167-18-1 [sigmaaldrich.com]
• 11. Salcomin | C16H16CoN2O2+2 | CID 135421911 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. Salcomine | 94-93-9 | Benchchem [benchchem.com]
• 14. medcraveonline.com [medcraveonline.com]
• 15. Metal salen complex - Wikipedia [en.wikipedia.org]
• 16. ir.uitm.edu.my [ir.uitm.edu.my]
• 17. m.youtube.com [m.youtube.com]
• 18. US5618957A - Method of producing salcomine - Google Patents [patents.google.com]
• 19. researchgate.net [researchgate.net]
• 20. researchgate.net [researchgate.net]
• 21. ajchem-a.com [ajchem-a.com]
• 22. researchgate.net [researchgate.net]
• 23. pubs.acs.org [pubs.acs.org]
• 24. fizika.si [fizika.si]

Synthesis of Salcomine (Co(salen)): A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed protocol for the synthesis of Salcomine (Co(salen)) from cobalt(II) acetate (B1210297) and the salenH2 ligand. The document outlines the necessary reagents, equipment, and procedural steps for both the synthesis of the salenH2 ligand and its subsequent complexation with cobalt(II). Furthermore, it includes a summary of quantitative data and characterization of the final product.

Introduction

Salcomine, or Co(salen), is a coordination complex of cobalt with the tetradentate Schiff base ligand salen. It is a well-studied compound, notable for its ability to reversibly bind molecular oxygen, making it a functional model for biological oxygen carriers like hemoglobin and myoglobin.[1][2] This property, first observed in 1938, has led to extensive research into its applications in oxygen storage, transport, and as a catalyst in various oxidation reactions.[3] The synthesis is a two-step process involving the initial preparation of the salenH2 ligand followed by its reaction with a cobalt(II) salt under an inert atmosphere.[4][5]

Experimental Protocols

Synthesis of the SalenH2 Ligand

The salenH2 ligand is synthesized through the condensation reaction of two equivalents of salicylaldehyde (B1680747) with one equivalent of ethylenediamine (B42938).[1]

Materials and Reagents:

• Salicylaldehyde

• Ethylenediamine

• 95% Ethanol (B145695)

• Round-bottom flask or test tube

• Magnetic stirrer and stir bar

• Heating mantle or oil bath

• Ice-water bath

• Filtration apparatus (e.g., Büchner funnel)

Procedure:

• In a suitable reaction vessel, dissolve salicylaldehyde in 95% ethanol and heat the solution to boiling with stirring.[1]

• To the boiling solution, add ethylenediamine dropwise with continuous stirring.[1]

• Continue to stir the reaction mixture for 3-4 minutes. A yellow precipitate of salenH2 should form.[1][4]

• Cool the mixture in an ice-water bath to ensure complete precipitation of the product.[1]

• Collect the yellow, flaky crystals by vacuum filtration and wash them with a small volume of ice-cold ethanol.[5]

• Air-dry the purified salenH2 ligand. The product can be further purified by recrystallization from hot ethanol.[6]

• Determine the yield and measure the melting point to assess purity.[1]

Synthesis of Salcomine (Co(salen))

The synthesis of Co(salen) from salenH2 and cobalt(II) acetate tetrahydrate must be carried out under an inert atmosphere to prevent the oxidation of the cobalt(II) species.[4][5]

Materials and Reagents:

• salenH2 (prepared as in section 2.1)

• Cobalt(II) acetate tetrahydrate

• Degassed 95% Ethanol

• Deionized water

• Round-bottom flask with a reflux condenser

• Schlenk line or nitrogen/argon gas source with balloon

• Septa

• Syringes and needles

• Magnetic stirrer and stir bar

• Heating mantle or sand bath

• Filtration apparatus

Procedure:

• Place the synthesized salenH2 and a magnetic stir bar into a round-bottom flask equipped with a reflux condenser. Seal the top of the condenser with a septum.[4]

• In a separate flask, dissolve cobalt(II) acetate tetrahydrate in deionized water and seal the flask with a septum.[4]

• Flush both flasks with an inert gas (nitrogen or argon) for approximately 5 minutes to create an anaerobic atmosphere.[4]

• Using a syringe, add degassed ethanol to the flask containing salenH2 and stir to dissolve the ligand.[4]

• With a syringe, transfer the cobalt(II) acetate solution to the ethanolic solution of salenH2. A brown, gelatinous precipitate of the "active" form of Co(salen) should form immediately.[4]

• Replace the septum on the reflux condenser with a balloon filled with the inert gas.[4]

• Heat the reaction mixture to reflux and maintain it for at least one hour. During this time, the brown precipitate will convert to a brick-red solid, which is the "inactive" form of Co(salen).[1][4][5]

• After the transformation is complete, cool the mixture to room temperature.[4]

• Collect the brick-red crystals by vacuum filtration in the air. Wash the product with a small amount of ice-cold ethanol.[1][4]

• Dry the final Co(salen) product in a desiccator and record the yield.[4]

Quantitative Data Summary

The following tables summarize the quantitative data for the synthesis of salenH2 and Co(salen) based on a representative procedure.[1][4]

Table 1: Synthesis of salenH2

Reagent	Molar Mass ( g/mol )	Amount Used	Moles (mmol)	Molar Ratio
Salicylaldehyde	122.12	0.30 mL (0.37 g)	2.8	2
Ethylenediamine	60.10	0.10 mL (0.09 g)	1.4	1
salenH2	268.32	-	Theoretical: 1.4	-

Table 2: Synthesis of Co(salen)

Reagent	Molar Mass ( g/mol )	Amount Used	Moles (mmol)	Molar Ratio
salenH2	268.32	0.23 g	0.86	1
Cobalt(II) acetate tetrahydrate	249.08	0.20 g	0.80	~1
Co(salen)	325.23	-	Theoretical: 0.80	-

Characterization of Co(salen)

The synthesized Co(salen) can be characterized using various analytical techniques to confirm its identity and purity.

Table 3: Characterization Data for Co(salen)

Property	Description
Appearance	Brick-red crystalline solid
Solubility	Insoluble in water; soluble in benzene, chloroform, and pyridine.[7]
Infrared (IR) Spectroscopy	A characteristic absorption band around 1600 cm⁻¹ is assigned to the azomethine (C=N) group. The phenolic (C-O) stretching band is observed in the region of 1230–1290 cm⁻¹.[3]
UV-Visible (UV-Vis) Spectroscopy	In methanol, the Co(salen) complex exhibits absorption maxima characteristic of π → π* transitions.[8]

Experimental Workflow and Logical Relationships

The following diagrams illustrate the synthesis pathway and the logical workflow of the experimental procedure.

Caption: Workflow for the synthesis of the salenH2 ligand.

Caption: Workflow for the synthesis of Co(salen).

References

• 1. people.chem.umass.edu [people.chem.umass.edu]
• 2. researchgate.net [researchgate.net]
• 3. ajchem-a.com [ajchem-a.com]
• 4. people.umass.edu [people.umass.edu]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. sdiopr.s3.ap-south-1.amazonaws.com [sdiopr.s3.ap-south-1.amazonaws.com]
• 8. mocedes.org [mocedes.org]

The Enduring Versatility of Salen Ligands in Coordination Chemistry: A Technical Guide

Authored for Researchers, Scientists, and Drug Development Professionals

The salen ligand, a cornerstone of coordination chemistry for nearly a century, continues to empower scientific discovery across a remarkable breadth of disciplines. Its enduring relevance stems from a unique combination of synthetic accessibility, structural tunability, and the ability to form stable, reactive complexes with a vast array of metal ions. This technical guide provides an in-depth exploration of the core principles of salen ligand chemistry, offering detailed experimental protocols, quantitative data for key applications, and visual representations of fundamental processes to support researchers in harnessing the full potential of this remarkable ligand class.

The Salen Ligand: Structure and Coordination

At its core, "salen" is a C2-symmetric, tetradentate Schiff base ligand, formally known as N,N′-bis(salicylidene)ethylenediamine. It is synthesized through the straightforward condensation of two equivalents of salicylaldehyde (B1680747) with one equivalent of ethylenediamine[1][2]. The resulting N₂O₂ donor set, comprising two imine nitrogens and two phenolic oxygens, provides a highly effective chelation environment for a wide variety of metal ions[2][3].

The true power of the salen ligand lies in its exceptional tunability. Modifications to the salicylaldehyde and diamine precursors allow for precise control over the steric and electronic properties of the resulting metal complex[3][4][5][6]. Bulky substituents can be introduced on the phenyl rings to enhance catalytic activity and prevent dimerization, while chiral diamines can be employed to create asymmetric environments for stereoselective catalysis[7]. This modularity has given rise to a vast library of salen-type ligands, each tailored for specific applications.

Caption: General structure of a salen-metal complex, highlighting the N₂O₂ coordination core and positions (R¹-R⁶) for steric and electronic modification.

Synthesis of Salen Ligands and their Metal Complexes: Experimental Protocols

The synthesis of salen ligands and their subsequent metalation are generally high-yielding and procedurally straightforward processes. Below are detailed protocols for the preparation of a widely used chiral salen ligand, (R,R)-(-)-N,N'-Bis(3,5-di-tert-butylsalicylidene)-1,2-cyclohexanediamine (often referred to as Jacobsen's ligand), and its manganese(III) complex, a renowned catalyst for asymmetric epoxidation.

Synthesis of (R,R)-(-)-N,N'-Bis(3,5-di-tert-butylsalicylidene)-1,2-cyclohexanediamine

This protocol involves a one-step condensation reaction.

Materials:

• (R,R)-1,2-Diaminocyclohexane L-tartrate

• 3,5-di-tert-butyl-2-hydroxybenzaldehyde (B142351)

• Potassium carbonate

• Anhydrous ethanol (B145695)

• Distilled water

• Dichloromethane (B109758)

Procedure:

• In a 250 mL reactor equipped with a mechanical stirrer, add (R,R)-1,2-diaminocyclohexane L-tartrate (2.97 g, 11.2 mmol), potassium carbonate (3.12 g, 22.6 mmol), and 15 mL of distilled water. Stir until all solids are dissolved.

• Add 60 mL of anhydrous ethanol to the reactor.

• Heat the mixture to reflux (75-80°C).

• In a separate flask, dissolve 5.37 g (22.5 mmol) of 3,5-di-tert-butyl-2-hydroxybenzaldehyde in 25 mL of ethanol.

• Add the ethanolic solution of 3,5-di-tert-butyl-2-hydroxybenzaldehyde dropwise to the refluxing reaction mixture over a period of 15 minutes. The reaction mixture will turn yellow.

• After the addition is complete, continue to reflux for an additional 2 hours.

• Slowly cool the reaction mixture to below 5°C over at least 2 hours and maintain this temperature for 1 hour.

• Collect the resulting yellow solid by vacuum filtration and wash the filter cake with 10 mL of cold ethanol.

• Dissolve the solid in 50 mL of dichloromethane and wash the organic phase with distilled water (2 x 30 mL) followed by 10 mL of saturated brine solution.

• Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure to yield the yellow powder product.

Synthesis of (R,R)-Jacobsen's Catalyst: [Mn(III)(salen)Cl]

This procedure describes the metalation of the Jacobsen's ligand with manganese(II) acetate (B1210297) followed by air oxidation and chloride addition.

Materials:

• (R,R)-(-)-N,N'-Bis(3,5-di-tert-butylsalicylidene)-1,2-cyclohexanediamine

• Manganese(II) acetate tetrahydrate (Mn(OAc)₂·4H₂O)

• Absolute ethanol

• Toluene (B28343)

• Saturated aqueous sodium chloride solution

Procedure:

• In a 100 mL three-neck flask equipped with a magnetic stirrer and a reflux condenser, dissolve 1.0 g of the (R,R)-salen ligand in 25 mL of absolute ethanol.

• Heat the mixture to reflux for 20 minutes.

• Add 2.0 equivalents of solid Mn(OAc)₂·4H₂O in one portion to the refluxing solution.

• Continue to reflux for 30 minutes.

• Fit the flask with a gas bubbling tube and bubble air through the solution at a slow rate while maintaining reflux for 1 hour. Monitor the reaction for complete consumption of the ligand by thin-layer chromatography.

• Once the ligand is consumed, discontinue heating and air bubbling. Add 100 mL of saturated aqueous sodium chloride solution.

• Cool the mixture to room temperature and transfer it to a 2-L separatory funnel. Rinse the flask with 300 mL of toluene and add the rinsing to the separatory funnel.

• Separate the layers and wash the organic layer with saturated aqueous sodium chloride solution.

• Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure to yield the dark brown catalyst.

Applications in Asymmetric Catalysis

One of the most significant contributions of salen ligands to coordination chemistry is their application in asymmetric catalysis. Chiral salen-metal complexes have proven to be highly effective catalysts for a wide range of enantioselective transformations.

The Jacobsen-Katsuki Epoxidation

The epoxidation of unfunctionalized alkenes using a chiral manganese(III)-salen complex, known as the Jacobsen-Katsuki epoxidation, is a landmark achievement in asymmetric catalysis[8][9]. This reaction provides a practical route to enantioenriched epoxides, which are valuable chiral building blocks in organic synthesis[10].

Alkene Substrate	Catalyst (mol%)	Oxidant	Additive	Solvent	Temp (°C)	Time (h)	Yield (%)	ee (%)
Styrene	2	NaOCl	N-Methylmorpholine N-oxide (NMO)	CH₂Cl₂/H₂O	0	4	85	86
Styrene	2	KHSO₅	None	H₂O/CH₃CN	17	0.25	>99	66
α-Methylstyrene	4	NaOCl	4-Phenylpyridine N-oxide (PPNO)	CH₂Cl₂	RT	24	75	92
cis-β-Methylstyrene	4	NaOCl	PPNO	CH₂Cl₂	RT	12	88	98
1,2-Dihydronaphthalene	4	NaOCl	PPNO	CH₂Cl₂	RT	8	95	97

Data compiled from multiple sources for comparative purposes.

Caption: A generalized experimental workflow for the Jacobsen-Katsuki epoxidation.

Hydrolytic Kinetic Resolution of Epoxides

Chiral cobalt(III)-salen complexes are highly efficient catalysts for the hydrolytic kinetic resolution (HKR) of terminal epoxides[11][12]. This reaction allows for the separation of racemic epoxides into their constituent enantiomers with excellent selectivity, providing access to both the unreacted epoxide and the corresponding 1,2-diol in high enantiomeric purity[11].

Epoxide Substrate	Catalyst (mol%)	Time (h)	Conversion (%)	ee (%) of Recovered Epoxide	ee (%) of Diol Product
Propylene oxide	0.2	12	52	>99	98
1,2-Epoxyhexane	0.2	14	51	>99	97
Styrene oxide	0.4	16	53	>99	98
Epichlorohydrin	0.8	18	54	>99	98
Methyl glycidate	2.0	24	55	99	95

Data represents typical results and may vary based on specific reaction conditions.

Role in Drug Development and Medicinal Chemistry

The unique structural and electronic properties of salen-metal complexes have made them attractive candidates for applications in drug development and medicinal chemistry. In particular, certain iron(III)-salen complexes have demonstrated potent anticancer activity, inducing apoptosis in various cancer cell lines[1][3].

The mechanism of action for these Fe(III)-salen complexes often involves the intrinsic mitochondrial pathway of apoptosis[3][13]. These complexes have been shown to induce the release of cytochrome c from the mitochondria into the cytosol, which in turn activates a cascade of caspases, ultimately leading to programmed cell death[1][3][13].

Complex	Cell Line	IC₅₀ (µM)
Fe(III)-salen	MCF7 (Breast Cancer)	0.3 - 22
Fe(III)-salphen	MCF7 (Breast Cancer)	0.3 - 22
MnL	HepG2 (Liver Cancer)	< 50
MnL	HT-29 (Colon Cancer)	< 50
MnL	MCF-7 (Breast Cancer)	< 50
Titanium salan complex 1	Breast Cancer Cell Lines	~1-10
Titanium salan complex 1	Colon Cancer Cell Lines	~1-10
Titanium salan complex 1	CNS Cancer Cell Lines	~1-10

IC₅₀ values are indicative and can vary based on the specific salen ligand structure and experimental conditions.

Caption: Signaling pathway for apoptosis induced by Fe(III)-salen complexes, highlighting the central role of mitochondrial cytochrome c release and subsequent caspase activation.

Conclusion

The salen ligand and its metal complexes represent a remarkably versatile and powerful platform in coordination chemistry. From their foundational role in the development of asymmetric catalysis to their emerging applications in medicinal chemistry and materials science, the ability to systematically modify their structure and, consequently, their function ensures their continued importance. The detailed protocols and compiled data within this guide are intended to serve as a valuable resource for researchers seeking to explore and exploit the rich chemistry of salen-based systems in their own endeavors. The ongoing exploration of novel salen architectures and their coordination with an ever-expanding range of metal ions promises to open new frontiers in chemical synthesis, catalysis, and the development of advanced functional materials and therapeutics.

References

• 1. Fe(III)-salen and salphen complexes induce caspase activation and apoptosis in human cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. bioconductor.posit.co [bioconductor.posit.co]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Synthesis, characterization, and antibacterial activity of Ni(II) complex bearing salen ligand [pharmacia.pensoft.net]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. (R,R)-(-)-N,N'-Bis(3,5-di-tert-butylsalicylidene)-1,2-cyclohexanediamine | C36H54N2O2 | CID 2733339 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. US20030100763A1 - Process for the preparation of manganese complexes of salen compounds - Google Patents [patents.google.com]
• 13. A metal-free salalen ligand with anti-tumor and synergistic activity in resistant leukemia and solid tumor cells via mitochondrial pathway - PMC [pmc.ncbi.nlm.nih.gov]

Electronic Structure of the Co(salen) Complex: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the electronic structure of the cobalt(II) N,N'-bis(salicylidene)ethylenediamine, Co(salen), complex. This square planar metal complex and its derivatives are of significant interest due to their versatile applications in catalysis, oxygen transport, and as models for biological systems. Understanding its electronic structure is paramount for elucidating reaction mechanisms and designing novel applications, particularly in the realm of drug development where Co(salen) complexes have shown promise.

Molecular Geometry and Quantitative Data

The Co(salen) complex typically adopts a square planar geometry around the cobalt center, which is coordinated by the tetradentate salen ligand through two nitrogen and two oxygen atoms. However, depending on the crystalline form and the presence of coordinating solvents, the geometry can be distorted or adopt a square pyramidal or octahedral configuration.[1] The so-called "inactive" form of Co(salen) exists as a dimer in the solid state.[1][2]

Below are tables summarizing key quantitative data for Co(salen) and its derivatives, compiled from various experimental and computational studies.

Table 1: Selected Bond Lengths of Co(salen) Derivatives

Bond	[Co(Salen)(PMe₂Ph)₂]ClO₄ (Å)	[Co(Salen)(PBu₃)₂]ClO₄ (Å)	[Co(salen)-CO₂]⁻ (Computational) (Å)[3]
Co-O	-	-	-
Co-N	-	-	-
Co-P	2.289(1), 2.303(1)	-	-
Co-C	-	-	2.189

Table 2: Selected Bond Angles of Co(salen) Derivatives

Angle	[Co(Salen)(PMe₂Ph)₂]ClO₄ (°)	[Co(Salen)(PBu₃)₂]ClO₄ (°)	[Co(salen)-CO₂]⁻ (Computational) (°)[3]
O-Co-N	-	-	-
N-Co-N	-	-	-
P-Co-P	-	-	-
O-C-O (of CO₂)	-	-	143.5

Table 3: Spectroscopic Data for Co(salen) and its Derivatives

Technique	Complex/Solvent	Absorption Maxima (λ_max, nm) or g-values	Reference
UV-Vis	Co(salen) in various non-aqueous solvents	~260, ~320	[4]
UV-Vis	[Co(Salen)(PMe₂Ph)₂]ClO₄ in Ethanol	254, 305, 395
EPR	[Co(salen)] in frozen chloroform (B151607) solution	g_x, g_y, g_z values reported	[5]
EPR	[Co(1)] (a Co(salen) derivative) in toluene	g₁=1.96, g₂=1.91, g₃=3.14	[6][7]

Experimental Protocols

Detailed methodologies are crucial for the reproducibility of experimental results. Below are summaries of key experimental protocols used in the characterization of Co(salen).

Synthesis of Co(salen)

The synthesis of Co(salen) is typically a two-step process involving the initial formation of the salen ligand followed by complexation with a cobalt(II) salt.[1]

• Synthesis of the Salen Ligand (H₂salen): Salicylaldehyde (2 equivalents) is reacted with ethylenediamine (B42938) (1 equivalent) in a suitable solvent, such as ethanol. The mixture is heated to boiling and then cooled to precipitate the yellow crystalline salen ligand. The product is collected by filtration, washed, and dried.[1]

• Synthesis of the Co(salen) Complex: The synthesized salen ligand is dissolved in a solvent, and a solution of a cobalt(II) salt, such as cobalt(II) acetate (B1210297) tetrahydrate, is added. The reaction is often carried out under an inert atmosphere (e.g., nitrogen) to prevent oxidation. The mixture is refluxed, during which the color may change from brown ("active" form) to brick-red ("inactive" form). The crystalline Co(salen) product is collected by filtration, washed, and dried.[1]

X-ray Crystallography

Single-crystal X-ray diffraction is the definitive method for determining the precise molecular structure of Co(salen) and its derivatives.

• Crystal Growth: Suitable single crystals are grown by slow evaporation of a saturated solution of the complex in an appropriate solvent or solvent mixture.

• Data Collection: A selected crystal is mounted on a diffractometer. Data are collected at a specific temperature (e.g., 120 K) using a specific radiation source (e.g., Mo-Kα). A series of diffraction patterns are collected by rotating the crystal.

• Structure Solution and Refinement: The collected diffraction data are processed to determine the unit cell parameters and space group. The structure is solved using direct methods or Patterson methods and then refined using full-matrix least-squares on F². All non-hydrogen atoms are typically refined anisotropically, and hydrogen atoms are placed in calculated positions.

UV-Vis Spectroscopy

UV-Vis spectroscopy provides information about the electronic transitions within the complex.

• Sample Preparation: A dilute solution of the Co(salen) complex (e.g., 1.00x10⁻⁵ M) is prepared in a suitable UV-transparent solvent (e.g., ethanol, chloroform, acetonitrile).[4]

• Data Acquisition: The UV-Vis absorption spectrum is recorded using a spectrophotometer over a specific wavelength range (e.g., 200-900 nm). A reference cuvette containing only the solvent is used to obtain a baseline.[8]

• Analysis: The wavelengths of maximum absorbance (λ_max) and the corresponding molar absorptivity values are determined.

Cyclic Voltammetry

Cyclic voltammetry is used to study the redox properties of the Co(salen) complex.

• Electrochemical Cell Setup: A three-electrode system is used, consisting of a working electrode (e.g., glassy carbon), a reference electrode (e.g., Ag/AgCl), and a counter electrode (e.g., platinum wire).[9]

• Solution Preparation: A solution of the Co(salen) complex is prepared in a suitable solvent containing a supporting electrolyte (e.g., 0.1 M TBAPF₆ in DMF).[10]

• Data Acquisition: The potential of the working electrode is swept linearly from an initial potential to a final potential and then back again, while the current response is measured. The experiment is typically performed under an inert atmosphere.[9][10]

• Analysis: The resulting voltammogram provides information on the redox potentials (e.g., for the Co(II)/Co(III) couple) and the reversibility of the electron transfer processes.

Electron Paramagnetic Resonance (EPR) Spectroscopy

EPR spectroscopy is a powerful technique for studying paramagnetic species like Co(II)(salen), which has an unpaired electron.

• Sample Preparation: The Co(salen) complex is dissolved in a suitable solvent (e.g., chloroform or toluene) to a specific concentration (e.g., 6 x 10⁻³ M).[5][6][7]

• Data Acquisition: The sample is placed in a quartz EPR tube and often frozen in liquid nitrogen (e.g., at 123 K or 10 K) to obtain a rigid-limit spectrum. The EPR spectrum is recorded at a specific microwave frequency (e.g., X-band, ~9.5 GHz).[5][6][7]

• Analysis: The spectrum provides information about the g-values and hyperfine coupling constants, which are characteristic of the electronic environment of the unpaired electron and can be used to determine the ground electronic state.

Visualizations of Key Concepts

Diagrams created using the DOT language to illustrate important structural and electronic features of the Co(salen) complex.

Caption: Molecular structure of the Co(salen) complex.

Caption: d-orbital splitting diagram for a square planar Co(II) complex.

Caption: Experimental workflow for Co(salen) characterization.

References

• 1. people.chem.umass.edu [people.chem.umass.edu]
• 2. Controlling the nucleophilic properties of cobalt salen complexes for carbon dioxide capture - RSC Advances (RSC Publishing) DOI:10.1039/C9RA01990A [pubs.rsc.org]
• 3. mocedes.org [mocedes.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. orca.cardiff.ac.uk [orca.cardiff.ac.uk]
• 7. pubs.acs.org [pubs.acs.org]
• 8. ossila.com [ossila.com]
• 9. researchgate.net [researchgate.net]
• 10. Dioxygen uptake by Co(salen) [wwwchem.uwimona.edu.jm]

Salcomine: A Synthetic Analogue for Elucidating Myoglobin and Hemoglobin Function

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Executive Summary

The study of reversible oxygen binding in biological systems, epitomized by the functions of myoglobin (B1173299) and hemoglobin, is crucial for understanding physiological and pathological processes. Synthetic model compounds provide a simplified and controllable platform to investigate the fundamental principles of metal-coordination, electronic structure, and cooperativity that govern this vital interaction. This technical guide details the use of N,N′-bis(salicylidene)ethylenediaminocobalt(II), commonly known as salcomine (B1680745) or Co(salen), as a classic functional model for myoglobin and hemoglobin. We present its synthesis, comparative oxygen-binding properties, detailed experimental protocols for its study, and logical diagrams illustrating its relationship to its biological counterparts.

Introduction: The Challenge of Reversible Oxygen Transport

Myoglobin (Mb) and hemoglobin (Hb) are heme-containing proteins responsible for oxygen storage and transport, respectively.[1] Myoglobin, a monomer, exhibits a high, non-cooperative affinity for oxygen, making it an efficient O₂ storage molecule in muscle tissue.[2] Hemoglobin, a tetramer, displays a remarkable property known as positive cooperativity: the binding of one oxygen molecule increases the affinity of the remaining three binding sites, resulting in a characteristic sigmoidal binding curve.[3] This allosteric regulation allows hemoglobin to efficiently load oxygen in the high partial pressure environment of the lungs and unload it in the lower-pressure environment of peripheral tissues.[3]

The complexity of these proteins necessitates the use of simpler synthetic models to probe the core chemistry of the metal-dioxygen interaction. Salcomine, a square planar cobalt(II) complex, was one of the first synthetic compounds discovered to reversibly bind molecular oxygen, making it a landmark model for these biological systems.[1]

Synthesis and Structure of Salcomine (Co(salen))

Salcomine is synthesized in a two-step process. First, a Schiff-base condensation reaction between salicylaldehyde (B1680747) and ethylenediamine (B42938) forms the salen ligand (H₂salen). Second, the deprotonated ligand is coordinated with a cobalt(II) salt.

Experimental Protocol: Synthesis of Salcomine

This protocol describes the synthesis of the "inactive" crystalline form of Co(salen), which can be activated for oxygen-binding studies in solution.[4]

Materials:

• Salicylaldehyde

• 1,2-diaminoethane (ethylenediamine)

• Cobalt(II) acetate (B1210297) tetrahydrate

• 95% Ethanol (B145695)

• Ethanol:water mixture (e.g., 50/50 v/v)

• Side-arm flask, reflux condenser, magnetic stirrer, heating mantle, sintered glass filter funnel.

Procedure:

• Ligand Synthesis (H₂salen):

  • In a flask, dissolve 2.1 cm³ of salicylaldehyde in 25 cm³ of boiling 95% ethanol with stirring.

  • Slowly add 0.7 cm³ of 1,2-diaminoethane to the boiling solution.

  • Stir the reaction mixture thoroughly for 3-5 minutes. Bright yellow, flaky crystals of the H₂salen ligand will form.

  • Cool the solution in an ice bath to maximize precipitation.

  • Collect the yellow crystals by suction filtration, wash with a small volume of ice-cold ethanol, and air-dry.

• Complex Synthesis (Co(salen)):

  • Note: This step is sensitive to air and should be performed under an inert atmosphere (e.g., nitrogen or argon) to initially form the oxygen-sensitive "active" brown complex.[1] For this protocol, we describe the subsequent conversion to the more stable brick-red "inactive" form.

  • In a side-arm flask, dissolve 1.6 g of the prepared H₂salen ligand in 60 cm³ of 95% ethanol, heating to 60-70 °C.

  • In a separate container, dissolve 1.25 g of Cobalt(II) acetate tetrahydrate in ~7 cm³ of an ethanol:water mixture.

  • Quickly add the cobalt(II) solution to the hot ligand solution while swirling the flask. A brown precipitate of the "active" complex will form initially.

  • Fit the flask with a reflux condenser and heat the mixture at reflux for 1-2 hours. During this period, the brown complex will slowly convert to a brick-red precipitate of the "inactive" Co(salen) complex.[4]

  • Cool the solution to room temperature.

  • Collect the brick-red crystals by suction filtration, wash three times with 7 cm³ portions of ice-cold ethanol, and dry in a desiccator.

References

• 1. people.chem.umass.edu [people.chem.umass.edu]
• 2. researchgate.net [researchgate.net]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. chem.libretexts.org [chem.libretexts.org]

Navigating the Solubility Landscape of Salcomine in Organic Solvents: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Salcomine (B1680745), or N,N'-bis(salicylidene)ethylenediaminecobalt(II), is a significant coordination compound with diverse applications, including as an oxygen carrier and catalyst. Its efficacy in various chemical processes is intrinsically linked to its solubility in organic solvents. This technical guide provides a comprehensive overview of the solubility of salcomine, presenting available qualitative data, detailed experimental protocols for quantitative solubility determination, and a visual representation of the experimental workflow. This document is intended to serve as a foundational resource for researchers and professionals working with salcomine, enabling them to make informed decisions regarding solvent selection and experimental design.

Introduction

Salcomine, a cobalt(II) Schiff base complex, has garnered considerable interest due to its reversible oxygen-binding capabilities and catalytic activity. The choice of solvent is a critical parameter in the synthesis, purification, and application of salcomine, directly impacting reaction kinetics, product yield, and catalyst stability. Understanding the solubility of salcomine in different organic media is therefore paramount for optimizing its use in research and industrial settings. This guide consolidates the current knowledge on salcomine's solubility and provides standardized methods for its empirical determination.

Qualitative Solubility of Salcomine

While precise quantitative solubility data for salcomine across a wide range of organic solvents and temperatures is not extensively documented in publicly available literature, qualitative observations from various sources provide valuable guidance. The following table summarizes the known solubility characteristics of salcomine.

Solvent Family	Specific Solvents	Solubility	Reference
Aromatic Hydrocarbons	Benzene	Soluble
Halogenated Solvents	Chloroform	Soluble
Pyridine Derivatives	Pyridine	Soluble
Polar Aprotic Solvents	Dimethyl Sulfoxide (DMSO)	Relatively Soluble
Dimethylformamide (DMF)	Relatively Soluble
Alcohols	Methanol	Insoluble (for some salen-type complexes)
Ethanol	Insoluble (for some salen-type complexes)
Non-polar Solvents	n-Hexane	Insoluble (for some salen-type complexes)
Aqueous Solvents	Water	Insoluble

Note: The solubility of metal complexes can be influenced by factors such as the crystalline form of the solid, the presence of impurities, and the specific grade of the solvent. The information presented here is a general guide. For precise applications, it is highly recommended to determine the solubility experimentally under the specific conditions of use.

Experimental Protocols for Quantitative Solubility Determination

To obtain precise and reliable solubility data for salcomine, standardized experimental procedures are essential. Two common and effective methods for determining the solubility of coordination complexes in organic solvents are the gravimetric method and UV-Vis spectrophotometry.

Gravimetric Method

The gravimetric method is a direct and highly accurate technique for determining solubility. It involves preparing a saturated solution, separating the undissolved solid, and then determining the mass of the dissolved solute in a known amount of the solvent.

Methodology:

• Preparation of Saturated Solution:

  • Add an excess amount of salcomine to a known volume of the desired organic solvent in a sealed, temperature-controlled vessel (e.g., a shaker flask in a constant temperature bath).

  • Agitate the mixture for a prolonged period (e.g., 24-48 hours) to ensure that equilibrium is reached. The time required to reach equilibrium should be determined empirically.

  • Maintain a constant temperature throughout the equilibration process, as solubility is temperature-dependent.

• Separation of Undissolved Solute:

  • Allow the mixture to stand undisturbed at the constant temperature for a sufficient time (e.g., 2-4 hours) to allow the excess solid to settle.

  • Carefully withdraw a known volume of the supernatant using a pre-heated or pre-cooled pipette to match the equilibration temperature, preventing precipitation or further dissolution.

  • Filter the withdrawn supernatant through a fine-porosity filter (e.g., a 0.2 µm syringe filter) to remove any suspended microcrystals. The filter should also be at the equilibration temperature.

• Determination of Solute Mass:

  • Transfer the clear, saturated filtrate to a pre-weighed, dry container (e.g., a glass vial or evaporating dish).

  • Carefully evaporate the solvent under a gentle stream of inert gas (e.g., nitrogen) or in a vacuum oven at a temperature that does not cause decomposition of the salcomine.

  • Once the solvent is completely removed, place the container with the dried salcomine residue in a desiccator to cool to room temperature.

  • Weigh the container with the residue. The difference between this mass and the initial mass of the empty container gives the mass of the dissolved salcomine.

• Calculation of Solubility:

  • Solubility is typically expressed in grams per liter (g/L) or moles per liter (mol/L).

  • Solubility (g/L) = (Mass of dissolved salcomine in g) / (Volume of filtrate in L)

  • To express solubility in mol/L, divide the mass of the dissolved salcomine by its molar mass before dividing by the volume.

UV-Vis Spectrophotometry Method

UV-Vis spectrophotometry is a sensitive and efficient indirect method for determining solubility, particularly suitable for colored compounds like salcomine. This method relies on the Beer-Lambert law, which relates the absorbance of a solution to the concentration of the absorbing species.

Methodology:

• Preparation of a Calibration Curve:

  • Prepare a series of standard solutions of salcomine in the desired organic solvent with known concentrations. The concentration range should bracket the expected solubility.

  • Measure the absorbance of each standard solution at the wavelength of maximum absorbance (λmax) for salcomine in that specific solvent using a UV-Vis spectrophotometer.

  • Plot a graph of absorbance versus concentration to generate a calibration curve. The plot should be linear, and the equation of the line (y = mx + c, where y is absorbance and x is concentration) should be determined.

• Preparation of Saturated Solution:

  • Follow the same procedure as described in the gravimetric method (Step 1) to prepare a saturated solution of salcomine at a constant temperature.

• Sample Preparation and Measurement:

  • After equilibration and settling, carefully withdraw a small aliquot of the clear supernatant.

  • Dilute the aliquot with a known volume of the pure solvent to bring the absorbance within the linear range of the calibration curve. The dilution factor must be accurately recorded.

  • Measure the absorbance of the diluted solution at the λmax.

• Calculation of Solubility:

  • Use the equation of the calibration curve to determine the concentration of the diluted solution from its absorbance.

  • Concentration of saturated solution = (Concentration of diluted solution) x (Dilution factor)

  • The resulting concentration is the solubility of salcomine in that solvent at the specified temperature.

Experimental Workflow Visualization

The following diagram illustrates the general workflow for determining the solubility of salcomine using either the gravimetric or UV-Vis spectrophotometry method.

Caption: Workflow for determining salcomine solubility.

Conclusion

This technical guide provides a foundational understanding of the solubility of salcomine in organic solvents. While a comprehensive quantitative dataset is not yet available in the literature, the qualitative information and detailed experimental protocols presented herein offer a robust framework for researchers and professionals. By employing the described gravimetric and UV-Vis spectrophotometry methods, users can generate precise and reliable solubility data tailored to their specific experimental conditions, thereby facilitating the optimization of processes involving salcomine. It is anticipated that the application of these standardized protocols will contribute to a more complete and quantitative understanding of salcomine's solubility landscape in the future.

A Technical Guide to Salcomine and its Synonyms for Advanced Research

For researchers, scientists, and professionals in drug development, a comprehensive understanding of key chemical compounds is paramount. This guide provides an in-depth look at Salcomine, a versatile coordination complex, offering a curated list of its synonyms for thorough literature searches, detailed experimental protocols, and key quantitative data.

Synonyms for Salcomine in Literature Search

To ensure a comprehensive literature review, it is crucial to utilize a variety of synonyms and identifiers for Salcomine. This list includes common names, systematic names, and registry numbers.

• Common Names: Salcomine, Co(salen)

• Systematic IUPAC Name: N,N′-Bis(salicylidene)ethylenediaminocobalt(II)[1]

• Alternative Names:

  • Bis(salicylaldehyde)ethylenediimine cobalt(II)

  • N,N′-Disalicylalethylenediamine cobalt(II)

  • (N,N′-Ethylenebis(salicylaldehyde iminato))cobalt(II)

  • (N,N'-Ethylenebis(salicylideneiminato))cobalt(II)

  • Cobalt(II) N,N'-ethylenebis(salicylideneimine)

  • Salicylaldehyde (B1680747) ethylenediimine cobalt

• CAS Registry Number: 14167-18-1

Experimental Protocols

Detailed methodologies are essential for the replication and advancement of scientific research. The following sections provide step-by-step protocols for the synthesis of Salcomine and its application in a common catalytic reaction.

Synthesis of N,N′-Bis(salicylidene)ethylenediaminocobalt(II) (Salcomine)

This protocol details the synthesis of Salcomine from salicylaldehyde and ethylenediamine (B42938), followed by complexation with cobalt(II) acetate (B1210297).

Materials:

• Salicylaldehyde

• Ethylenediamine

• Ethanol (B145695) (95%)

• Cobalt(II) acetate tetrahydrate

• Water

Procedure:

• In a test tube, heat 12 mL of 95% ethanol to boiling.

• To the boiling ethanol, add 1.2 mL (11.2 mmol) of salicylaldehyde and 0.40 mL (5.6 mmol) of ethylenediamine with continuous stirring.

• Continue stirring the solution for an additional 5 minutes.

• Cool the reaction mixture in an ice-water bath to precipitate the yellow salen ligand (N,N′-bis(salicylidene)ethylenediamine).

• Filter the precipitate via vacuum filtration, wash with a small amount of cold ethanol, and allow it to air dry. The expected yield is approximately 1.44 g (96%).[2]

• In a separate reaction tube, dissolve 0.8 g of cobalt(II) acetate tetrahydrate in 3.0 mL of water.

• Add 0.96 g (3.44 mmol) of the synthesized salen ligand to a reaction tube.

• Add the cobalt(II) acetate solution to the salen ligand. A brown, gelatinous precipitate of the "active" Salcomine complex will form.

• Reflux the mixture for approximately one hour. During this time, the brown precipitate will convert to a brick-red "inactive" complex.[2]

• Cool the solution and collect the red crystals by filtration.

Salcomine-Catalyzed Oxidation of 2,6-Disubstituted Phenols

This protocol describes a general procedure for the oxidation of 2,6-disubstituted phenols to the corresponding p-benzoquinones using Salcomine as a catalyst.

Materials:

• 2,6-disubstituted phenol (B47542) (e.g., 2,6-dimethylphenol)

• Salcomine (catalyst)

• Chloroform (B151607) or Methanol (solvent)

• Anhydrous magnesium sulfate (B86663)

• Oxygen gas

Procedure:

• Dissolve 50 mmoles of the 2,6-disubstituted phenol in 120 mL of the chosen solvent (chloroform or methanol) in a 500 mL flask.

• To this solution, add 12 g of anhydrous magnesium sulfate and 5 mole percent of Salcomine.

• Place the flask on a shaking machine, flush it with oxygen, and connect it to a gas burette filled with oxygen.

• Shake the mixture vigorously at room temperature. The Salcomine will gradually dissolve, and the solution will turn dark brown as the oxidation proceeds.

• The reaction is typically continued overnight.

• The progress of the reaction and the formation of the p-benzoquinone product can be monitored by gas chromatography.[3]

Quantitative Data

The following table summarizes key quantitative data related to the synthesis and catalytic activity of Salcomine.

Parameter	Value	Conditions	Reference
Synthesis of Salen Ligand
Yield	96%	From salicylaldehyde and ethylenediamine in ethanol.	[2]
Oxygen Binding by Salcomine
Stoichiometry (Solid State, "active" form)	1 O₂ : 2 Co(salen)	Solid-gas phase interaction.	[4]
Stoichiometry (Solid State, Class I phases)	1:5 to 1:3 O₂:[Co]	Desorption of solvent from Co(salen)·(solv).	[4]
Stoichiometry (in solution)	2 Co(salen) + O₂ ⇌ [Co(salen)]₂O₂	In various organic solvents.	[5]
Salcomine-Catalyzed Phenol Oxidation
Conversion of 2,6-dichlorophenol	55%	Using Aquo-3-fluorosalcomine catalyst in chloroform for 24h.	[6]
Conversion of 2,6-dichlorophenol	18%	Using Pyr-3-fluorosalcomine catalyst in chloroform for 24h.	[6]

Catalytic Pathway Visualization

The following diagram illustrates the proposed catalytic cycle for the Salcomine-catalyzed oxidation of phenols. The process involves the activation of molecular oxygen by the cobalt(II) center, followed by hydrogen abstraction from the phenol and subsequent product formation.

Caption: Catalytic cycle of Salcomine in phenol oxidation.

References

• 1. ir.uitm.edu.my [ir.uitm.edu.my]
• 2. Co(Salen) Synthesis and O2 Binding Study | PDF | Cobalt | Oxygen [scribd.com]
• 3. 2024.sci-hub.st [2024.sci-hub.st]
• 4. Structure Activity Relationships for Reversible O2 Chemisorption by the Solid Phases of Co(salen) and Co(3F-salen) - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Salcomine - Wikipedia [en.wikipedia.org]
• 6. pubs.acs.org [pubs.acs.org]

An In-depth Technical Guide to CAS No. 14167-18-1 (Salcomine)

For Researchers, Scientists, and Drug Development Professionals

Introduction

This technical guide provides a comprehensive overview of the chemical properties, safety information, and experimental protocols associated with CAS number 14167-18-1, commonly known as Salcomine (B1680745) or N,N′-Bis(salicylidene)ethylenediaminocobalt(II). Salcomine is a coordination complex that has garnered significant interest due to its ability to reversibly bind oxygen, its catalytic activity in various oxidation reactions, and its potential as an antiviral agent. This document is intended to serve as a detailed resource for researchers, scientists, and professionals involved in drug development and other chemical research fields.

Chemical and Physical Properties

Salcomine is a stable, solid complex formed between a cobalt(II) ion and the Schiff base ligand N,N′-bis(salicylidene)ethylenediamine (salen). Its planar structure is crucial for its chemical reactivity, particularly its function as an oxygen carrier.[1]

Table 1: Chemical Identifiers

Identifier	Value
CAS Number	14167-18-1
Chemical Name	N,N′-Bis(salicylidene)ethylenediaminocobalt(II)[2]
IUPAC Name	cobalt(2+);2-[2-[(2-hydroxyphenyl)methylideneamino]ethyliminomethyl]phenol[1]
Molecular Formula	C₁₆H₁₄CoN₂O₂[2]
Molecular Weight	325.23 g/mol [1]
InChI	InChI=1S/C16H16N2O2.Co/c19-15-7-3-1-5-13(15)11-17-9-10-18-12-14-6-2-4-8-16(14)20;/h1-8,11-12,19-20H,9-10H2;/q;+2[1]
InChI Key	NPAQSKHBTMUERN-UHFFFAOYSA-N[1]
Canonical SMILES	C1=CC=C(C(=C1)C=NCCN=CC2=CC=CC=C2[O-])[O-].[Co+2][1]
Synonyms	Salcomin, Co(salen), N,N′-Disalicylidene-ethylenediamine Cobalt(II)[3]

Table 2: Physical and Chemical Properties

Property	Value
Physical State	Crystalline solid, powder[1]
Color	Orange to amber to dark red[1]
Melting Point	>300 °C[3]
Solubility	Insoluble in water. Soluble in benzene, chloroform, and pyridine.[3]
Stability	Stable under normal conditions. Incompatible with strong acids and strong oxidizing agents.[3]
Storage	4°C, protect from light, stored under nitrogen[2]

Table 3: Spectral Data

Spectroscopy	Data
UV-Visible	The UV-Visible spectrum of Salcomine exhibits characteristic d-d transitions for the cobalt(II) center and charge transfer bands between the metal and the ligand, primarily in the near-infrared to visible region.[1]
Infrared (IR)	The IR spectrum shows coordination of the Co(II) metal through the azomethine-N and phenolic-O of the salen ligand.

Experimental Protocols

Synthesis of Salcomine

A common method for the synthesis of Salcomine involves the reaction of the salen ligand (N,N′-bis(salicylidene)ethylenediamine) with a cobalt(II) salt.[4]

Experimental Workflow for Salcomine Synthesis

References

• 1. Anti-influenza virus activity of a salcomine derivative mediated by inhibition of viral RNA synthesis | Semantic Scholar [semanticscholar.org]
• 2. Anti-influenza virus activity of a salcomine derivative mediated by inhibition of viral RNA synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. ir.uitm.edu.my [ir.uitm.edu.my]
• 4. m.youtube.com [m.youtube.com]

Basic mechanism of Salcomine reversible oxygen binding

An In-depth Technical Guide to the Reversible Oxygen Binding of Salcomine (B1680745)

Introduction

Salcomine, the cobalt(II) complex of the Schiff base ligand N,N′-bis(salicylidene)ethylenediamine (salen), represents a landmark in the field of bioinorganic chemistry and materials science. First reported to reversibly bind molecular oxygen in 1938, it was the pioneering synthetic model for the oxygen-carrying functions of metalloproteins like hemoglobin and myoglobin.[1][2] The complex exhibits a distinct color change from red-brown in its deoxygenated state to dark brown or black upon oxygenation, a process that can be reversed by heating or exposure to an inert atmosphere.[1][2] This reversible chemisorption has driven extensive research into its mechanism, with potential applications in oxygen storage, separation, and catalysis.[1][3]

This guide provides a detailed technical overview of the fundamental mechanism governing salcomine's reversible oxygen binding. It is intended for researchers, chemists, and drug development professionals, offering in-depth explanations of the coordination chemistry, structural transformations, and thermodynamics involved. The document includes structured data tables for key quantitative parameters and detailed experimental protocols for the synthesis and analysis of this remarkable oxygen carrier.

The Core Mechanism of Oxygen Binding

The ability of salcomine, or Co(salen), to bind oxygen is a nuanced process involving a cooperative interplay between the cobalt center, the planar salen ligand, and the surrounding environment (either the crystal lattice in the solid state or solvent molecules in solution).

Structure of Deoxygenated Co(salen)

The core of salcomine is a cobalt(II) ion coordinated by the tetradentate salen ligand. The ligand enforces a square planar geometry around the cobalt center.[3] In the solid state, Co(salen) can exist in multiple crystalline forms, broadly categorized as "active" and "inactive" with respect to oxygen binding.[4][5]

• Inactive Form: This form consists of dimeric units, [Co(salen)]₂, where each cobalt center is five-coordinate, forming a dative bond with a phenolate (B1203915) oxygen atom of an adjacent molecule.[3][4] This packing arrangement is sterically hindered, preventing the diffusion of O₂ into the lattice.[2][5]

• Active Form: Active forms are characterized by a more open and porous crystal lattice, which creates channels or voids large enough for O₂ molecules to penetrate and interact with the cobalt centers.[2][5] These forms are typically obtained by the removal of co-crystallized solvent molecules.[1]

The Oxygenation Process: A Redox Reaction

The binding of dioxygen to Co(salen) is fundamentally a redox process.[4][6] The Co(II) center is formally oxidized to Co(III), while the O₂ molecule is reduced. Depending on the reaction stoichiometry, two primary types of adducts are formed: a 1:1 superoxo complex or a 2:1 peroxo-bridged complex.

• Formation of the 1:1 Superoxo Adduct: In the presence of a coordinating axial ligand (L), such as pyridine (B92270) or in a coordinating solvent like DMSO, a five-coordinate square pyramidal complex, [Co(salen)L], is formed.[2] This species can then bind O₂ to form a six-coordinate, 1:1 adduct, [L-Co(salen)-O₂]. This process involves the transfer of one electron from the cobalt center to the dioxygen molecule, resulting in a Co(III)-superoxide (O₂⁻) species.[6]

• Formation of the 2:1 Peroxo Adduct: Two five-coordinate [Co(salen)L] units can react with one molecule of O₂ to form a bridged dimeric complex, [(L)Co(salen)-O₂-Co(salen)(L)]. In this structure, the dioxygen molecule bridges the two cobalt centers. This is formally described as a di-Co(III)-peroxide (O₂²⁻) species, involving a two-electron transfer to the O₂ molecule.[4] The reaction in the solid state or in non-coordinating solvents often leads to the formation of a similar bridged dimer, {[Co(salen)]₂O₂}.[3]

The reversibility of the process is critical. The Co(III)-O₂⁻ or di-Co(III)-O₂²⁻ bond is labile enough to be broken by moderate heating or a reduction in oxygen partial pressure, regenerating the Co(II) complex and releasing molecular oxygen.

Figure 1: General mechanism for the reversible oxygen binding by Co(salen) in the presence of a coordinating axial ligand (L).

Quantitative Data on Oxygen Binding

The stoichiometry of oxygen binding is highly dependent on the physical state of the Co(salen) complex. Different crystalline phases in the solid state exhibit varying capacities for oxygen uptake.

Stoichiometry of O₂ Binding in Solid-State Phases

Recent studies have identified several distinct crystalline phases of Co(salen), each with a characteristic O₂:Co ratio upon saturation.[1][7]

Phase Name	Precursor/Formation Method	O₂:Co Stoichiometry	Reference
γ-Co(salen)	Desorption of CHCl₃ from Co(salen)·CHCl₃	~1:3	[1][7]
δ-Co(salen)	Desorption of CH₂Cl₂ from Co(salen)·CH₂Cl₂	1:4	[1][7]
ε-Co(salen)	Desorption of C₆H₆ from Co(salen)·1.5C₆H₆	1:5	[1][7]
ζ-Co(salen)	Desorption of pyridine (py) from [Co(salen)(py)]	1:2	[1]

Thermodynamic Parameters

Thermodynamic studies, typically conducted in solution, provide insight into the energetics of the oxygenation process. The negative enthalpy (ΔH°) indicates an exothermic binding process, while the negative entropy (ΔS°) reflects the loss of translational and rotational freedom as O₂ becomes bound to the complex.

Complex Derivative	Solvent	ΔH° (kJ mol⁻¹)	ΔS° (J mol⁻¹ K⁻¹)	Reference
Various Co(Schiff Base)	DMF	-37 to -50	-117 to -157	[8][9]

Note: Data represents a range for several Co(salen) analogues.

Experimental Protocols

The study of Co(salen) involves its synthesis from precursor components and subsequent measurement of its oxygen uptake capacity. The following protocols are based on established laboratory procedures.[2][4][10]

Synthesis of the SalenH₂ Ligand

This procedure involves the condensation of salicylaldehyde (B1680747) with ethylenediamine (B42938).

• Place 3 mL of 95% ethanol (B145695) in a test tube containing a small magnetic stir bar.

• Heat the ethanol to boiling in an oil bath on a magnetic stirrer/hotplate.

• While maintaining heat and stirring, add 0.30 mL (2.8 mmol) of salicylaldehyde.

• Immediately add 0.10 mL (1.4 mmol) of ethylenediamine (98%).

• Stir the hot solution for 3-4 minutes, during which flaky yellow crystals of SalenH₂ should form.[10]

• Cool the mixture in an ice-water bath to complete the precipitation.

• Collect the yellow crystals by filtration, wash with a small amount of ice-cold ethanol, and air-dry.

Synthesis of Inactive Co(salen)

This synthesis must be performed under an inert atmosphere to prevent premature oxidation.

• Add SalenH₂ (0.23 g, 0.86 mmol) to a round-bottom flask equipped with a stir bar and a reflux condenser under a nitrogen (N₂) or argon atmosphere.[10][11]

• In a separate flask, prepare a solution of cobalt(II) acetate (B1210297) tetrahydrate (Co(OAc)₂·4H₂O) (0.22 g, 0.88 mmol) in 15 mL of deoxygenated water.

• Add 12 mL of deoxygenated ethanol to the SalenH₂ flask and swirl to dissolve the ligand.

• Using a syringe, add the cobalt acetate solution to the ethanolic SalenH₂ solution. A brown, gelatinous precipitate of the "active" complex should form immediately.[10]

• Heat the reaction mixture to reflux on a sand bath for approximately 1 hour. During this time, the initial brown precipitate will convert to the brick-red "inactive" form.[10]

• Cool the solution to room temperature.

• Collect the red crystals by filtration in air, wash three times with 1 mL of ice-cold ethanol, and dry in a desiccator.

Figure 2: Workflow for the synthesis of the SalenH₂ ligand and its subsequent conversion to inactive Co(salen).

Measurement of O₂ Absorption in Solution

This gasometric method quantifies the volume of oxygen consumed by a solution of Co(salen).

• Apparatus Setup: Assemble an apparatus consisting of a side-arm test tube connected via flexible tubing to a gas burette (a graduated tube inverted in a water reservoir). This setup measures gas volume changes at constant pressure.[10]

• Sample Preparation: Accurately weigh a finely ground sample of inactive Co(salen) (0.05-0.1 g) and place it in the side-arm test tube.[10]

• Place approximately 5 mL of dimethyl sulfoxide (B87167) (DMSO) into a smaller, separate test tube that fits inside the side-arm tube. Carefully lower the DMSO tube into the side-arm tube without spilling.

• Oxygenation: Flush the entire side-arm tube with pure O₂ gas and seal it with a tightly fitting stopper.

• Equilibration: Adjust the water level in the gas burette to be equal to the reservoir level to ensure the internal pressure is atmospheric. Record the initial volume reading on the burette.

• Initiate Reaction: Carefully tilt the side-arm tube to allow the DMSO to spill and dissolve the Co(salen) sample. The solution will darken as it absorbs oxygen.

• Data Collection: As O₂ is absorbed, the water level in the burette will rise. Record the volume reading every two minutes for 20-30 minutes, or until the volume change ceases.[10]

• Calculation: Use the total volume of O₂ consumed and the ideal gas law to calculate the moles of O₂. Compare this to the moles of Co(salen) used to determine the binding stoichiometry (Co:O₂ ratio) under these conditions.[4]

Figure 3: Experimental workflow for the gasometric measurement of oxygen uptake by Co(salen) in DMSO solution.

Conclusion

The reversible binding of molecular oxygen by salcomine is a classic yet continually relevant example of coordination chemistry mimicking biological function. The core mechanism hinges on a reversible redox event at the cobalt center, modulated by the solid-state crystal packing or the presence of coordinating solvents. The ability to form both 1:1 superoxo and 2:1 peroxo adducts demonstrates the electronic flexibility of the Co(salen) scaffold. For researchers in materials science and drug development, understanding this mechanism provides a foundational model for designing novel oxygen carriers, sensors, and oxidation catalysts. The detailed protocols and quantitative data presented herein serve as a practical guide for the further exploration and application of this versatile coordination complex.

References

• 1. Structure Activity Relationships for Reversible O2 Chemisorption by the Solid Phases of Co(salen) and Co(3F-salen) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. people.chem.umass.edu [people.chem.umass.edu]
• 3. Salcomine - Wikipedia [en.wikipedia.org]
• 4. Video: Synthesis of an Oxygen-Carrying [Cosalen]2 Complex [jove.com]
• 5. Dioxygen uptake by Co(salen) [wwwchem.uwimona.edu.jm]
• 6. researchgate.net [researchgate.net]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]
• 9. hrcak.srce.hr [hrcak.srce.hr]
• 10. people.umass.edu [people.umass.edu]
• 11. m.youtube.com [m.youtube.com]

Protocols & Analytical Methods

Application Notes and Protocols for Salcomine-Catalyzed Oxidation of Phenols

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the synthesis of the Salcomine catalyst and its application in the aerobic oxidation of substituted phenols. The information is intended to guide researchers in setting up and performing these reactions, with a focus on producing valuable quinone products.

Introduction

Salcomine, the cobalt(II) complex of N,N'-bis(salicylidene)ethylenediamine (salen), is a versatile and well-studied coordination compound.[1][2] It is particularly known for its ability to reversibly bind molecular oxygen, a property that makes it an effective catalyst for a variety of oxidation reactions.[1][3] In the field of organic synthesis, Salcomine has emerged as a reliable homogeneous catalyst for the aerobic oxidation of phenols, particularly 2,6-disubstituted phenols, to their corresponding p-benzoquinones.[2][3] This reaction is of significant interest as p-benzoquinones are important intermediates in the synthesis of pharmaceuticals, agrochemicals, and other fine chemicals.[3]

The catalytic cycle is generally understood to involve the formation of a Salcomine-dioxygen adduct, which then facilitates the oxidation of the phenolic substrate.[3][4] The reaction proceeds under mild conditions, typically at room temperature and atmospheric pressure of oxygen, making it an attractive and practical method for phenol (B47542) oxidation.[2]

Data Presentation

The following table summarizes the results of Salcomine-catalyzed oxidation for a variety of substituted phenols. The data is compiled from literature sources and demonstrates the scope and efficiency of this catalytic system.[1]

Entry	Phenol Substrate	Solvent	Reaction Time (h)	Major Product	Yield (%)
1	2,6-Dimethylphenol (B121312)	Methanol (B129727)	18	2,6-Dimethyl-p-benzoquinone	85
2	2-Methyl-6-tert-butylphenol	Methanol	18	2-Methyl-6-tert-butyl-p-benzoquinone	70
3	2,6-Di-tert-butylphenol	Methanol	18	2,6-Di-tert-butyl-p-benzoquinone	50
4	2,3,6-Trimethylphenol	Methanol	18	2,3,5-Trimethyl-p-benzoquinone	90
5	2,5-Dimethylphenol	Chloroform	36	2,5-Dimethyl-p-benzoquinone	-
6	Phenol	Methanol	18	Polymeric material	-
7	p-Cresol	Methanol	18	Polymeric material	-

Yields are based on the starting phenol and were determined by gas chromatography. Data extracted from van Dort, H. M., & Geursen, H. J. (1967). Recl. Trav. Chim. Pays-Bas, 86(5), 520-528.[1]

Experimental Protocols

Synthesis of Salcomine Catalyst (Co(salen))

This protocol is adapted from established literature procedures.[5][6]

Materials:

• Salicylaldehyde (B1680747)

• Ethylenediamine (B42938)

• Cobalt(II) acetate (B1210297) tetrahydrate

• Methanol

• Distilled water

• Nitrogen or Argon gas (for inert atmosphere)

Equipment:

• Three-neck round-bottom flask

• Reflux condenser

• Dropping funnel

• Magnetic stirrer and stir bar

• Heating mantle

• Schlenk line or similar inert atmosphere setup

• Büchner funnel and filter flask

Procedure:

• Ligand Synthesis (salenH₂): In a round-bottom flask, dissolve salicylaldehyde (2.0 equivalents) in methanol. While stirring, add ethylenediamine (1.0 equivalent) dropwise. An exothermic reaction will occur, and a yellow precipitate of the salen ligand (salenH₂) will form. Stir the mixture for 30 minutes to ensure complete reaction.

• Complexation: In a separate flask, dissolve cobalt(II) acetate tetrahydrate (1.0 equivalent) in a minimal amount of distilled water.

• Under an inert atmosphere (nitrogen or argon), add the salenH₂ suspension to the three-neck flask equipped with a reflux condenser and dropping funnel.

• Heat the suspension to reflux.

• Slowly add the aqueous solution of cobalt(II) acetate to the refluxing suspension via the dropping funnel.

• Continue to reflux the mixture for 1-2 hours. The color of the suspension will change from yellow to a deep red or maroon, indicating the formation of the Co(salen) complex.

• After the reflux period, allow the mixture to cool to room temperature.

• Collect the solid product by vacuum filtration using a Büchner funnel.

• Wash the collected solid sequentially with distilled water and then with cold methanol to remove any unreacted starting materials and impurities.

• Dry the resulting dark red crystalline solid under vacuum to obtain the Salcomine catalyst.

Protocol for Salcomine-Catalyzed Oxidation of 2,6-Dimethylphenol

This protocol is a general procedure based on the work of van Dort and Geursen.[1]

Materials:

• 2,6-Dimethylphenol

• Salcomine (Co(salen)) catalyst

• Methanol (or Chloroform)

• Anhydrous magnesium sulfate (B86663) (optional, as a drying agent)

• Oxygen gas

Equipment:

• Schlenk flask or a round-bottom flask equipped with a gas inlet

• Magnetic stirrer and stir bar

• Gas burette or balloon filled with oxygen

• Apparatus for product analysis (e.g., Gas Chromatography-Mass Spectrometry (GC-MS))

Procedure:

• In a Schlenk flask, dissolve 2,6-dimethylphenol in methanol to make a 5% solution.

• Add the Salcomine catalyst (5 mol% relative to the phenol).

• (Optional) Add anhydrous magnesium sulfate to the mixture.

• Seal the flask and flush with oxygen.

• Connect the flask to a gas burette or an oxygen-filled balloon to maintain an oxygen atmosphere.

• Stir the reaction mixture vigorously at room temperature. The solid catalyst will gradually dissolve, and the solution will turn dark brown.

• Monitor the reaction progress by observing the oxygen uptake in the gas burette or by taking aliquots for analysis by GC-MS. The reaction is typically run for 18-24 hours.

• Upon completion, the reaction mixture can be analyzed directly or subjected to a workup procedure to isolate the product.

• Workup and Purification (General): The solvent can be removed under reduced pressure. The residue can then be purified by column chromatography on silica (B1680970) gel using an appropriate eluent system (e.g., hexane/ethyl acetate) to isolate the 2,6-dimethyl-p-benzoquinone.

Visualizations

Reaction Mechanism

The proposed mechanism for the Salcomine-catalyzed oxidation of phenols involves the activation of molecular oxygen by the cobalt center, followed by a radical pathway.

Caption: Proposed mechanism for Salcomine-catalyzed phenol oxidation.

Experimental Workflow

The general workflow for conducting a Salcomine-catalyzed phenol oxidation experiment is outlined below.

References

• 1. 2024.sci-hub.st [2024.sci-hub.st]
• 2. scite.ai [scite.ai]
• 3. researchgate.net [researchgate.net]
• 4. srs.fs.usda.gov [srs.fs.usda.gov]
• 5. researchgate.net [researchgate.net]
• 6. DSpace [helda.helsinki.fi]

Application Notes and Protocols for Quantitative Oxygen Uptake Experiments Using Salcomine

For Researchers, Scientists, and Drug Development Professionals

Introduction

Salcomine (B1680745), the cobalt(II) complex of N,N'-bis(salicylidene)ethylenediamine (salen), is a synthetic coordination complex renowned for its ability to reversibly bind molecular oxygen.[1][2][3] This property makes it an excellent model compound for studying the function of natural oxygen carriers like hemoglobin and myoglobin (B1173299) and a valuable tool for quantitative oxygen uptake experiments.[2][3] The reversible binding of oxygen to the cobalt center is accompanied by a distinct color change, providing a visual indication of the oxygenation state.[2][3]

The oxygen-binding capacity of salcomine is highly dependent on its crystalline structure and the presence of coordinating solvents.[2][3] In the solid state, different polymorphic forms of salcomine exhibit varying stoichiometries of oxygen uptake.[2] When dissolved in coordinating solvents such as dimethyl sulfoxide (B87167) (DMSO) or dimethylformamide (DMF), salcomine forms adducts that readily bind oxygen.[1][2] This document provides detailed application notes and protocols for conducting quantitative oxygen uptake experiments using salcomine in both solid and solution phases.

Principle of Operation

The fundamental principle behind the use of salcomine for oxygen uptake experiments lies in its reversible reaction with molecular oxygen. The cobalt(II) center in the deoxygenated salcomine complex is oxidized to cobalt(III) upon binding with O₂, which is formally reduced to a peroxide or superoxide (B77818) ligand.[4] This process can be represented by the following general equilibrium:

2 Co(salen) + O₂ ⇌ [Co(salen)]₂O₂[1]

The equilibrium can be shifted by changing the partial pressure of oxygen or by heating the oxygenated complex, which causes the release of bound oxygen and the regeneration of the deoxygenated form.[2]

Key Applications

• Model System for Oxygen-Carrying Proteins: Studying the kinetics and thermodynamics of oxygen binding to salcomine provides insights into the mechanisms of natural oxygen carriers.[2][3]

• Oxygen Scavenging and Storage: The ability of salcomine to bind oxygen from the air has led to research into its use for oxygen separation and storage technologies.[2]

• Catalysis: Salcomine and its derivatives can act as catalysts in oxidation reactions.[1]

• Educational Demonstrations: The distinct color change and reversible oxygen binding make it a useful compound for demonstrating principles of coordination chemistry and reversible reactions in academic laboratories.[2][5]

Quantitative Data Summary

The stoichiometry of oxygen uptake by salcomine varies depending on the physical state (solid or solution) and the specific crystalline form. The following tables summarize the reported quantitative data for oxygen binding.

Crystalline Phase (Solid State)	Precursor Solvent	O₂:Co Stoichiometry	Rate of Oxygenation	Deoxygenation Conditions
γ-Co(salen)	Chloroform (CHCl₃)	~1:3	Fast (30-120 min in pure O₂)	Heat (100 °C) under N₂
δ-Co(salen)	Dichloromethane (CH₂Cl₂)	1:4	Slower	Heat (100 °C) under N₂
ε-Co(salen)	Benzene (C₆H₆)	1:5	Slowest	Heat (100 °C) under N₂
ζ-Co(salen)	Pyridine	1:2	Rapid	Heat (60 °C) under N₂
Co(3F-salen) derivative	Pyridine	1:2	Almost instantaneous	Heat (~90 °C) under N₂

Table 1: Quantitative Oxygen Uptake by Different Solid Phases of Salcomine and its Derivatives. [2]

Solvent	O₂:Co Stoichiometry	Complex Formation
Dimethyl Sulfoxide (DMSO)	1:2 (or 1:1)	[Co(salen)(DMSO)]₂O₂ or Co(salen)(DMSO)O₂
Dimethylformamide (DMF)	1:2	[Co(salen)(DMF)]₂O₂

Table 2: Quantitative Oxygen Uptake by Salcomine in Solution. [1][2][3]

Experimental Protocols

Protocol 1: Synthesis of Salcomine

This protocol describes the synthesis of the "inactive" crystalline form of Co(salen), which can be used for subsequent oxygen uptake experiments in solution.[3][6]

Materials:

• Salicylaldehyde (B1680747)

• Ethylenediamine (B42938)

• Ethanol (B145695)

• Cobalt(II) acetate (B1210297) tetrahydrate

• Nitrogen gas supply

• Round-bottom flasks

• Reflux condenser

• Stir bar and magnetic stir plate

• Ice bath

• Filtration apparatus

Procedure:

• Synthesis of the Salen Ligand (H₂salen):

  • In a round-bottom flask, dissolve salicylaldehyde (2 equivalents) in boiling ethanol.

  • While stirring, slowly add ethylenediamine (1 equivalent) to the solution.

  • Continue stirring for 5-10 minutes until yellow crystals of the salen ligand precipitate.

  • Cool the mixture in an ice bath to maximize precipitation.

  • Collect the H₂salen crystals by filtration, wash with cold ethanol, and air dry.[3][6]

• Synthesis of Co(salen):

  • Place the synthesized H₂salen in a round-bottom flask with a stir bar and fit it with a reflux condenser.

  • In a separate flask, dissolve cobalt(II) acetate tetrahydrate in a minimal amount of water.

  • Flush both flasks with nitrogen gas for approximately 5 minutes to create an inert atmosphere.

  • Add degassed ethanol to the flask containing H₂salen and stir to dissolve.

  • Using a syringe, transfer the cobalt acetate solution to the H₂salen solution. A brown precipitate should form immediately.

  • Heat the mixture to reflux under a nitrogen atmosphere for about 1 hour. During this time, the brown "active" form will convert to the brick-red "inactive" form.

  • Cool the reaction mixture to room temperature.

  • Collect the red-brown crystals of Co(salen) by filtration in air, wash with cold ethanol, and dry in a desiccator.[3][6]

Protocol 2: Quantitative Oxygen Uptake in Solution

This protocol details the measurement of oxygen uptake by a solution of Co(salen) in DMSO using a gas burette apparatus.[3][6]

Materials:

• Synthesized Co(salen)

• Dimethyl sulfoxide (DMSO)

• Side-arm test tube or flask

• Small test tube that fits inside the side-arm flask

• Gas burette or graduated pipette

• Movable water reservoir

• Connecting tubing

• Oxygen gas supply

• Rubber stopper

Procedure:

• Apparatus Setup:

  • Accurately weigh 50-100 mg of finely ground Co(salen) and place it in the side-arm test tube.

  • Carefully place approximately 5 mL of DMSO into the small inner test tube and lower it into the side-arm flask, ensuring no spillage.

  • Connect the side-arm of the flask to the gas burette using tubing. The gas burette should be connected to a movable water reservoir to equalize pressure.

• Oxygenation:

  • Flush the side-arm flask with a gentle stream of oxygen gas.

  • Seal the flask with a tightly fitting rubber stopper.

  • Adjust the movable water reservoir so that the water levels in the burette and the reservoir are equal. This ensures the pressure inside the apparatus is atmospheric.

  • Record the initial volume of gas in the burette.

• Measurement of Oxygen Uptake:

  • Carefully tilt the side-arm flask to mix the DMSO with the Co(salen). Do not allow any DMSO to enter the side arm.

  • As the Co(salen) dissolves, it will begin to absorb oxygen, and the water level in the gas burette will rise.

  • Observe the color change of the solution from red-brown to dark brown/black.

  • Record the volume in the gas burette at regular time intervals (e.g., every 2 minutes) for about 20 minutes, or until there is no further change in volume. Before each reading, equalize the water levels to maintain atmospheric pressure.

• Data Analysis:

  • Plot the volume of oxygen absorbed versus time.

  • Extrapolate the curve to determine the total volume of oxygen consumed.

  • Using the ideal gas law (PV=nRT), calculate the number of moles of O₂ absorbed.

  • Calculate the mole ratio of O₂ absorbed to the initial moles of Co(salen) to determine the stoichiometry of the oxygen uptake.[3][6]

Visualizations

Caption: Reversible oxygen binding and release cycle of salcomine.

Caption: Workflow for quantitative oxygen uptake measurement in solution.

Safety Precautions

• Salicylaldehyde and ethylenediamine are irritants; handle them in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves and safety glasses.

• DMSO is readily absorbed through the skin and can carry dissolved substances with it. Avoid skin contact by wearing suitable gloves.[3]

• Handle all chemicals in accordance with their Safety Data Sheets (SDS).

By following these protocols and utilizing the provided data, researchers can effectively employ salcomine for quantitative studies of oxygen uptake, contributing to a deeper understanding of reversible oxygen binding in both chemical and biological systems.

References

• 1. Salcomine - Wikipedia [en.wikipedia.org]
• 2. Structure Activity Relationships for Reversible O2 Chemisorption by the Solid Phases of Co(salen) and Co(3F-salen) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. people.umass.edu [people.umass.edu]
• 4. Transition metal dioxygen complex - Wikipedia [en.wikipedia.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. people.chem.umass.edu [people.chem.umass.edu]

Application Notes and Protocols: Salcomine as a Catalyst in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Salcomine (B1680745), the cobalt(II) complex of the salen ligand (N,N′-bis(salicylidene)ethylenediamine), is a versatile and well-studied coordination compound that has found significant application as a catalyst in organic synthesis.[1] Its primary utility lies in its ability to act as an oxygen carrier, facilitating a variety of aerobic oxidation reactions.[1][2] This document provides detailed application notes and experimental protocols for the use of salcomine as a catalyst, with a focus on the oxidation of phenols.

Salcomine is a planar complex that can reversibly bind molecular oxygen, forming a Co(III)-superoxo species.[3] This activated oxygen complex is a key intermediate in the catalytic cycle of salcomine-mediated oxidations. The electronic and steric properties of the salen ligand can be readily modified, allowing for the fine-tuning of the catalyst's reactivity and selectivity.[4]

Key Applications in Organic Synthesis

The most prominent application of salcomine in organic synthesis is the aerobic oxidation of substituted phenols to their corresponding p-benzoquinones.[2] This transformation is of particular interest in the synthesis of complex molecules and natural products. Additionally, salcomine and its derivatives have been explored as catalysts for other oxidative transformations.

Data Presentation: Salcomine-Catalyzed Oxidation of Phenols

The following table summarizes the catalytic activity of salcomine and its derivatives in the aerobic oxidation of various substituted phenols. The data highlights the influence of substituents on both the phenol (B47542) substrate and the salcomine catalyst on the product distribution and reaction efficiency.

Catalyst	Substrate	Product(s)	Yield (%)	Reference
Salcomine	2,6-dimethylphenol	2,6-dimethyl-p-benzoquinone	-	[2]
Salcomine	2,5-dimethylphenol	2,5-dimethyl-p-benzoquinone	-	[2]
Pyr-salcomine	2-methyl-6-benzylphenol	2-methyl-6-benzylbenzoquinone, 3,3'-dimethyl-5,5'-dibenzyldiphenoquinone	59 (BQ), 22 (DPQ)	[4]
Pyr-5-chlorosalcomine	2-methyl-6-benzylphenol	2-methyl-6-benzylbenzoquinone, 3,3'-dimethyl-5,5'-dibenzyldiphenoquinone	53 (BQ), 42 (DPQ)	[4]
Pyr-3-nitrosalcomine	2-methyl-6-benzylphenol	2-methyl-6-benzylbenzoquinone, 3,3'-dimethyl-5,5'-dibenzyldiphenoquinone	7 (BQ), 53 (DPQ)	[4]
Co(salen) with pyridine	Syringyl alcohol	2,6-dimethoxy-p-benzoquinone	99	[3]

BQ = Benzoquinone; DPQ = Diphenoquinone

Experimental Protocols

Protocol 1: Synthesis of Salcomine (Co(salen))

This protocol describes the synthesis of salcomine from cobalt(II) acetate (B1210297) and the salen ligand.[5]

Materials:

• Cobalt(II) acetate tetrahydrate (Co(OAc)₂·4H₂O)

• SalenH₂ (N,N′-bis(salicylidene)ethylenediamine)

• Ethanol (95%)

• Deionized water

• Argon or Nitrogen gas

Equipment:

• Three-neck round-bottom flask

• Reflux condenser

• Addition funnel

• Magnetic stirrer and stir bar

• Heating mantle

• Schlenk line or inert gas source

• Büchner funnel and filter paper

• Desiccator

Procedure:

• In a three-neck round-bottom flask equipped with a reflux condenser, an addition funnel, and a gas inlet, dissolve 2.34 g of salenH₂ in 120 mL of 95% ethanol.

• In a separate beaker, dissolve 2.17 g of cobalt(II) acetate tetrahydrate in 20 mL of deionized water.

• Flush the reaction flask with an inert gas (argon or nitrogen) to remove air. This is crucial as the forming complex can be sensitive to oxygen during synthesis.[5]

• Heat the salenH₂ solution to reflux with stirring.

• Slowly add the cobalt(II) acetate solution to the refluxing salenH₂ solution via the addition funnel over a period of 15-20 minutes.

• Continue to reflux the reaction mixture under an inert atmosphere for 1 hour. The color of the solution will change to a dark red.[5]

• After 1 hour, turn off the heat and allow the mixture to cool to room temperature.

• Collect the precipitated solid by vacuum filtration using a Büchner funnel.

• Wash the solid three times with deionized water, followed by three washes with 95% ethanol.[5]

• Dry the resulting burgundy-colored solid in a desiccator. A typical yield is around 2.4 g.[5]

Protocol 2: Aerobic Oxidation of 2,6-Disubstituted Phenols

This protocol outlines a general procedure for the salcomine-catalyzed aerobic oxidation of 2,6-disubstituted phenols to the corresponding p-benzoquinones.[4]

Materials:

• Salcomine catalyst

• 2,6-disubstituted phenol (e.g., 2-methyl-6-benzylphenol)

• Chloroform (B151607) (CHCl₃)

• Oxygen gas

Equipment:

• Round-bottom flask

• Gas dispersion tube (bubbler)

• Magnetic stirrer and stir bar

• Standard laboratory glassware

Procedure:

• To a round-bottom flask containing a magnetic stir bar, add 0.0005 mol of the salcomine catalyst.

• Add 100 mL of chloroform to the flask and stir to dissolve the catalyst.

• To this solution, add 0.01 mol of the 2,6-disubstituted phenol.

• Bubble oxygen gas through the solution at room temperature for 24 hours.

• After the reaction is complete, filter the reaction mixture to remove any insoluble material.

• The resulting solution containing the product can be analyzed by standard techniques such as gas chromatography (GC) or high-performance liquid chromatography (HPLC) to determine the product distribution and yield. The product can be isolated and purified by column chromatography.

Mandatory Visualizations

Caption: Catalytic cycle for the salcomine-mediated aerobic oxidation of phenols.

Caption: General experimental workflow for salcomine-catalyzed phenol oxidation.

References

• 1. Cobalt(II)[salen]-Catalyzed Selective Aerobic Oxidative Cross-Coupling between Electron-Rich Phenols and 2-Naphthols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. srs.fs.usda.gov [srs.fs.usda.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. youtube.com [youtube.com]

Application Note: Synthesis of Cobalt(II) Salen Under an Inert Atmosphere

Audience: Researchers, scientists, and drug development professionals.

This document provides a detailed protocol for the synthesis of the cobalt(II) salen complex, often denoted as Co(salen), a compound known for its ability to reversibly bind oxygen.[1][2] Due to the air-sensitive nature of the initially formed "active" complex, the synthesis is performed under an inert atmosphere using standard Schlenk line techniques to prevent oxidation.[1][2][3] The procedure yields the more stable, brick-red "inactive" form of Co(salen).[1][2]

Quantitative Data Summary

The following table summarizes the reagents required for the synthesis of the salen ligand (H₂salen) and its subsequent complexation with cobalt(II).

Reagent	Molecular Weight ( g/mol )	Amount (mmol)	Mass / Volume	Solvent & Volume
H₂salen Synthesis
Salicylaldehyde	122.12	2.8	0.30 mL	3 mL 95% Ethanol (B145695) (boiling)
Ethylenediamine	60.10	1.4	0.10 mL	-
Co(salen) Synthesis
H₂salen	268.32	0.86	0.23 g	12 mL Degassed Ethanol
Cobalt(II) Acetate (B1210297) Tetrahydrate	249.08	0.80	0.2 g	1.5 mL Deionized Water

Experimental Protocols

The synthesis is a two-step process: first, the preparation of the N,N'-bis(salicylaldehyde)ethylenediimine (salen) ligand, followed by the complexation with cobalt(II) acetate under anaerobic conditions.

1. Synthesis of the Salen Ligand (H₂salen)

This procedure can be performed on the benchtop without an inert atmosphere.

• Add 3 mL of 95% ethanol to a test tube containing a small magnetic stir bar.

• Heat the ethanol to boiling using a hotplate stirrer.[2]

• While heating and stirring, add 0.30 mL (2.8 mmol) of salicylaldehyde.[2]

• Immediately follow with the addition of 0.10 mL (1.4 mmol) of ethylenediamine.[2]

• Continue stirring the hot solution for 3-4 minutes until bright yellow, flaky crystals of the salen ligand form.[1]

• Cool the mixture in an ice-water bath to maximize precipitation.[2]

• Filter the yellow crystals under suction, wash with a small amount of ice-cold ethanol, and air-dry. The product can be used directly in the next step.

2. Synthesis of Co(salen) Using Schlenk Line Techniques

This procedure requires the use of a Schlenk line to maintain an inert nitrogen or argon atmosphere. All glassware should be oven-dried prior to use to remove adsorbed water.[4]

• System Preparation:

  • Set up a Schlenk line connected to a vacuum pump and a source of high-purity inert gas (Nitrogen or Argon).[5][6]

  • Assemble a 100 mL round-bottom flask (Schlenk flask) containing a magnetic stir bar and fit it with a reflux condenser. Seal the top of the condenser with a rubber septum.

  • Connect the side arm of the Schlenk flask to the Schlenk line.

  • Perform at least three "evacuate-refill" cycles on the reaction flask to remove air and moisture.[4] This involves evacuating the flask under vacuum and backfilling it with inert gas.

• Reagent Preparation:

  • In the prepared Schlenk flask, add 0.23 g (0.86 mmol) of the H₂salen ligand.[1][2]

  • In a separate, small flask sealed with a septum, dissolve 0.2 g of cobalt(II) acetate tetrahydrate in 1.5 mL of deionized water.[1][2]

  • Flush both flasks with inert gas for approximately 5 minutes to ensure an anaerobic atmosphere.[1][2]

  • Using a cannula or a gas-tight syringe, add 12 mL of previously degassed ethanol to the Schlenk flask containing the H₂salen. Swirl the flask to dissolve the ligand.[1][2]

• Reaction and Complexation:

  • Using a syringe, carefully transfer the cobalt acetate solution to the ethanolic solution of H₂salen while swirling the flask.[1][2]

  • A brown, gelatinous precipitate of the "active" Co(salen) complex should form immediately.[1][2]

  • Replace the septum on the condenser with an inert gas-filled balloon to maintain a positive pressure.[1]

  • Heat the reaction mixture to reflux using a heating mantle or sand bath for at least one hour.[1][2] During reflux, the precipitate will slowly convert from the brown "active" form to a brick-red "inactive" crystalline solid.[1][2]

• Product Isolation and Purification:

  • After the color change is complete, turn off the heat and allow the flask to cool to room temperature.

  • Once cooled, the product can be filtered in the air using a Büchner funnel.[1][2]

  • Wash the collected brick-red crystals three times with 1 mL portions of ice-cold ethanol.[1]

  • Dry the final Co(salen) product in a desiccator to remove residual solvent. Record the final yield.[1][2]

Visualized Experimental Workflow

The following diagram illustrates the key steps in the synthesis of Co(salen) under an inert atmosphere.

References

• 1. people.umass.edu [people.umass.edu]
• 2. people.chem.umass.edu [people.chem.umass.edu]
• 3. m.youtube.com [m.youtube.com]
• 4. Air-free technique - Wikipedia [en.wikipedia.org]
• 5. molan.wdfiles.com [molan.wdfiles.com]
• 6. ossila.com [ossila.com]

Application Notes and Protocols for Salcomine in Electrochemical Applications

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Salcomine, a cobalt(II) complex with N,N′-bis(salicylidene)ethylenediamine (salen) ligand, in various electrochemical applications. Salcomine is a versatile coordination complex known for its ability to reversibly bind oxygen and act as an oxidation catalyst, making it a valuable material in the development of electrochemical sensors and for catalyzing the oxygen reduction reaction (ORR).[1][2] This document details protocols for the preparation of Salcomine-modified electrodes and their application in electrocatalysis and sensing, supported by quantitative data and mechanistic diagrams.

Electrochemical Oxygen Reduction Reaction (ORR) Catalysis

Salcomine is an effective electrocatalyst for the oxygen reduction reaction, a critical process in fuel cells and metal-air batteries. Its catalytic activity stems from the cobalt center's ability to interact with molecular oxygen, facilitating its reduction.

Quantitative Performance Data

The performance of Salcomine as an ORR catalyst can be evaluated using various electrochemical parameters. While specific data for Salcomine is not extensively available in all contexts, the following table summarizes typical performance metrics for cobalt-based ORR electrocatalysts, providing a benchmark for evaluation.

Parameter	Typical Value for Co-based Catalysts	Significance
Onset Potential	> 0.8 V vs. RHE	A more positive onset potential indicates a lower overpotential is required to initiate the ORR, signifying higher catalytic activity. Salcomine has been shown to positively shift the ORR onset potential by 230 mV.
Half-Wave Potential (E1/2)	0.7 - 0.9 V vs. RHE	Represents the potential at which the current is half of the limiting current; a higher E1/2 indicates better ORR kinetics.
Tafel Slope	60 - 120 mV/dec	Provides insight into the rate-determining step of the ORR. A lower Tafel slope generally suggests faster kinetics.
Electron Transfer Number (n)	~4	Indicates the reaction pathway. An n value close to 4 suggests a direct four-electron pathway to water, which is more efficient than the two-electron pathway that produces hydrogen peroxide.
Kinetic Current Density (Jk)	> 5 mA/cm² at 0.8 V vs. RHE	A measure of the intrinsic catalytic activity of the material, normalized to the electrode surface area.

Experimental Protocol: Evaluation of ORR Activity of a Salcomine-Modified Electrode

This protocol outlines the steps to prepare a Salcomine-modified glassy carbon electrode (GCE) and evaluate its ORR performance using cyclic voltammetry (CV) and rotating disk electrode (RDE) voltammetry.

Materials:

• Salcomine

• Glassy Carbon Electrode (GCE)

• 0.05 µm alumina (B75360) slurry

• High-purity N,N-Dimethylformamide (DMF)

• 0.1 M Potassium hydroxide (B78521) (KOH) or other suitable electrolyte

• High-purity nitrogen (N₂) and oxygen (O₂) gas

• Standard three-electrode electrochemical cell (Working: GCE, Counter: Platinum wire, Reference: Ag/AgCl)

• Potentiostat with RDE setup

Procedure:

• GCE Pre-treatment:

  • Polish the GCE surface with 0.05 µm alumina slurry on a polishing pad for 5 minutes to a mirror-like finish.

  • Rinse thoroughly with deionized water and sonicate in ethanol (B145695) and deionized water for 5 minutes each to remove any residual alumina particles.

  • Dry the electrode under a stream of nitrogen.

• Preparation of Salcomine-Modified GCE:

  • Prepare a 1 mM solution of Salcomine in high-purity DMF.

  • Drop-cast a small volume (e.g., 5-10 µL) of the Salcomine solution onto the polished GCE surface.

  • Allow the solvent to evaporate completely at room temperature or in a low-temperature oven (e.g., 60°C).

• Electrochemical Measurements:

  • Assemble the three-electrode cell with the Salcomine-modified GCE as the working electrode, a platinum wire as the counter electrode, and an Ag/AgCl electrode as the reference electrode.

  • Fill the cell with 0.1 M KOH electrolyte.

  • Baseline CV: Purge the electrolyte with N₂ gas for at least 30 minutes to remove dissolved oxygen. Record a cyclic voltammogram in the potential range of interest (e.g., -0.8 V to 0.2 V vs. Ag/AgCl) at a scan rate of 50 mV/s.

  • ORR Measurement: Switch the gas purge to O₂ and saturate the electrolyte for at least 30 minutes.

  • Record CVs at various scan rates to assess the catalytic activity.

  • For RDE measurements, record linear sweep voltammograms (LSVs) at different rotation speeds (e.g., 400, 900, 1600, 2500 rpm) in the O₂-saturated electrolyte.

Mechanism of Salcomine-Catalyzed Oxygen Reduction

The electrochemical reduction of oxygen catalyzed by Salcomine is believed to proceed through a series of steps involving the binding of oxygen to the cobalt center, followed by electron and proton transfer steps to form water.

References

• 1. Electrochemical and Spectroelectrochemical Studies of Cobalt Salen and Salophen as Oxygen Reduction Catalysts | Semantic Scholar [semanticscholar.org]
• 2. researchgate.net [researchgate.net]

Co(salen) as a Redox Catalyst: Application Notes and Protocols for Researchers

For researchers, scientists, and drug development professionals, this document provides detailed application notes and protocols for the use of Co(salen) and its derivatives as versatile redox catalysts in key organic transformations. Co(salen), or N,N'-bis(salicylidene)ethylenediiminocobalt(II), is a robust coordination complex that has demonstrated significant catalytic activity in a variety of reactions, including aerobic oxidations and asymmetric synthesis.

This guide offers a practical overview of Co(salen)'s applications, detailed experimental procedures for its synthesis and catalytic use, and a summary of its performance with various substrates. The information is intended to facilitate the adoption and adaptation of these methods in academic and industrial research settings.

Synthesis of Co(salen) Complex

The Co(salen) complex is readily synthesized from the salen ligand (H₂salen) and a cobalt(II) salt. The salen ligand itself is prepared by the condensation of salicylaldehyde (B1680747) and ethylenediamine. The synthesis is typically performed under an inert atmosphere to prevent the oxidation of the Co(II) center.

Experimental Protocol: Synthesis of Co(salen)

Materials:

• Salicylaldehyde

• Ethylenediamine

• Ethanol (B145695) (95%)

• Cobalt(II) acetate (B1210297) tetrahydrate

• Water

• Nitrogen gas

• Round-bottom flask with reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle or oil bath

• Schlenk line or nitrogen-filled balloon

• Syringe

• Buchner funnel and filter paper

• Dessicator

Procedure for H₂salen Ligand Synthesis:

• In a test tube equipped with a small magnetic stir bar, add 3 mL of 95% ethanol and heat to boiling.

• To the boiling ethanol, add 0.30 mL (2.8 mmol) of salicylaldehyde, followed by 0.10 mL (1.4 mmol) of ethylenediamine.

• Stir the solution for 3-4 minutes while maintaining the temperature.

• Cool the reaction mixture in an ice-water bath to precipitate the yellow salen ligand.

• Filter the crystals using a Buchner funnel, wash with a small amount of cold ethanol, and air-dry.

Procedure for Co(salen) Complex Synthesis: [1]

• Place 0.23 g (0.86 mmol) of the synthesized H₂salen ligand and a stir bar in a round-bottom flask fitted with a reflux condenser.

• In a separate flask, dissolve 0.2 g of cobalt(II) acetate tetrahydrate in 1.5 mL of water.

• Flush both flasks with nitrogen for approximately 5 minutes to create an anaerobic atmosphere.

• Add 12 mL of degassed ethanol to the flask containing the H₂salen ligand and swirl to dissolve.

• Using a syringe, add the cobalt acetate solution to the ethanolic solution of H₂salen. A brown precipitate should form.

• Heat the reaction mixture at reflux for at least 1 hour. During this time, the initial brown "active" form of the complex will convert to the brick-red "inactive" form.

• Cool the solution to room temperature.

• Filter the crystals in the air, wash with 1 mL of ice-cold ethanol, and dry the Co(salen) complex in a dessicator.

Aerobic Oxidative Cross-Coupling of Phenols

Co(salen) has been effectively utilized as a catalyst for the aerobic oxidative cross-coupling of electron-rich phenols with 2-naphthols, providing a sustainable route to non-symmetric biphenols. This reaction proceeds under mild conditions using air as the oxidant.

Reaction Mechanism: Aerobic Oxidation of Phenols

The proposed mechanism involves the formation of a Co(III)-superoxo species which then abstracts a hydrogen atom from the phenol (B47542) to generate a phenoxyl radical. The coupling of a liberated phenoxyl radical with a ligated 2-naphthoxyl radical leads to the final biphenol product.

Caption: Proposed mechanism for Co(salen)-catalyzed aerobic oxidation of phenols.

Experimental Protocol: Aerobic Oxidative Coupling[2]

Materials:

• Phenol substrate

• 2-Naphthol (B1666908) substrate

• Co(salen) catalyst

• 1,1,1,3,3,3-Hexafluoroisopropanol (HFIP)

• Dichloromethane (CH₂Cl₂)

• 1 M Hydrochloric acid (HCl)

• Magnesium sulfate (B86663) (MgSO₄)

• Silica (B1680970) gel for column chromatography

Procedure:

• In a suitable reaction vessel, dissolve the phenol (0.25 mmol), 2-naphthol (0.25 mmol), and Co(salen) (1.8 mg, 1 mol%) in HFIP (2.5 mL, 0.1 M).

• Stir the solution at room temperature and monitor the reaction progress by TLC or HPLC. The reaction is typically complete within 24 hours.

• Upon completion, quench the reaction by adding CH₂Cl₂ and 1 M HCl.

• Separate the organic phase and dry it over MgSO₄.

• Remove the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired biphenol.

Quantitative Data: Oxidative Cross-Coupling of Phenols

Entry	Phenol Substrate	2-Naphthol Substrate	Yield (%)
1	4-Methoxyphenol	2-Naphthol	92
2	3,5-Dimethoxyphenol	2-Naphthol	85
3	4-tert-Butylphenol	2-Naphthol	78
4	Phenol	6-Bromo-2-naphthol	75
5	4-Allyl-2-methoxyphenol	2-Naphthol	70

Hydrolytic Kinetic Resolution of Terminal Epoxides

Chiral Co(salen) complexes are highly effective catalysts for the hydrolytic kinetic resolution (HKR) of terminal epoxides. This method provides access to enantioenriched epoxides and 1,2-diols, which are valuable chiral building blocks in organic synthesis. The reaction is known for its high selectivity and broad substrate scope.[2]

Reaction Mechanism: Hydrolytic Kinetic Resolution

The HKR is proposed to proceed via a bimetallic mechanism where two Co(III)(salen) complexes cooperate. One complex acts as a Lewis acid to activate the epoxide, while the other delivers a hydroxide (B78521) nucleophile. This cooperative activation leads to the highly enantioselective ring-opening of one of the epoxide enantiomers.[1][3][4]

Caption: Simplified workflow of the Co(salen)-catalyzed hydrolytic kinetic resolution of epoxides.

Experimental Protocol: Hydrolytic Kinetic Resolution[2][3]

Materials:

• (R,R)- or (S,S)-Co(II)(salen) complex

• Acetic acid

• Toluene (B28343)

• Racemic terminal epoxide

• Water

• Solvent (e.g., THF, MTBE, or neat)

Procedure for Catalyst Activation (Method A):

• Dissolve the Co(II)(salen) complex in toluene to make a ~1 M solution.

• Add 2 equivalents of acetic acid.

• Stir the solution open to the air at room temperature for 30 minutes. The color will change from orange to dark brown.

• Remove all volatile materials under vacuum to obtain the crude Co(III)(salen)(OAc) complex as a brown solid.

Procedure for HKR:

• To a stirred solution of the racemic epoxide, add the activated Co(III)(salen)(OAc) catalyst (0.2–2.0 mol%).

• Cool the mixture to 0 °C.

• Add 0.55 equivalents of water dropwise.

• Allow the reaction to warm to room temperature and stir for 12-18 hours.

• Monitor the reaction for the disappearance of one enantiomer of the epoxide.

• Upon completion, the enantioenriched epoxide can be isolated from the diol product by distillation or chromatography.

Quantitative Data: Hydrolytic Kinetic Resolution of Epoxides

Entry	Epoxide Substrate	Catalyst Loading (mol%)	k_rel	Recovered Epoxide ee (%)	Diol Product ee (%)
1	Propylene oxide	0.5	>400	>99	98
2	1,2-Epoxyhexane	0.2	130	>99	97
3	Styrene oxide	0.5	58	>99	98
4	Epichlorohydrin	0.8	66	>99	98
5	Glycidyl phenyl ether	0.5	110	>99	98

Asymmetric Henry (Nitroaldol) Reaction

Chiral Co(salen) complexes have also been employed as catalysts for the enantioselective Henry reaction, which involves the addition of a nitroalkane to an aldehyde to form a β-nitro alcohol. This reaction is a valuable tool for the construction of carbon-carbon bonds and the synthesis of chiral building blocks.

Experimental Workflow: Asymmetric Henry Reaction

The general workflow for the Co(salen)-catalyzed asymmetric Henry reaction involves the in situ formation of the active catalyst followed by the slow addition of the aldehyde to a solution of the nitroalkane and catalyst.

Caption: General experimental workflow for the Co(salen)-catalyzed asymmetric Henry reaction.

Experimental Protocol: Asymmetric Henry Reaction

Materials:

• Chiral Co(II)(salen) complex

• Aldehyde

• Nitroalkane

• Base (e.g., diisopropylethylamine - DIPEA)

• Solvent (e.g., CH₂Cl₂)

Procedure:

• To a solution of the chiral Co(II)(salen) catalyst (2 mol%) in the chosen solvent, add the nitroalkane and the base.

• Stir the mixture at the desired temperature.

• Slowly add the aldehyde to the reaction mixture over a period of time.

• Continue stirring until the reaction is complete (monitored by TLC).

• Quench the reaction with a suitable reagent (e.g., saturated NH₄Cl solution).

• Extract the product with an organic solvent, dry the organic layer, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography to yield the enantioenriched β-nitro alcohol.

Quantitative Data: Asymmetric Henry Reaction

Entry	Aldehyde	Nitroalkane	Yield (%)	ee (%)
1	Benzaldehyde	Nitromethane	85	92
2	4-Nitrobenzaldehyde	Nitromethane	91	94
3	2-Naphthaldehyde	Nitromethane	88	90
4	Cyclohexanecarboxaldehyde	Nitromethane	75	88
5	Benzaldehyde	Nitroethane	82	91 (syn)

Disclaimer: The protocols and data presented here are derived from published literature and are intended for informational purposes. Researchers should consult the primary literature for detailed procedures and safety information. Reaction conditions may require optimization for specific substrates and scales.

References

• 1. Mechanistic Basis for High Stereoselectivity and Broad Substrate Scope in the (salen)Co(III)-Catalyzed Hydrolytic Kinetic Resolution - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Mechanistic basis for high stereoselectivity and broad substrate scope in the (salen)Co(III)-catalyzed hydrolytic kinetic resolution - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Salcomine Derivatives in Pharmaceutical Research and Drug Delivery

For Researchers, Scientists, and Drug Development Professionals

Introduction

Salcomine, N,N'-bis(salicylidene)ethylenediaminocobalt(II), and its derivatives are a class of cobalt-Schiff base complexes that have garnered significant interest in pharmaceutical research.[1][2][3] These metal complexes are not only investigated for their intrinsic therapeutic properties, such as antimicrobial and anticancer activities, but also for their potential as sophisticated drug delivery vehicles.[1][4] A particularly promising application lies in their use as hypoxia-activated prodrug carriers for targeted cancer therapy.[5][6]

The unique coordination chemistry of cobalt allows for the design of "smart" drug delivery systems.[5][7][8] In this approach, a cytotoxic agent is coordinated to a cobalt(III) center, rendering it inactive. The resulting stable prodrug can be selectively activated within the hypoxic microenvironment of solid tumors. The lower oxygen levels in cancerous tissues facilitate the reduction of the cobalt(III) center to the more labile cobalt(II), triggering the release of the active drug directly at the tumor site.[5][9] This targeted release mechanism minimizes systemic toxicity and enhances the therapeutic efficacy of the encapsulated drug.[5][8]

These application notes provide an overview of the use of Salcomine derivatives and related cobalt-Schiff base complexes as hypoxia-activated drug delivery systems, along with detailed protocols for their synthesis, characterization, and in vitro evaluation.

Data Presentation

Table 1: In Vitro Cytotoxicity of Cobalt(III)-Schiff Base Complexes in Human Cancer Cell Lines

Complex ID	Schiff Base Ligand	Cell Line	IC50 (µM)	Reference
Complex 3	--INVALID-LINK--	MCF-7 (Breast)	15.3	[4]
Complex 3	--INVALID-LINK--	A549 (Lung)	18.6	[4]
Complex 4	--INVALID-LINK--	MCF-7 (Breast)	10.8	[4]
Complex 4	--INVALID-LINK--	A549 (Lung)	12.4	[4]
Salcomine	N,N'-bis(salicylidene)ethylenediamine	HCMV (Virus)	1.4 (IC50)	[2]
Salcomine	N,N'-bis(salicylidene)ethylenediamine	HCMV infected cells	1.92-2.89 (EC50)	[2]

Ph-acacen: 1-phenylbutane-1,3-dione, HA: heptylamine, DA: dodecyl amine IC50: The concentration of a drug that gives half-maximal inhibition. EC50: The concentration of a drug that gives half-maximal response.

Experimental Protocols

Protocol 1: Synthesis of Salcomine [Co(salen)]

This protocol describes the synthesis of the foundational Salcomine complex.[3]

Materials:

• Cobalt(II) acetate (B1210297) tetrahydrate

• Salen (N,N'-bis(salicylidene)ethylenediamine)

• Ethanol

• Deionized water

• Argon gas supply

• Three-neck round-bottom flask

• Reflux condenser

• Addition funnel

• Magnetic stirrer

• Schlenk line or similar inert atmosphere setup

Procedure:

• Set up the three-neck round-bottom flask with the reflux condenser, addition funnel, and an inlet for argon gas. Ensure the system can be maintained under an inert atmosphere.

• Dissolve cobalt(II) acetate tetrahydrate in deionized water.

• Dissolve Salen in ethanol.

• Add the Salen solution to the reaction flask and the cobalt(II) acetate solution to the addition funnel.

• Purge the entire apparatus with argon for at least 15-20 minutes to remove all oxygen.

• Heat the Salen solution to reflux.

• Slowly add the cobalt(II) acetate solution dropwise from the addition funnel to the refluxing Salen solution under a constant, gentle flow of argon.

• Continue refluxing the mixture for at least one hour. The solution will turn a deep red color.

• After reflux, allow the mixture to cool to room temperature.

• Collect the precipitated solid by vacuum filtration.

• Wash the solid product sequentially with deionized water and then ethanol.

• Dry the final product under vacuum.

Protocol 2: In Vitro Drug Release from a Hypoxia-Activated Cobalt(III) Prodrug

This protocol outlines a general method to assess the release of a fluorescent drug surrogate from a cobalt(III) complex under hypoxic versus normoxic conditions.[9][10]

Materials:

• Cobalt(III) complex with a coordinated fluorescent ligand (e.g., coumarin-343)

• Phosphate-buffered saline (PBS), pH 7.4

• Ascorbic acid or other biological reducing agent

• Cancer cell line (e.g., MCF-7, A549)

• Cell culture medium

• Hypoxia chamber or incubator with controlled O₂ levels

• Fluorescence spectrophotometer or plate reader

Procedure:

• Prepare a stock solution of the cobalt(III)-fluorescent ligand complex in an appropriate solvent (e.g., DMSO) and dilute to the desired final concentration in PBS.

• To simulate hypoxic conditions, add a reducing agent like ascorbic acid to the solution of the complex. The reduction of Co(III) to Co(II) should lead to the release of the fluorescent ligand.

• Measure the fluorescence intensity of the solution over time using a fluorescence spectrophotometer at the appropriate excitation and emission wavelengths for the fluorophore. An increase in fluorescence indicates ligand release.[10]

• For cell-based assays, seed the chosen cancer cells in a multi-well plate and allow them to adhere.

• Treat the cells with the cobalt(III) complex.

• Incubate one set of plates under normoxic conditions (standard incubator, ~21% O₂) and another set under hypoxic conditions (<1% O₂).

• At various time points, measure the intracellular fluorescence using a fluorescence microscope or a plate reader. A stronger fluorescent signal in the hypoxic cells compared to the normoxic cells indicates hypoxia-activated drug release.[9][10]

Protocol 3: In Vitro Cytotoxicity Assay (MTT Assay)

This protocol determines the cytotoxicity of Salcomine derivatives against cancer cell lines.[4]

Materials:

• Human cancer cell lines (e.g., MCF-7, A549)

• Normal cell line (for selectivity assessment, e.g., 3T3)

• Cell culture medium (e.g., DMEM) with fetal bovine serum (FBS) and antibiotics

• Salcomine derivative to be tested

• Cisplatin (as a positive control)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• DMSO

• 96-well plates

• CO₂ incubator

Procedure:

• Seed the cells in 96-well plates at a suitable density and allow them to attach overnight in a CO₂ incubator.

• Prepare serial dilutions of the Salcomine derivative and the positive control (cisplatin) in the cell culture medium.

• Remove the old medium from the cells and add the medium containing the different concentrations of the test compounds. Include untreated cells as a negative control.

• Incubate the plates for 24-48 hours.

• After the incubation period, add MTT solution to each well and incubate for another 4 hours. Viable cells will reduce the yellow MTT to purple formazan (B1609692) crystals.

• Remove the MTT solution and add DMSO to each well to dissolve the formazan crystals.

• Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.

• Calculate the percentage of cell viability for each concentration relative to the untreated control.

• Determine the IC50 value, which is the concentration of the compound that causes 50% inhibition of cell growth.[4]

Visualizations

Caption: Experimental workflow for developing and testing Salcomine-based prodrugs.

Caption: Mechanism of hypoxia-activated drug release from a cobalt(III) prodrug.

References

• 1. Cobalt-Schiff Base Complexes: Preclinical Research and Potential Therapeutic Uses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Salcomine - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Salcomine - Wikipedia [en.wikipedia.org]
• 4. Cytotoxic cobalt (III) Schiff base complexes: in vitro anti-proliferative, oxidative stress and gene expression studies in human breast and lung cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Cobalt Derivatives as Promising Therapeutic Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 6. A glimpse into the developments, potential leads and future perspectives of anticancer cobalt complexes - RSC Medicinal Chemistry (RSC Publishing) [pubs.rsc.org]
• 7. Stimuli-Responsive Metal Complexes for Biomedical Applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. researchgate.net [researchgate.net]
• 10. Cellular uptake and distribution of cobalt complexes of fluorescent ligands - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Studying Enzyme Kinetics with Salcomine

For Researchers, Scientists, and Drug Development Professionals

Introduction

Salcomine, N,N′-bis(salicylidene)ethylenediaminocobalt(II), is a cobalt-containing coordination complex recognized for its ability to reversibly bind molecular oxygen and act as a catalyst in oxidation reactions.[1] These properties make it a versatile tool for studying the kinetics of enzymes, particularly oxidoreductases. This document provides detailed application notes and protocols for two primary uses of Salcomine in enzyme kinetics: as a potential inhibitor of peroxidase enzymes and as an oxygen carrier to modulate the activity of oxygen-dependent enzymes like tyrosinase.

Part 1: Salcomine as a Potential Inhibitor of Horseradish Peroxidase (HRP)

Application Note

Horseradish Peroxidase (HRP) is a widely studied enzyme that catalyzes the oxidation of a variety of substrates in the presence of hydrogen peroxide. Due to the presence of a cobalt ion, Salcomine and related cobalt complexes can act as inhibitors of metalloenzymes. Studies have shown that free cobalt ions can inhibit HRP through a noncompetitive mechanism with respect to the oxidizing substrate.[2][3] This protocol describes a method to determine the inhibitory effects of Salcomine on HRP, characterize the type of inhibition, and calculate the inhibition constant (Kᵢ). This application is relevant for screening new metallo-organic compounds for potential enzyme-modulating activities in drug discovery.

Signaling Pathways and Inhibition Mechanisms

Enzyme inhibitors can be classified based on how they interact with the enzyme and the enzyme-substrate complex. The primary models of reversible inhibition are competitive, non-competitive, uncompetitive, and mixed-type. Understanding these pathways is crucial for interpreting kinetic data.

Caption: Classical enzyme inhibition models.

Quantitative Data: Hypothetical Inhibition of HRP by Salcomine

The following table summarizes hypothetical kinetic data for HRP in the presence of varying concentrations of Salcomine, using o-dianisidine as the substrate. This data suggests a mixed-type inhibition pattern.

[o-dianisidine] (mM)	Initial Velocity (µM/min) (No Inhibitor)	Initial Velocity (µM/min) (10 µM Salcomine)	Initial Velocity (µM/min) (25 µM Salcomine)
0.2	25.0	18.2	12.5
0.4	40.0	30.8	22.2
0.8	57.1	47.1	35.7
1.6	72.7	63.2	52.6
3.2	84.2	76.9	66.7
Vmax (µM/min)	100.0	90.9	83.3
Km (mM)	0.60	0.80	1.00
Ki (µM)	-	~35	~35

Experimental Protocol: HRP Inhibition Assay

1. Materials and Reagents:

• Horseradish Peroxidase (HRP), Type VI-A

• Salcomine (N,N′-bis(salicylidene)ethylenediaminocobalt(II))

• o-dianisidine dihydrochloride

• Hydrogen peroxide (H₂O₂), 30% solution

• Phosphate (B84403) buffer (50 mM, pH 6.0)

• Dimethyl sulfoxide (B87167) (DMSO)

• 96-well microplate

• Microplate reader capable of kinetic measurements at 460 nm

2. Preparation of Solutions:

• HRP Stock Solution: Prepare a 1 mg/mL solution of HRP in phosphate buffer. Dilute to a final working concentration of 10 µg/mL.

• Salcomine Stock Solution: Prepare a 10 mM stock solution of Salcomine in DMSO.

• o-dianisidine Solution: Prepare a 10 mM solution of o-dianisidine in deionized water.

• H₂O₂ Solution: Prepare a 10 mM solution of H₂O₂ in phosphate buffer.

3. Experimental Workflow:

Caption: Workflow for HRP inhibition assay.

4. Assay Procedure:

• In a 96-well plate, add the following to each well:

  • 50 µL of 50 mM phosphate buffer (pH 6.0)

  • 20 µL of o-dianisidine solution at various concentrations (to achieve final concentrations of 0.2 to 3.2 mM).

  • 10 µL of Salcomine solution (diluted from stock in buffer/DMSO) or buffer/DMSO for control wells.

  • 10 µL of HRP working solution.

• Pre-incubate the plate for 5 minutes at 25°C.

• Initiate the reaction by adding 10 µL of 10 mM H₂O₂ to each well.

• Immediately place the plate in a microplate reader and measure the increase in absorbance at 460 nm every 30 seconds for 5 minutes.

5. Data Analysis:

• Calculate the initial reaction velocity (V₀) from the linear portion of the absorbance vs. time curve for each concentration of substrate and inhibitor.

• Plot V₀ versus substrate concentration to generate Michaelis-Menten curves.

• Create a Lineweaver-Burk plot (1/V₀ vs. 1/[S]) to determine Vmax, Km, and the type of inhibition.

• If mixed or non-competitive inhibition is observed, a secondary plot (e.g., a Dixon plot) can be used to determine the inhibition constant (Kᵢ).

Part 2: Salcomine as an Oxygen Carrier for Studying Tyrosinase Kinetics

Application Note

Tyrosinase is a copper-containing monooxygenase that catalyzes the oxidation of phenols, such as tyrosine and L-DOPA. This reaction is oxygen-dependent. The kinetics of oxygen-dependent enzymes can be challenging to study due to the limited solubility and variable concentration of oxygen in aqueous solutions.[4] Salcomine's ability to bind and release O₂ can be exploited to create a buffered oxygen environment, allowing for more precise control over the oxygen concentration during the assay.[1] This protocol describes a method to study the kinetics of tyrosinase with respect to its phenolic substrate (L-DOPA) under controlled oxygen conditions facilitated by Salcomine.

Reaction Pathway

Tyrosinase catalyzes two sequential reactions: the hydroxylation of monophenols to o-diphenols (cresolase activity) and the oxidation of o-diphenols to o-quinones (catecholase activity). Both steps require molecular oxygen.

Caption: Tyrosinase reaction pathway.

Quantitative Data: Hypothetical Tyrosinase Activity with Salcomine as O₂ Carrier

This table shows hypothetical data for tyrosinase activity on L-DOPA at a fixed, sub-saturating atmospheric O₂ level, versus a reaction buffered with Salcomine to maintain a higher, more stable O₂ concentration.

[L-DOPA] (mM)	Initial Velocity (µM/min) (Ambient Air)	Initial Velocity (µM/min) (50 µM Salcomine-O₂ Buffer)
0.1	10.5	15.4
0.2	18.2	26.7
0.4	28.6	42.9
0.8	40.0	61.5
1.6	50.0	80.0
Vmax (µM/min)	66.7	100.0
Km (mM)	0.40	0.40

Note: In this hypothetical case, Salcomine increases the apparent Vmax by ensuring O₂ is not the rate-limiting substrate, without affecting the enzyme's affinity for L-DOPA (Km remains constant).

Experimental Protocol: Tyrosinase Assay with Controlled Oxygen

1. Materials and Reagents:

• Mushroom Tyrosinase

• Salcomine

• L-DOPA

• Phosphate buffer (100 mM, pH 6.8)

• Oxygen (O₂) and Nitrogen (N₂) gas cylinders with regulators

• Sealed reaction vessel with an oxygen sensor

2. Preparation of Oxygenated Salcomine:

• Dissolve Salcomine in a suitable organic solvent (e.g., chloroform) to a concentration of 1 mM.

• Bubble pure O₂ gas through the solution for 15 minutes. The solution color should change, indicating the formation of the Salcomine-O₂ complex.

• Carefully evaporate the solvent under a stream of N₂ to obtain the solid Salcomine-O₂ adduct.

• Prepare a stock solution of the Salcomine-O₂ complex in the reaction buffer.

3. Experimental Workflow:

Caption: Workflow for tyrosinase assay with O₂ control.

4. Assay Procedure:

• Set up two sets of reactions: "Control" and "Salcomine-O₂ Buffered".

• For each reaction, add to a sealed, temperature-controlled vessel:

  • Phosphate buffer (to a final volume of 2 mL).

  • L-DOPA solution to achieve the desired final concentration.

  • For the "Salcomine-O₂ Buffered" set, add the Salcomine-O₂ stock solution. For the "Control" set, add buffer.

• Equilibrate the "Control" reaction mixture by bubbling with ambient air for 10 minutes. Seal the vessel. The "Salcomine-O₂ Buffered" vessel should remain sealed.

• Monitor the dissolved oxygen concentration using an O₂ sensor to ensure stability.

• Initiate the reaction by injecting a small volume of concentrated tyrosinase solution.

• Immediately begin monitoring the absorbance at 475 nm (for dopachrome formation) over time.

5. Data Analysis:

• Calculate initial velocities (V₀) from the rate of increase in absorbance at 475 nm.

• Plot V₀ versus [L-DOPA] for both the control and Salcomine-buffered conditions.

• Use non-linear regression to fit the data to the Michaelis-Menten equation to determine Vmax and Km for each condition.

• Compare the kinetic parameters to assess the impact of maintaining a stable, elevated oxygen concentration on tyrosinase activity.

References

• 1. Salcomine - Wikipedia [en.wikipedia.org]
• 2. Activation and inactivation of horseradish peroxidase by cobalt ions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Automated Determination of Oxygen‐Dependent Enzyme Kinetics in a Tube‐in‐Tube Flow Reactor - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Use of Salcomine in Heavy Metal Remediation

For Researchers, Scientists, and Drug Development Professionals

Introduction

Salcomine (B1680745), the cobalt(II) complex of N,N'-bis(salicylidene)ethylenediamine (salen), is a well-established oxygen carrier and oxidation catalyst.[1] While its applications in catalysis are widely documented, emerging research highlights its potential in environmental remediation, specifically in the removal of heavy metals from aqueous solutions. The chelating nature of the salen ligand, which readily forms stable complexes with various metal ions, is the foundation for this application.[1] The nitrogen and oxygen atoms of the salen ligand act as hard and soft donor sites, respectively, allowing for the coordination of a variety of heavy metal ions.[1]

These application notes provide a comprehensive overview of the theoretical and practical aspects of using salcomine and related cobalt-Schiff base complexes for heavy metal remediation. Due to a lack of extensive research specifically on salcomine for this application, data and protocols from studies on closely related Schiff base complexes are included to provide a foundational understanding and practical guidance.

Data Presentation: Heavy Metal Removal Efficiency

The following tables summarize the heavy metal removal efficiencies and adsorption capacities of salcomine precursors and analogous cobalt-Schiff base complexes. This data provides an indication of the potential efficacy of salcomine in heavy metal remediation.

Table 1: Percentage Removal of Heavy Metals by a Salicylaldehyde-based Schiff Base Adsorbent

Heavy Metal	Initial Concentration (mg/L)	Adsorbent Dose (g/L)	Contact Time (min)	pH	Temperature (°C)	Removal Efficiency (%)
Copper (Cu²⁺)	Not Specified	10	10	4.2	Room Temperature	99
Chromium (Cr³⁺)	Not Specified	10	15	4.2	Room Temperature	72.5

Data adapted from a study on a Schiff base of salicylaldehyde (B1680747) and aniline.[2]

Table 2: Removal Efficiency and Adsorption Parameters of a Cobalt-Diphenylamine (Co-DPA) Complex

Heavy Metal	Initial Concentration (mg/L)	Final Concentration (mg/L)	Adsorbent Dose (g/L)	Contact Time (min)	pH	Removal Efficiency (%)
Cadmium (Cd²⁺)	0.267	0.0129	3	80	7	95.6
Lead (Pb²⁺)	0.075	0.00028	3	80	7	99.5
Chromium (Cr³⁺)	0.125	0.00054	3	80	3	99.5

Data from a study on a cobalt-diphenylamine complex, providing a model for the potential performance of cobalt-based adsorbants.[3]

Experimental Protocols

The following protocols are provided as a guide for researchers interested in evaluating salcomine for heavy metal remediation. These are based on established methodologies for similar adsorbent materials.

Protocol 1: Synthesis of Salcomine Adsorbent

Materials:

• Salicylaldehyde

• Ethylenediamine (B42938)

• Cobalt(II) acetate (B1210297) tetrahydrate

• Ethanol (B145695)

• Deionized water

Procedure:

• Dissolve salicylaldehyde (2 molar equivalents) in ethanol.

• Slowly add ethylenediamine (1 molar equivalent) to the salicylaldehyde solution while stirring.

• Reflux the mixture for 1-2 hours to form the salen ligand.

• In a separate flask, dissolve cobalt(II) acetate tetrahydrate (1 molar equivalent) in deionized water.

• Slowly add the cobalt(II) acetate solution to the hot salen ligand solution with vigorous stirring.

• A precipitate of salcomine will form. Continue stirring and refluxing for another 1-2 hours.

• Allow the mixture to cool to room temperature.

• Collect the salcomine precipitate by filtration.

• Wash the precipitate with deionized water and then with ethanol to remove any unreacted starting materials.

• Dry the salcomine product in a desiccator or a vacuum oven at a low temperature (e.g., 40-50°C).

Protocol 2: Batch Adsorption Experiments

Objective: To determine the removal efficiency of salcomine for various heavy metals.

Materials:

• Synthesized salcomine adsorbent

• Stock solutions (e.g., 1000 mg/L) of heavy metal salts (e.g., Pb(NO₃)₂, CdCl₂, CrCl₃, CuSO₄)

• Deionized water

• 0.1 M HCl and 0.1 M NaOH for pH adjustment

• Conical flasks or beakers

• Shaker or magnetic stirrer

• pH meter

• Atomic Absorption Spectrophotometer (AAS) or Inductively Coupled Plasma-Optical Emission Spectrometry (ICP-OES)

Procedure:

• Preparation of Working Solutions: Prepare working solutions of the desired heavy metal concentrations (e.g., 10, 25, 50, 100 mg/L) by diluting the stock solutions with deionized water.

• Adsorption Setup:

  • Take a series of conical flasks, each containing a fixed volume of the heavy metal working solution (e.g., 50 mL).

  • Adjust the pH of the solutions to the desired value using 0.1 M HCl or 0.1 M NaOH. It is recommended to study a range of pH values (e.g., 3-8) to find the optimum.

  • Add a known amount of the salcomine adsorbent to each flask (e.g., 0.05 g).

• Agitation and Equilibration:

  • Place the flasks on a shaker or use a magnetic stirrer to agitate the mixture at a constant speed (e.g., 150 rpm) and temperature (e.g., 25°C).

  • Collect samples at different time intervals (e.g., 5, 10, 20, 30, 60, 90, 120 minutes) to determine the equilibrium time.

• Sample Analysis:

  • After the desired contact time, filter the samples to separate the adsorbent from the solution.

  • Analyze the concentration of the heavy metal remaining in the filtrate using AAS or ICP-OES.

• Calculation of Removal Efficiency:

  • Calculate the percentage removal of the heavy metal using the following equation: Removal Efficiency (%) = [(C₀ - Cₑ) / C₀] * 100 where C₀ is the initial concentration and Cₑ is the equilibrium concentration of the heavy metal.

Protocol 3: Adsorption Isotherm and Kinetic Studies

Objective: To understand the adsorption mechanism and the rate of adsorption.

• Isotherm Studies: Conduct batch adsorption experiments with varying initial heavy metal concentrations at a constant temperature and adsorbent dose. Analyze the data using Langmuir and Freundlich isotherm models.

• Kinetic Studies: Conduct batch adsorption experiments at a fixed initial heavy metal concentration and adsorbent dose, varying the contact time. Analyze the data using pseudo-first-order and pseudo-second-order kinetic models.

Protocol 4: Desorption and Regeneration of Salcomine

Objective: To assess the reusability of the salcomine adsorbent.

Materials:

• Heavy metal-loaded salcomine adsorbent from previous experiments

• Desorbing agents (e.g., 0.1 M HCl, 0.1 M HNO₃, 0.1 M EDTA)

• Deionized water

Procedure:

• After the adsorption experiment, separate the heavy metal-loaded salcomine by filtration.

• Wash the adsorbent with deionized water to remove any unadsorbed metal ions.

• Place the washed adsorbent in a flask containing a known volume of the desorbing agent.

• Agitate the mixture for a specific period (e.g., 1-2 hours).

• Filter the mixture and analyze the concentration of the desorbed heavy metal in the filtrate.

• Wash the regenerated salcomine adsorbent thoroughly with deionized water until the pH is neutral.

• Dry the regenerated adsorbent and reuse it for subsequent adsorption cycles to evaluate its stability and sustained efficiency.

Visualizations

Signaling Pathways and Mechanisms

The primary mechanism for heavy metal removal by salcomine is chelation. The tetradentate salen ligand provides two nitrogen and two oxygen donor atoms that coordinate with the central cobalt atom.[1] When exposed to a solution containing other heavy metal ions, a displacement reaction or additional coordination can occur, where the heavy metal ions bind to the active sites on the salcomine complex.

References

• 1. medcraveonline.com [medcraveonline.com]
• 2. iosrjournals.org [iosrjournals.org]
• 3. Adsorptive removal of heavy metals from wastewater using Cobalt-diphenylamine (Co-DPA) complex - PMC [pmc.ncbi.nlm.nih.gov]

Synthesis of Salcomine Derivatives with Modified Ligands: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the synthesis of Salcomine, a cobalt-Schiff base complex, and its derivatives with modified ligands. Salcomine and its analogues are of significant interest due to their ability to reversibly bind oxygen and act as catalysts in various oxidation reactions.[1][2][3] Modifications to the parent Salen ligand structure allow for the fine-tuning of the electronic and steric properties of the resulting metal complex, influencing its catalytic activity and potential applications in fields ranging from organic synthesis to materials science and drug development.[4][5]

Data Presentation

The following tables summarize key quantitative data for the synthesis of representative Salen ligands and their corresponding cobalt(II/III) complexes (Salcomine derivatives). Modifications on both the salicylaldehyde (B1680747) and the diamine bridge components of the Salen ligand are presented.

Table 1: Synthesis and Yield of Modified Salen Ligands (H₂Salen Derivatives)

Entry	Salicylaldehyde Derivative	Diamine Derivative	Ligand Name	Yield (%)	Reference
1	Salicylaldehyde	Ethylenediamine	H₂Salen	High	[6]
2	5-Nitrosalicylaldehyde	Ethylenediamine	H₂(5-NO₂Salen)	Not Specified	[7]
3	5-Bromosalicylaldehyde	Ethylenediamine	H₂(5-BrSalen)	Not Specified	[7]
4	5-Methoxysalicylaldehyde	Ethylenediamine	H₂(5-OMeSalen)	Not Specified	[7]
5	4-([8]ferrocenophane-3-yl)-salicylaldehyde	(1R,2R)-1,2-diphenylethylenediamine	(+)-9	Not Specified	[9]
6	Salicylaldehyde	1,3-Propanediamine	H₂Salpn	High

Table 2: Characterization Data for Modified Salcomine Derivatives

Entry	Complex Name	Yield (%)	Key IR Bands (cm⁻¹) ν(C=N)	¹H NMR (δ, ppm) Azomethine H	Reference
1	Co(Salen)	~94%	~1600	~8.2-8.6	[7]
2	[Co(5-NO₂Salen)(PEt₃)]ClO₄·H₂O	Not Specified	~1600	Downfield shift	[7]
3	[Co(5-BrSalen)(PEt₃)]ClO₄·H₂O	Not Specified	~1600	Downfield shift	[7]
4	[Co(5-OMeSalen)(PEt₃)]ClO₄·H₂O	Not Specified	~1600	Downfield shift	[7]
5	Co((+)-9)	Not Specified	Not Specified	8.41	[9]
6	[Co(Salpn)(PBu₃)₂]ClO₄	Not Specified	Not Specified	Shifted

Experimental Protocols

The synthesis of Salcomine derivatives involves two main steps: the synthesis of the modified Salen ligand and the subsequent complexation with a cobalt salt.

Protocol 1: General Synthesis of Modified Salen Ligands (H₂Salen Derivatives)

This protocol describes the condensation reaction between a substituted salicylaldehyde and a diamine to form the Schiff base ligand.

Materials:

• Substituted Salicylaldehyde (2 equivalents)

• Diamine (1 equivalent)

• Absolute Ethanol (B145695)

Procedure:

• Dissolve the substituted salicylaldehyde (2 equivalents) in absolute ethanol in a round-bottom flask.

• In a separate flask, dissolve the diamine (1 equivalent) in absolute ethanol.

• Add the diamine solution to the salicylaldehyde solution.

• Heat the reaction mixture at reflux with stirring for 1-2 hours.[6]

• Cool the reaction mixture to room temperature, and then further cool in an ice bath to precipitate the ligand.

• Collect the solid product by filtration.

• Wash the product with a small amount of cold ethanol.

• Dry the purified Salen ligand. The product is typically a brightly colored crystalline solid.[6]

Protocol 2: Synthesis of Salcomine and its Derivatives (Co(Salen) Complexes)

This protocol describes the complexation of the Salen ligand with cobalt(II) acetate (B1210297). The reaction is sensitive to air and should be performed under an inert atmosphere.

Materials:

• Modified Salen Ligand (H₂Salen derivative) (1 equivalent)

• Cobalt(II) acetate tetrahydrate (1 equivalent)

• Absolute Ethanol (degassed)

• Water (degassed)

• Nitrogen or Argon gas supply

Procedure:

• Place the modified Salen ligand into a round-bottom flask equipped with a reflux condenser and a magnetic stir bar.

• In a separate flask, dissolve cobalt(II) acetate tetrahydrate in a minimal amount of degassed water.

• Flush both flasks with an inert gas (N₂ or Ar) for at least 5 minutes to create an anaerobic atmosphere.

• Add degassed ethanol to the flask containing the Salen ligand and swirl to dissolve.

• Using a syringe, transfer the cobalt acetate solution to the ethanolic solution of the Salen ligand. A precipitate should form.

• Heat the reaction mixture at reflux under an inert atmosphere for at least 1 hour. During this time, the color of the complex may change.

• Cool the solution to room temperature.

• Collect the crystalline product by filtration in the air.

• Wash the product with a small volume of ice-cold ethanol.

• Dry the final Salcomine derivative in a desiccator.

Mandatory Visualization

The following diagrams illustrate the key workflows and relationships in the synthesis of Salcomine derivatives.

Caption: General workflow for the synthesis of Salcomine derivatives.

Caption: Modification sites on the Salen ligand for derivative synthesis.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Salcomine - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Salcomine - Wikipedia [en.wikipedia.org]
• 4. researchgate.net [researchgate.net]
• 5. nopr.niscpr.res.in [nopr.niscpr.res.in]
• 6. pubs.acs.org [pubs.acs.org]
• 7. ajchem-a.com [ajchem-a.com]
• 8. researchgate.net [researchgate.net]
• 9. mdpi.com [mdpi.com]

Application Notes &amp; Protocols: Salcomine-Catalyzed Synthesis of para-Benzoquinones

Introduction

Salcomine (B1680745), the common name for bis(salicylidene)ethylenediiminocobalt(II) or Co(salen), is a coordination complex that serves as an effective catalyst for the aerobic oxidation of phenols to their corresponding para-benzoquinones.[1][2][3] This method is of significant interest to researchers in organic synthesis and drug development due to its use of molecular oxygen as the terminal oxidant, which is an environmentally benign and cost-effective reagent. The reaction proceeds under mild conditions and is applicable to a range of substituted phenols, particularly those with a free para-position.[1][2] Salcomine's catalytic activity is attributed to its ability to bind molecular oxygen reversibly and facilitate its reaction with the phenolic substrate.[3] This document provides detailed application notes and experimental protocols for the preparation of para-benzoquinones using salcomine as a catalyst.

Reaction Principle

The overall transformation involves the oxidation of a phenol (B47542) to a para-benzoquinone in the presence of a catalytic amount of salcomine and molecular oxygen. The cobalt(II) center in salcomine plays a crucial role in activating molecular oxygen. While the detailed mechanism can be complex and may vary with reaction conditions, a generally accepted pathway involves the formation of a cobalt-dioxygen adduct. This activated oxygen species then participates in the oxidation of the phenol, likely through a radical mechanism, to yield the corresponding para-benzoquinone.

Caption: General scheme of salcomine-catalyzed phenol oxidation.

Experimental Protocols

Protocol 1: General Procedure for the Oxidation of Substituted Phenols

This protocol describes a general method for the salcomine-catalyzed oxidation of phenols with a free para-position in an organic solvent.[1][2]

Materials:

• Substituted phenol

• Salcomine (Co(salen))

• Solvent (e.g., chloroform, methanol, or dimethylformamide)

• Molecular oxygen (or air)

• Standard laboratory glassware (round-bottom flask, condenser, etc.)

• Magnetic stirrer

• Inert gas (optional, for initial setup)

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve the substituted phenol in the chosen solvent.

• Catalyst Addition: Add a catalytic amount of salcomine to the solution. The catalyst loading can vary, but typically ranges from 1 to 10 mol%.

• Oxygenation: Stir the reaction mixture at room temperature under an atmosphere of molecular oxygen. This can be achieved by bubbling oxygen through the solution or by maintaining an oxygen-filled balloon over the flask. Alternatively, vigorous stirring in the presence of air can be sufficient for some substrates.

• Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) until the starting phenol is consumed. Reaction times can vary from a few hours to several days depending on the substrate and reaction conditions.

• Work-up and Purification: Upon completion, the reaction mixture can be filtered to remove the catalyst. The solvent is then removed under reduced pressure. The crude product is purified by column chromatography on silica (B1680970) gel or by recrystallization to afford the pure para-benzoquinone.

Protocol 2: Synthesis of 2,3,5-Trimethyl-p-benzoquinone

This protocol is adapted from patent literature describing the synthesis of a key intermediate for Vitamin E.[4][5]

Materials:

• 2,3,6-Trimethylphenol (B1330405)

• Salcomine

• Dimethylformamide (DMF)

• Molecular oxygen

Procedure:

• Reaction Setup: In a suitable reactor, dissolve 2,3,6-trimethylphenol in dimethylformamide.

• Catalyst Addition: Introduce salcomine as the catalyst.

• Oxidation: Heat the reaction mixture to a temperature between 60°C and 150°C while introducing molecular oxygen.

• Reaction Monitoring: Monitor the reaction progress by appropriate analytical techniques (e.g., GC or HPLC).

• Product Isolation: Once the reaction is complete, the 2,3,5-trimethyl-p-benzoquinone can be isolated by standard procedures such as extraction and distillation.

Data Presentation

The following table summarizes the yields of para-benzoquinones obtained from the oxidation of various substituted phenols using salcomine as a catalyst. The data is compiled from the cited literature and is intended to provide an overview of the reaction's scope.

Phenol Substrate	Product	Solvent	Reaction Time (h)	Yield (%)	Reference
2,6-Dimethylphenol	2,6-Dimethyl-p-benzoquinone	Chloroform	36	-	[2]
2,6-Di-tert-butylphenol	2,6-Di-tert-butyl-p-benzoquinone	Methanol	-	-	[2]
2-Methyl-6-benzylphenol	2-Methyl-6-benzyl-p-benzoquinone	Chloroform	-	-	[6]
2,6-Dichlorophenol	2,6-Dichloro-p-benzoquinone	Chloroform	-	-	[6]
2,3,6-Trimethylphenol	2,3,5-Trimethyl-p-benzoquinone	DMF	-	High	[4][5]

Note: Quantitative yields for some substrates were not explicitly stated in the provided search results but were described as the main reaction product.

Visualizations

Experimental Workflow

The following diagram illustrates the general workflow for the salcomine-catalyzed synthesis of para-benzoquinones.

Caption: A typical experimental workflow for the synthesis of p-benzoquinones.

Catalytic Cycle

The simplified catalytic cycle for the salcomine-mediated oxidation of phenols is depicted below.

Caption: A simplified representation of the catalytic cycle.

References

• 1. scite.ai [scite.ai]
• 2. researchgate.net [researchgate.net]
• 3. Salcomine - Wikipedia [en.wikipedia.org]
• 4. US5618957A - Method of producing salcomine - Google Patents [patents.google.com]
• 5. CA1250307A - Process for the preparation of salcomine as well as the preparation of trimethyl-p-benzoquinone from trimethylphenol using the resultant salcomine - Google Patents [patents.google.com]
• 6. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Technical Support Center: Salcomine Activation for Oxygen Binding

Welcome to the technical support center for Salcomine (Co(salen)) and its application in oxygen binding experiments. This resource provides troubleshooting guidance and frequently asked questions to assist researchers, scientists, and drug development professionals in successfully activating and utilizing Salcomine.

Frequently Asked Questions (FAQs)

Q1: What is the difference between active and inactive forms of Salcomine?

A1: Salcomine, or Co(salen), can exist in different crystalline structures, known as polymorphs. The key difference lies in their ability to bind molecular oxygen.

• Active Forms: These forms possess a porous crystal lattice structure with accessible cobalt centers, allowing oxygen molecules to penetrate the solid and bind to the metal.[1][2][3] They are typically brown in color.[4]

• Inactive Forms: Inactive forms, often dimeric in structure, have a more compact crystal packing.[1][2] This dense structure physically blocks oxygen from reaching the cobalt active sites, rendering them incapable of binding oxygen in the solid state.[1] The inactive form is typically a brick-red or dark red precipitate.[4][5]

Q2: My solid Salcomine is not binding oxygen. What is the likely cause?

A2: If your solid Salcomine is not binding oxygen, it is most likely in an inactive crystalline form.[1] The synthesis method and the solvent used for crystallization determine the resulting polymorph.[1][3] To induce oxygen binding, the inactive form must be converted to an active one.

Q3: How can I activate my inactive solid Salcomine?

A3: Activation of inactive Salcomine typically involves a process of desolvation or removal of an axial ligand to create vacancies in the crystal lattice for oxygen to access the cobalt centers.[6][7] This is usually achieved by heating the sample under controlled conditions. The specific temperature and atmosphere are critical and depend on the precursor material.

Q4: I am working with Salcomine in solution. Why is oxygen uptake not observed?

A4: In non-coordinating solvents, Co(salen) may not bind oxygen effectively. The presence of a coordinating solvent or an axial ligand, such as pyridine (B92270) or dimethyl sulfoxide (B87167) (DMSO), can be crucial for oxygen uptake in solution.[6] These ligands coordinate to the cobalt center and tune its electronic properties to favor oxygen binding.[6] However, strongly coordinating ligands like pyridine can also act as "blocking agents" in the solid state if they are not removed.[6]

Q5: What is the visual indicator of successful oxygen binding?

A5: A distinct color change is the primary visual cue for oxygen binding. Deoxygenated or inactive Salcomine is typically red-brown.[6] Upon successful activation and exposure to oxygen, the color will change to dark brown or black.[6] This process is reversible, and the red-brown color can be restored by heating the oxygenated complex in an inert atmosphere (e.g., under a stream of nitrogen or carbon dioxide).[6]

Troubleshooting Guides

Issue 1: Solid Salcomine Fails to Change Color in the Presence of Oxygen

Possible Cause	Troubleshooting Step	Expected Outcome
The Salcomine is in an inactive crystalline form.	Activate the Salcomine using a suitable thermal activation protocol. (See Experimental Protocol 1)	The color should change from red-brown to dark brown/black upon exposure to air or oxygen.
The activation temperature was too high, leading to decomposition.	Review the activation protocol. Note that heating above 160°C can lead to irreversible deactivation.[6]	Use a fresh batch of Salcomine and activate at the recommended temperature.
The Salcomine is a pyridine adduct that has not been properly activated.	Heat the sample under vacuum or a flow of N2 at a temperature sufficient to drive off the pyridine (e.g., 160-220°C).[6]	The activated Salcomine should now bind oxygen.

Issue 2: Low or No Oxygen Uptake Measured by Manometry/Gas Sorption

Possible Cause	Troubleshooting Step	Expected Outcome
Incomplete activation of the solid sample.	Increase the activation time or ensure a consistent and uniform temperature is applied to the entire sample.	An increase in the measured oxygen uptake.
Leaks in the experimental setup for gas uptake measurement.	Check all seals and connections in your apparatus. Perform a leak test with an inert gas before introducing oxygen.	A stable baseline with no pressure or volume drift, ensuring accurate measurement of oxygen uptake.
The Salcomine has been deactivated by exposure to moisture (for some derivatives).	Ensure the Salcomine and the gases used are dry. Some forms of Salcomine are sensitive to moisture.[6]	Improved and reproducible oxygen binding capacity.

Quantitative Data Summary

The oxygen binding capacity of solid Salcomine is highly dependent on its crystalline phase. The following table summarizes the stoichiometry of oxygen to cobalt for different active forms.

Active Phase Precursor	Activation Conditions	Resulting Active Phase	O₂:Co Stoichiometry	Reference
Co(salen)·CHCl₃	Heat at 100°C for 30 min in N₂ stream	γ-Co(salen)	1:3	[6]
Co(salen)·CH₂Cl₂	Heat at 100°C for 30 min in N₂ stream	δ-Co(salen)	1:4	[6]
Co(salen)·1.5C₆H₆	Heat at 100°C for 30 min in N₂ stream	ε-Co(salen)	1:5	[6]
Co(salen)py	Heat at 160-220°C in N₂ flow	ζ-Co(salen)	1:2	[6]

Experimental Protocols

Protocol 1: Thermal Activation of Solid Co(salen)·(solvent) Precursor

This protocol describes the general procedure for activating solvated Salcomine precursors to generate an oxygen-active form.

• Sample Preparation: Place a small quantity of the inactive Co(salen)·(solvent) precursor (e.g., Co(salen)·CHCl₃) into a sample holder suitable for heating under a controlled atmosphere (e.g., a tube furnace or a thermogravimetric analyzer).

• Inert Atmosphere: Purge the system with a dry, inert gas such as nitrogen for 15-30 minutes to remove all oxygen.

• Heating Program: While maintaining the inert gas flow, heat the sample to the desired activation temperature (e.g., 100°C for chloroform (B151607) solvate).[6] The heating rate should be controlled, for instance, at 5-10°C/min.

• Isothermal Hold: Hold the sample at the activation temperature for a specified duration (e.g., 30 minutes) to ensure complete removal of the solvent.[6]

• Cooling: Cool the sample back to room temperature under the inert atmosphere.

• Oxygen Exposure: Once at room temperature, the inert gas flow can be switched to a flow of dry oxygen or air. The activation is successful if the sample color changes from red-brown to dark brown/black.

Protocol 2: Verification of Oxygen Binding in Solution

This protocol is for qualitatively and quantitatively assessing the oxygen binding of Salcomine in a coordinating solvent like DMSO.[3]

• Sample Preparation: Accurately weigh a finely ground sample of activated Co(salen) (e.g., 50-100 mg) and place it in a side-arm test tube.

• Solvent Preparation: In a separate small test tube that can fit inside the side-arm tube, add approximately 5 mL of DMSO.

• Apparatus Setup: Carefully place the small tube with DMSO inside the side-arm tube containing the Salcomine, ensuring no mixing occurs. Connect the side-arm tube to a gas burette or a similar apparatus for measuring gas volume changes at constant pressure.

• Oxygenation: After sealing the apparatus, mix the DMSO with the Co(salen) by tilting the side-arm tube. Shake the mixture to ensure complete dissolution and reaction with the oxygen in the headspace.

• Data Collection: As oxygen is absorbed by the solution, the water level in the gas burette will rise. Record the volume change over time until no further change is observed (typically 20-30 minutes).

• Calculation: From the total volume of oxygen absorbed, the atmospheric pressure, and the temperature, calculate the moles of O₂ consumed. This can then be used to determine the molar ratio of O₂ to Co(salen).

Visualizations

Caption: Workflow for the activation and reversible oxygenation of solid Salcomine.

Caption: General pathway for Salcomine's oxygen binding in a coordinating solvent.

References

• 1. people.umass.edu [people.umass.edu]
• 2. people.chem.umass.edu [people.chem.umass.edu]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. researchgate.net [researchgate.net]
• 5. Oxygen By: Uptake Complex | PDF | Oxygen | Coordination Complex [scribd.com]
• 6. Structure Activity Relationships for Reversible O2 Chemisorption by the Solid Phases of Co(salen) and Co(3F-salen) - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]

Improving the stability and reusability of Salcomine catalysts

Welcome to the technical support center for Salcomine [Co(salen)] catalysts. This guide is designed for researchers, scientists, and drug development professionals to provide troubleshooting assistance and answers to frequently asked questions (FAQs) regarding the stability and reusability of Salcomine catalysts in experimental settings.

Troubleshooting Guide

This section addresses specific issues that may arise during the use of Salcomine catalysts, presented in a question-and-answer format.

Issue 1: Low or No Catalytic Activity

• Question: My reaction catalyzed by Salcomine is sluggish or not proceeding at all. What are the potential causes and how can I troubleshoot this?

• Answer: Low or no catalytic activity is a common issue that can stem from several factors. Here is a step-by-step guide to diagnose the problem:

  • Catalyst Quality: Ensure the Salcomine catalyst is pure and has been stored correctly, protected from excessive light and moisture. The active form is typically the Co(II) complex, which is air-sensitive in solution.

  • Solvent and Reagents: The presence of impurities in solvents or reagents can poison the catalyst. Ensure all materials are of appropriate purity and are dry, as water can sometimes inhibit reactions. The choice of solvent can also significantly impact reaction rates.[1][2][3]

  • Reaction Conditions:

    • Oxygen/Air Supply: For oxidation reactions, ensure an adequate supply of oxygen or air is available to the reaction mixture. Salcomine acts as an oxygen carrier, and insufficient oxygen will limit the reaction rate.[4][5]

    • Temperature: While many Salcomine-catalyzed reactions proceed at room temperature, some may require gentle heating. Verify the optimal temperature for your specific reaction.

  • Catalyst Activation: In some applications, particularly with Co(III)-salen complexes, a reduction to the active Co(II) state may be necessary for the catalytic cycle to begin. Conversely, for other reactions, the Co(III) state is the active one. Understanding the required oxidation state for your specific transformation is crucial.

Issue 2: Catalyst Deactivation During Reaction

• Question: My reaction starts well but then slows down or stops completely before the starting material is fully consumed. What could be causing this catalyst deactivation?

• Answer: Catalyst deactivation can occur through several mechanisms. Identifying the cause is key to improving catalyst stability.

  • Oxidation of the Cobalt Center: In many catalytic cycles, the cobalt atom shuttles between Co(II) and Co(III) oxidation states. Irreversible oxidation to a stable Co(III) species, or in some cases, reduction to the inactive Co(II) state, can halt catalysis.[6]

  • Ligand Degradation: The Salen ligand itself can be susceptible to oxidative degradation under harsh reaction conditions, leading to the breakdown of the catalytic complex.

  • Formation of Inactive Dimers: Salcomine can form inactive µ-oxo or µ-peroxo dimers, which may not be catalytically active for the desired reaction.

  • Substrate or Product Inhibition: The product of the reaction or even the substrate itself could coordinate strongly to the cobalt center, blocking the active site and preventing further catalysis.

Issue 3: Poor Reusability of the Catalyst

• Question: I am trying to reuse my Salcomine catalyst, but its activity drops significantly in subsequent runs. How can I improve its reusability?

• Answer: Improving the reusability of Salcomine catalysts is a key challenge. The most effective strategy is to immobilize the catalyst on a solid support.

  • Homogeneous vs. Immobilized Catalysts: Homogeneous Salcomine is difficult to separate from the reaction mixture, often leading to loss of material and contamination of the product. Immobilization on supports like silica (B1680970), polymers (e.g., polystyrene), or mesoporous materials can facilitate easy recovery by filtration and often enhances stability.[7][8][9][10]

  • Leaching: Even with immobilized catalysts, leaching of the cobalt complex from the support can occur, leading to a decrease in activity over time.[11][12] Performing a leaching test by removing the solid catalyst mid-reaction and observing if the filtrate remains active can confirm this issue.

  • Regeneration: After each use, the catalyst may need to be regenerated to restore its activity. This can involve washing with appropriate solvents to remove adsorbed species or more rigorous chemical treatments.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of Salcomine deactivation in oxidation reactions?

A1: A common deactivation pathway involves the irreversible formation of an inactive Co(III) species or the degradation of the salen ligand itself under oxidative conditions. For certain reactions, such as the hydrolytic kinetic resolution of epoxides, the nature of the counterion on the Co(III)-salen complex can also play a significant role in deactivation.[6]

Q2: How can I immobilize my Salcomine catalyst on a silica support?

A2: A general approach involves functionalizing the silica surface with an appropriate linker, followed by the synthesis of the Salen ligand and subsequent metallation with a cobalt salt. A common method is to use an aminosilane (B1250345) linker like (3-aminopropyl)triethoxysilane (APTES) to introduce amine groups onto the silica surface, which can then be reacted with salicylaldehyde (B1680747) to form the Schiff base ligand.

Q3: Is it possible to regenerate a deactivated Salcomine catalyst?

A3: Yes, regeneration is often possible, depending on the cause of deactivation.

• For deactivation due to fouling (adsorption of products or byproducts), washing the catalyst with a suitable solvent may be sufficient.

• If deactivation is due to the formation of inactive cobalt oxides or other species, a chemical treatment may be necessary. This can include washing with a weak acid (like acetic acid) to remove certain poisoning agents, followed by re-impregnation of the active metal if significant leaching has occurred.[13][14] For some systems, a high-temperature treatment in an inert or reducing atmosphere might be required.

Q4: What are the advantages of using a polymer-supported Salcomine catalyst?

A4: Polymer-supported Salcomine catalysts offer several advantages over their homogeneous counterparts:

• Easy Separation: The catalyst can be easily recovered from the reaction mixture by simple filtration.[8]

• Improved Stability: The polymer matrix can prevent the formation of inactive dimers and may protect the catalytic complex from degradation, leading to a longer catalyst lifetime.

• Reusability: They can be recycled for multiple reaction cycles, which reduces cost and waste.[7][10]

• Potential for Use in Flow Chemistry: Immobilized catalysts are well-suited for use in continuous flow reactor systems.

Data Presentation

Table 1: Comparison of Homogeneous vs. Polymer-Supported (Insoluble) Salen-Manganese Catalysts for Olefin Epoxidation

Catalyst Support	Substrate	Cycle 1 (% ee)	Cycle 2 (% ee)	Cycle 3 (% ee)
None (Homogeneous)	cis-β-methylstyrene	88	-	-
JandaJel Resin	cis-β-methylstyrene	88	86	82
Merrifield Resin	cis-β-methylstyrene	86	75	68

(Data adapted from Reger, T. S., & Janda, K. D. (2000). Polymer-Supported (Salen)Mn Catalysts for Asymmetric Epoxidation: A Comparison between Soluble and Insoluble Matrices. Journal of the American Chemical Society.)[7] Note: While this data is for a Manganese-Salen catalyst, it illustrates the typical trend in reusability for immobilized Salen complexes.

Table 2: Recycling Efficiency of a Polymer-Supported Salen-Chromium Catalyst

Reaction Cycle	Conversion (%)	Enantiomeric Excess (% ee)
1	>95	34
2	>95	34
3	>95	34

(Data derived from Angelino, M. D., & Laibinis, P. E. (1999). Polymer-supported salen complexes for heterogeneous asymmetric synthesis: Stability and selectivity. Journal of Polymer Science Part A: Polymer Chemistry.)[8] This demonstrates high reusability with no loss of activity or selectivity over three cycles for the Cr-catalyzed reaction under milder conditions.

Experimental Protocols

Protocol 1: Synthesis of Immobilized Salcomine on Silica (General Procedure)

• Silica Functionalization:

  • Suspend activated silica gel in a dry, aprotic solvent such as toluene.

  • Add (3-aminopropyl)triethoxysilane (APTES) and reflux the mixture under an inert atmosphere for 24 hours to graft amino groups onto the silica surface.

  • Filter the functionalized silica, wash thoroughly with toluene, ethanol (B145695), and dichloromethane, and dry under vacuum.

• Ligand Synthesis:

  • Suspend the aminated silica in ethanol.

  • Add a solution of salicylaldehyde (2 equivalents per amino group) in ethanol.

  • Reflux the mixture for 24 hours. The silica should change color as the Schiff base ligand forms on the surface.

  • Filter the silica-supported Salen ligand, wash with ethanol, and dry under vacuum.

• Metallation:

  • Suspend the silica-supported Salen ligand in ethanol.

  • Add a solution of cobalt(II) acetate (B1210297) tetrahydrate in water or ethanol.

  • Reflux the mixture for 6-8 hours under an inert atmosphere.

  • Filter the final immobilized Salcomine catalyst, wash with ethanol and water to remove any unreacted cobalt salts, and dry under vacuum.

Protocol 2: Catalyst Regeneration by Acid Washing (General Procedure)

This protocol is intended for catalysts deactivated by alkali metal poisoning or the formation of certain cobalt oxides.

• Washing:

  • Suspend the deactivated catalyst in deionized water to remove any water-soluble impurities. Stir for 1 hour, then filter.

• Acid Treatment:

  • Prepare a dilute solution of a weak acid, such as 0.1 M acetic acid.

  • Suspend the water-washed catalyst in the acid solution and stir at room temperature for 1-2 hours.

  • Filter the catalyst and wash thoroughly with deionized water until the filtrate is neutral.

• Drying:

  • Dry the regenerated catalyst in an oven at 100-120 °C or under vacuum.

Note: The optimal regeneration procedure will depend on the specific cause of deactivation and should be optimized for each system.

Visualizations

Caption: Workflow for the immobilization of Salcomine on a silica support.

Caption: A logical workflow for troubleshooting common Salcomine catalyst issues.

Caption: The lifecycle of a Salcomine catalyst, including deactivation and regeneration pathways.

References

• 1. Solvent effects in catalysis: rational improvements of catalysts via manipulation of solvent interactions - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
• 2. infoscience.epfl.ch [infoscience.epfl.ch]
• 3. researchgate.net [researchgate.net]
• 4. Salcomine - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Salcomine - Wikipedia [en.wikipedia.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]
• 9. pubs.acs.org [pubs.acs.org]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. Metallic ion leaching from heterogeneous catalysts: an overlooked effect in the study of catalytic ozonation processes - Environmental Science: Water Research & Technology (RSC Publishing) [pubs.rsc.org]
• 13. Regeneration of Selective Catalyst Reduction Catalysts Deactivated by Pb, As, and Alkali Metals - PMC [pmc.ncbi.nlm.nih.gov]
• 14. csc.com.tw [csc.com.tw]

Troubleshooting low yields in Salcomine synthesis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges associated with Salcomine synthesis, with a focus on addressing low reaction yields.

Frequently Asked Questions (FAQs)

Q1: What is Salcomine and what are its primary applications?

Salcomine, or Co(salen), is a coordination complex of cobalt with the salen ligand. It is notable for its ability to reversibly bind oxygen, making it a subject of interest in research for oxygen storage and transport.[1] Salcomine also serves as a catalyst in various oxidation reactions.[2]

Q2: What is the general synthetic route for Salcomine?

Salcomine is typically synthesized through the reaction of a cobalt(II) salt with the salen ligand (N,N′-bis(salicylidene)ethylenediamine). The salen ligand itself is formed from the condensation of salicylaldehyde (B1680747) and ethylenediamine (B42938).

Q3: My Salcomine synthesis has a low yield. What are the most common causes?

Low yields in Salcomine synthesis can often be attributed to one or more of the following factors:

• Presence of Oxygen: The cobalt(II) complex is sensitive to air (oxygen) during its formation and can be oxidized, which hinders the formation of the desired active Salcomine complex.[3]

• Impure Reagents: The purity of salicylaldehyde, ethylenediamine, and the cobalt salt is crucial for a high-yielding reaction.

• Suboptimal Reaction Conditions: Factors such as reaction temperature, time, and solvent can significantly impact the yield.

• Inefficient Purification: Product loss during the isolation and purification steps can lead to an apparent low yield.

Troubleshooting Guide for Low Yields

Issue 1: Consistently low yields despite following a standard protocol.

This is a common issue and can often be resolved by carefully evaluating and optimizing several aspects of the experimental setup.

Potential Cause A: Air Sensitivity of the Reaction

The Co(II) center in the forming complex is susceptible to oxidation by atmospheric oxygen.[3] This is one of the most critical factors to control for a successful synthesis.

• Solution:

  • Inert Atmosphere: Conduct the reaction under an inert atmosphere, such as nitrogen or argon. This can be achieved by using a Schlenk line or by thoroughly flushing the reaction vessel with an inert gas before and during the reaction.[3]

  • Degassed Solvents: Use solvents that have been degassed prior to use to remove any dissolved oxygen.

Potential Cause B: Quality and Purity of Reagents

The presence of impurities in the starting materials can lead to side reactions and a lower yield of the desired product.

• Solution:

  • Freshly Distilled Reagents: If possible, use freshly distilled salicylaldehyde and ethylenediamine.

  • High-Purity Cobalt Salt: Ensure the use of a high-purity cobalt(II) salt. The choice of the cobalt salt can also influence the reaction.

Potential Cause C: Incomplete Reaction

The reaction may not be proceeding to completion under the current conditions.

• Solution:

  • Reaction Time: Ensure the reaction is allowed to proceed for a sufficient amount of time. Monitoring the reaction by thin-layer chromatography (TLC) can help determine the point of completion.

  • Temperature: The reaction is typically performed at an elevated temperature (reflux). Ensure the reaction mixture is being heated and stirred adequately.

Issue 2: The product is difficult to purify, leading to significant loss.

Purification of Salcomine can be challenging, and product loss during this stage can be mistaken for a low reaction yield.

Potential Cause A: Inefficient Crystallization or Precipitation

The method of isolating the solid product may not be optimal.

• Solution:

  • Cooling: After the reaction is complete, allow the mixture to cool slowly to room temperature, and then cool further in an ice bath to maximize crystallization.

  • Washing: Wash the filtered product with cold solvent to remove impurities without dissolving a significant amount of the product. Ethanol is commonly used for washing.[3]

Potential Cause B: Decomposition on Silica (B1680970) Gel

If attempting to purify by column chromatography, it is important to note that some coordination complexes can decompose on silica gel.

• Solution:

  • Recrystallization: Recrystallization is often a more suitable method for purifying Salcomine.

  • Alternative Stationary Phases: If chromatography is necessary, consider using a less acidic stationary phase, such as alumina.

Data Presentation

Table 1: Comparison of Reaction Conditions for Salcomine Synthesis

Parameter	Method 1 (Conventional)[3]	Method 2 (Patent)
Cobalt Salt	Cobalt(II) acetate (B1210297) tetrahydrate	Cobalt carbonate or basic cobalt carbonate
Solvent	Ethanol and Water	n-Butanol or aromatic hydrocarbons
Atmosphere	Inert (Argon)	Inert (Nitrogen)
Temperature	Reflux	Boiling temperature of the solvent
Reaction Time	1 hour	0.5 - 2 hours
Reported Yield	Not explicitly stated, but a successful synthesis is demonstrated	"Quantitative" (approaching 100%)

Experimental Protocols

Protocol 1: Synthesis of Salcomine using Cobalt(II) Acetate[3]

This protocol is based on a demonstrated laboratory synthesis.

• Ligand Formation: In a suitable reaction flask, dissolve salicylaldehyde in ethanol. Separately, dissolve ethylenediamine in ethanol. Add the ethylenediamine solution dropwise to the salicylaldehyde solution with stirring. The yellow salen ligand (salenH₂) should precipitate.

• Complexation under Inert Atmosphere: In a three-neck round-bottom flask equipped with a reflux condenser and an addition funnel, place the prepared salenH₂. Flush the entire apparatus with an inert gas (e.g., argon) for at least 15-20 minutes.

• Cobalt Addition: In a separate flask, dissolve cobalt(II) acetate tetrahydrate in water. Transfer this solution to the addition funnel.

• Reaction: Slowly add the cobalt acetate solution to the salenH₂ suspension while stirring. The mixture will turn a dark red color.

• Reflux: Heat the reaction mixture to reflux and maintain for approximately 1 hour under a continuous slow stream of the inert gas.

• Isolation: After 1 hour, turn off the heat and allow the mixture to cool to room temperature.

• Purification: Filter the resulting solid product and wash it three times with distilled water, followed by three washings with 95% ethanol.

• Drying: Dry the final product thoroughly, for instance, in a desiccator. The final product should be a burgundy-colored powder.[3]

Mandatory Visualization

Caption: Troubleshooting workflow for low yields in Salcomine synthesis.

Caption: General workflow for the synthesis of Salcomine.

References

• 1. Salcomine - Wikipedia [en.wikipedia.org]
• 2. scite.ai [scite.ai]
• 3. youtube.com [youtube.com]

Preventing degradation of Salcomine during storage and use

This guide provides technical support for researchers, scientists, and drug development professionals on the prevention of Salcomine degradation during storage and experimental use.

Frequently Asked Questions (FAQs)

Q1: What is Salcomine and what are its primary applications?

Salcomine, or Co(salen), is a coordination complex of cobalt with the salen ligand. It is notable for its ability to reversibly bind oxygen, which makes it a valuable tool in research and industry as an oxygen carrier.[1][2][3] Its catalytic activity is also leveraged in various oxidation reactions, such as the oxidation of 2,6-disubstituted phenols.[4][5][]

Q2: What are the main factors that cause Salcomine degradation?

Salcomine is sensitive to several environmental factors that can lead to its degradation:

• Air/Oxygen: As an oxygen carrier, prolonged exposure to air can lead to irreversible oxidation and degradation, especially in the solid state where it can turn from maroon to black upon oxygen absorption.[7]

• Strong Acids and Oxidizing Agents: Salcomine is incompatible with strong acids and strong oxidizing agents, which can cause it to decompose.[1][7]

• Heat: Heating Salcomine, for instance to remove solvents, can reduce its oxygen-carrying capacity.[7] When heated to decomposition, it can emit toxic fumes.[2]

• Moisture: Although insoluble in water, the presence of moisture during storage is generally advised against to maintain its stability.

Q3: How should I properly store Salcomine to prevent degradation?

To ensure the longevity and efficacy of Salcomine, adhere to the following storage guidelines:

Storage Parameter	Recommendation	Rationale
Atmosphere	Store under an inert gas (e.g., argon or nitrogen).[8]	Prevents oxidation from atmospheric oxygen.
Temperature	Store at room temperature in a dry, well-ventilated place.	Avoids thermal degradation.
Light	Protect from light.	Minimizes potential light-induced degradation.
Container	Keep in a tightly sealed container.	Prevents exposure to air and moisture.
Compatibility	Store away from strong acids and strong oxidizing agents.[1][7]	Prevents chemical decomposition.

Q4: I am using Salcomine as a catalyst in an oxidation reaction. How can I minimize its degradation during the experiment?

Minimizing degradation during use requires careful control of the experimental conditions:

• Inert Atmosphere: For reactions not involving oxygen as a reactant, maintaining an inert atmosphere (e.g., under argon or nitrogen) throughout the experiment can protect Salcomine from unwanted side reactions with atmospheric oxygen.[8]

• Solvent Choice: Use dry, deoxygenated solvents for preparing reaction mixtures. Salcomine is soluble in benzene, chloroform (B151607), and pyridine.[7]

• Temperature Control: Perform reactions at the lowest effective temperature to minimize thermal degradation.

• pH Control: Avoid acidic conditions, as Salcomine is unstable in the presence of strong acids.[7]

• Reagent Compatibility: Ensure that all reagents used in the reaction are compatible with Salcomine and free from strong oxidizing impurities.

Troubleshooting Guide

Issue	Possible Cause	Recommended Action
Salcomine powder has changed color from orange/red to dark brown/black.	Oxidation due to improper storage (exposure to air).	The Salcomine has likely degraded. It is advisable to use a fresh, properly stored batch for experiments requiring high purity and activity.
Reduced catalytic activity or oxygen uptake in experiments.	Degradation of Salcomine due to improper storage or handling during the experiment.	Review storage and experimental procedures. Ensure an inert atmosphere was maintained and that solvents were dry and deoxygenated. Test the activity of a fresh batch of Salcomine.
Inconsistent experimental results.	Partial degradation of the Salcomine stock.	Re-evaluate the purity and stability of the Salcomine stock using the analytical protocols outlined below. Use a fresh, validated batch for subsequent experiments.

Experimental Protocols for Stability Assessment

To monitor the stability of Salcomine, the following experimental protocols can be adapted.

Protocol 1: UV-Vis Spectrophotometric Analysis for Stability

This method allows for the monitoring of Salcomine concentration in solution over time, providing an indication of its stability.

Methodology:

• Prepare a Stock Solution: Accurately weigh and dissolve a known amount of Salcomine in a suitable, dry, and deoxygenated solvent (e.g., chloroform or dimethylformamide) to a known concentration (e.g., 1x10⁻⁵ M).

• Acquire Initial Spectrum: Immediately after preparation, acquire the UV-Vis absorption spectrum of the solution from 200 to 500 nm using a spectrophotometer.[9]

• Incubate under Test Conditions: Store the solution under the desired test conditions (e.g., at a specific temperature, exposed to light, or in the presence of a particular reagent).

• Monitor Spectral Changes: At regular intervals, acquire the UV-Vis spectrum of the solution.

• Analyze Data: Monitor the absorbance at the wavelength of maximum absorption (λmax) for Salcomine. A decrease in absorbance over time indicates degradation. The rate of degradation can be calculated from the change in absorbance.

Protocol 2: High-Performance Liquid Chromatography (HPLC) for Purity and Degradation Products

HPLC can be used to separate and quantify Salcomine from its potential degradation products, offering a more detailed assessment of its stability.

Methodology:

• Develop a Separation Method:

  • Column: Use a C18 reverse-phase column.

  • Mobile Phase: A gradient elution with a mixture of a buffered aqueous phase (e.g., ammonium (B1175870) formate (B1220265) buffer) and an organic solvent (e.g., methanol (B129727) or acetonitrile) is a common starting point for method development.

  • Detection: Use a UV detector set to the λmax of Salcomine.

• Prepare Samples: Prepare solutions of Salcomine at a known concentration in a suitable solvent. Subject these solutions to stress conditions (e.g., heat, acid, base, oxidation) to generate degradation products.

• Inject and Analyze: Inject the prepared samples into the HPLC system.

• Data Analysis:

  • The retention time of the main peak corresponds to intact Salcomine.

  • The appearance of new peaks indicates the formation of degradation products.

  • The peak area can be used to quantify the amount of Salcomine and its degradation products over time, allowing for the calculation of degradation kinetics.

Protocol 3: Thermogravimetric Analysis (TGA) for Thermal Stability

TGA measures the change in mass of a sample as a function of temperature, providing information on its thermal decomposition.

Methodology:

• Sample Preparation: Place a small, accurately weighed amount of Salcomine powder into a TGA sample pan.

• TGA Analysis: Heat the sample under a controlled atmosphere (e.g., nitrogen or air) at a constant heating rate (e.g., 10 °C/min).

• Data Analysis: The resulting TGA curve will show the temperature at which mass loss occurs, indicating the onset of thermal decomposition. The percentage of mass loss at different temperatures provides a quantitative measure of thermal stability.

Diagrams

Caption: Logical workflow for ensuring Salcomine stability during storage.

Caption: Factors leading to the degradation of Salcomine.

Caption: Workflow for assessing the stability of Salcomine.

References

• 1. Salcomine | 94-93-9 | Benchchem [benchchem.com]
• 2. Salcomine - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Salcomine - Wikipedia [en.wikipedia.org]
• 4. scite.ai [scite.ai]
• 5. researchgate.net [researchgate.net]
• 7. SALCOMINE | 14167-18-1 [chemicalbook.com]
• 8. youtube.com [youtube.com]
• 9. mocedes.org [mocedes.org]

Overcoming poor solubility of Salcomine in reaction media

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming challenges related to the poor solubility of Salcomine (Co(salen)) in reaction media.

Troubleshooting Guide: Overcoming Salcomine Solubility Issues

Problem: Salcomine is not dissolving adequately in the chosen reaction solvent.

Initial Checks:

• Purity of Salcomine: Ensure the Salcomine used is of high purity. Impurities can significantly impact solubility.

• Solvent Quality: Use anhydrous, high-purity solvents. The presence of water can hinder dissolution, especially in non-polar organic solvents.

• Inert Atmosphere: For reactions sensitive to oxidation, ensure the dissolution is attempted under an inert atmosphere (e.g., nitrogen or argon). While Salcomine is generally stable, this prevents premature oxidation, which can affect its properties.

Frequently Asked Questions (FAQs)

Q1: In which solvents is Salcomine generally soluble?

A1: Salcomine is a hydrophobic complex with good solubility in several organic solvents. It is known to be soluble in benzene, chloroform, pyridine (B92270), and N,N-dimethylformamide (DMF). It is insoluble in water.[1][2] Experimental protocols often describe its dissolution in dimethyl sulfoxide (B87167) (DMSO) for studies on oxygen uptake.

Q2: Is there quantitative data available for the solubility of Salcomine in these solvents?

Q3: My Salcomine is not dissolving even in a recommended solvent. What can I do?

A3: If you are experiencing difficulty dissolving Salcomine, you can try the following methods:

• Heating: Gently warming the solvent while stirring can increase the rate of dissolution and the overall solubility. However, be cautious as prolonged heating at high temperatures can lead to decomposition.

• Sonication: Using a bath sonicator can help break up solid agglomerates and increase the surface area exposed to the solvent, thereby accelerating dissolution.

• Co-solvents: If Salcomine has low solubility in your primary reaction solvent, adding a small amount of a co-solvent in which it is highly soluble (e.g., a small percentage of DMF or pyridine) can significantly improve overall solubility.

Q4: How does the choice of solvent affect Salcomine's catalytic activity?

A4: The solvent can play a crucial role in the catalytic activity of Salcomine. Coordinating solvents, such as pyridine and DMF, can bind to the cobalt center.[4] This coordination can influence the electronic properties of the metal and its ability to act as an oxygen carrier, which is a key aspect of its catalytic function in oxidation reactions.[5][6] The solvent can also affect the stability of reaction intermediates and transition states, thereby influencing the reaction rate and selectivity.

Q5: Can I modify the Salcomine ligand to improve its solubility?

A5: Yes, modifying the salen ligand is a common strategy to alter the physical properties of the resulting metal complex. Introducing bulky, non-polar groups, such as tert-butyl groups, onto the salicylaldehyde (B1680747) rings can enhance the solubility of the Salcomine derivative in non-polar organic solvents.[7]

Data Presentation

Table 1: Qualitative Solubility of Salcomine

Solvent	Solubility	Notes
Benzene	Soluble	[2]
Chloroform	Soluble	A common solvent for reactions and recrystallization.[2]
Pyridine	Soluble	A coordinating solvent that can influence reactivity.
N,N-Dimethylformamide (DMF)	Soluble	A polar aprotic solvent; Salcomine can be recrystallized from it.[8]
Dimethyl Sulfoxide (DMSO)	Soluble	Often used for oxygen uptake studies.
Ethanol	Sparingly Soluble	Used in the synthesis of Salcomine, but the product often precipitates.[9]
Water	Insoluble	[2]

Experimental Protocols

Protocol 1: Determination of Approximate Solubility of Salcomine

This protocol provides a method to estimate the solubility of Salcomine in a given solvent at a specific temperature.

Materials:

• Salcomine

• Solvent of interest (high purity)

• Small vials with magnetic stir bars

• Magnetic stir plate

• Analytical balance

• Temperature-controlled bath (optional)

Procedure:

• Add a known volume (e.g., 1.0 mL) of the solvent to a vial.

• Place the vial on a magnetic stir plate at the desired temperature.

• Add a small, pre-weighed amount of Salcomine (e.g., 1 mg) to the solvent and stir.

• Observe if the Salcomine completely dissolves.

• Continue adding small, known amounts of Salcomine incrementally, allowing sufficient time for dissolution after each addition.

• The point at which a small amount of Salcomine no longer dissolves, even after prolonged stirring (e.g., 1 hour), indicates that the solution is saturated.

• Calculate the approximate solubility by dividing the total mass of dissolved Salcomine by the volume of the solvent (e.g., in mg/mL or g/L).

Protocol 2: Dissolution of Salcomine using a Co-solvent System

This protocol describes how to use a co-solvent to dissolve Salcomine in a reaction medium where it has poor solubility.

Materials:

• Salcomine

• Primary reaction solvent (e.g., toluene)

• Co-solvent (e.g., DMF or pyridine)

• Reaction vessel

Procedure:

• To the reaction vessel, add the required amount of Salcomine.

• Add a small volume of the co-solvent (e.g., 1-5% of the total reaction volume) and swirl to dissolve the Salcomine.

• Once the Salcomine is fully dissolved in the co-solvent, slowly add the primary reaction solvent to reach the final desired concentration.

• Proceed with the addition of other reagents as required by your reaction protocol.

Mandatory Visualization

References

• 1. people.chem.umass.edu [people.chem.umass.edu]
• 2. N,N-BIS(SALICYLIDENE)ETHYLENE-DIIMINOCOBALT (II) [chembk.com]
• 3. N,N'-Bis(salicylidene)ethylenediamine | C16H16N2O2 | CID 26518 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. echemi.com [echemi.com]
• 6. Structure Activity Relationships for Reversible O2 Chemisorption by the Solid Phases of Co(salen) and Co(3F-salen) - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Salcomin | C16H16CoN2O2+2 | CID 135421911 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. youtube.com [youtube.com]

Identifying and minimizing byproducts in Salcomine reactions

This guide is designed for researchers, scientists, and drug development professionals to provide troubleshooting assistance and answers to frequently asked questions (FAQs) regarding the synthesis and use of Salcomine (Co(salen)). The focus is on identifying common byproducts and implementing strategies to minimize their formation, ensuring high purity and optimal catalytic activity.

Frequently Asked Questions (FAQs)

Q1: What is Salcomine and what are its primary applications?

A1: Salcomine, or Co(salen), is a coordination complex of cobalt(II) with the tetradentate Schiff base ligand N,N′-bis(salicylidene)ethylenediamine (salenH₂).[1] It is notable for its ability to reversibly bind molecular oxygen, making it a valuable catalyst for various oxidation reactions.[2] Its applications are found in organic synthesis, catalysis, and as a model for oxygen-carrying proteins like hemoglobin.[3][4]

Q2: My Salcomine synthesis resulted in a product with poor catalytic activity. What is the most likely cause?

A2: The most common reason for low catalytic activity is the oxidation of the active cobalt(II) center to an inactive cobalt(III) state. This occurs when the reaction is exposed to air (oxygen). The synthesis of the active complex should always be performed under an inert atmosphere, such as nitrogen or argon, to prevent this oxidation. The color of the complex can be an indicator; the active Co(II) form is typically a brick-red solid, while exposure to air during synthesis can lead to darker, brownish, or greenish oxidized species.[5]

Q3: What are the main byproducts I should be aware of during the synthesis of the salenH₂ ligand?

A3: Byproducts in the salenH₂ ligand synthesis primarily arise from three sources:

• Unreacted Starting Materials: Residual salicylaldehyde (B1680747) or ethylenediamine (B42938) due to incomplete reaction or incorrect stoichiometry.

• Partially Reacted Intermediates: Formation of a "half-salen" molecule where only one of the two amine groups on ethylenediamine has condensed with salicylaldehyde.

• Salicylaldehyde Side Reactions: Under basic conditions, salicylaldehyde can undergo self-condensation reactions (Aldol condensation).[5]

Q4: How can I confirm the purity of my synthesized salenH₂ ligand before proceeding to the complexation step?

A4: ¹H NMR spectroscopy is the most effective method. A pure sample of salenH₂ will show characteristic peaks for the imine protons (-CH=N-) around 8.4 ppm and the phenolic protons (-OH) around 13.2 ppm. The key indicator of purity is the absence of a sharp singlet peak between 9.5-10.5 ppm, which corresponds to the aldehyde proton of unreacted salicylaldehyde.[6] High-Performance Liquid Chromatography (HPLC) can also be used to detect and quantify non-volatile impurities.

Q5: Can I use ¹H NMR to analyze the final Salcomine (Co(II)salen) product?

A5: Direct ¹H NMR analysis of the active Co(II)salen complex is generally not feasible. The Co(II) ion is paramagnetic, which causes significant broadening of the NMR signals, making the spectrum difficult to interpret.[7] However, if the complex has been oxidized to the Co(III) state, it becomes diamagnetic. A sharp, well-resolved NMR spectrum is therefore an indication that the inactive, oxidized Co(III)salen has formed.

Troubleshooting Guide

This section addresses common problems encountered during Salcomine reactions, their probable causes, and recommended solutions.

Problem	Probable Cause(s)	Recommended Solution(s)
Low Yield of SalenH₂ Ligand	1. Incorrect Stoichiometry: Molar ratio of salicylaldehyde to ethylenediamine is not 2:1. 2. Incomplete Reaction: Insufficient reaction time or temperature. 3. Suboptimal pH: The reaction medium is too acidic, protonating the amine and inhibiting nucleophilic attack.[8]	1. Carefully measure and ensure a precise 2:1 molar ratio of salicylaldehyde to ethylenediamine. 2. Increase the reflux time or ensure the reaction temperature is maintained. 3. Ensure the reaction is run in a neutral solvent like ethanol (B145695) without strong acid catalysts.
Final Co(salen) Product is Dark Brown/Green Instead of Red	1. Oxygen Exposure: The reaction was exposed to air, leading to the oxidation of Co(II) to Co(III).	1. Repeat the synthesis under a strict inert atmosphere (N₂ or Ar). Use degassed solvents and flush all glassware with the inert gas before starting.
Co(salen) Shows Low Catalytic Activity	1. Oxidation to Co(III): The primary cause is the presence of the inactive oxidized form. 2. Ligand Impurities: Byproducts from the ligand synthesis are coordinated to the cobalt, blocking active sites.	1. Ensure the synthesis is performed under anaerobic conditions. 2. Purify the salenH₂ ligand by recrystallization from hot ethanol before use in the complexation step.
Product is Difficult to Filter or is an Oily Mixture	1. Presence of Byproducts: Unreacted starting materials or side products can interfere with crystallization. 2. Incorrect Solvent: The solvent used may not be suitable for precipitating the desired product.	1. Ensure the salenH₂ ligand synthesis goes to completion. Wash the final complex thoroughly with cold ethanol to remove soluble impurities. 2. Use absolute ethanol for the reaction and precipitation. If the product remains oily, attempt to induce crystallization by scratching the inside of the flask or adding a seed crystal.
Inconsistent Results Between Batches	1. Variable Reagent Quality: Purity of salicylaldehyde or ethylenediamine may vary. 2. Atmospheric Leaks: Inconsistent exclusion of air during the complexation step.	1. Use reagents from a reliable source or purify them before use. 2. Carefully check all seals and connections in the reaction setup to ensure a completely inert atmosphere is maintained throughout the reaction.

Experimental Protocols

Protocol 1: Synthesis of High-Purity SalenH₂ Ligand

This protocol details the synthesis of the N,N′-bis(salicylidene)ethylenediamine ligand, which is the precursor to Salcomine.

• Reagents & Setup:

  • Salicylaldehyde (2.0 equivalents)

  • Ethylenediamine (1.0 equivalent)

  • Absolute Ethanol

  • Round-bottom flask with a reflux condenser and magnetic stirrer.

• Procedure: a. Dissolve salicylaldehyde in absolute ethanol in the round-bottom flask with stirring. b. In a separate container, dilute the ethylenediamine with a small amount of absolute ethanol. c. Add the ethylenediamine solution dropwise to the stirring salicylaldehyde solution at room temperature. A yellow color should develop immediately. d. Heat the mixture to reflux and maintain for 1-2 hours. A bright yellow precipitate will form. e. After the reflux period, cool the mixture in an ice bath to maximize precipitation. f. Collect the yellow solid by vacuum filtration and wash it thoroughly with a small amount of ice-cold ethanol to remove any unreacted starting materials. g. Dry the product under vacuum. For maximum purity, the crude salenH₂ can be recrystallized from hot ethanol.

Protocol 2: Synthesis of Active Salcomine (Co(II)salen)

This protocol describes the synthesis of the active Co(II) complex while minimizing oxidation.

• Reagents & Setup:

  • High-purity SalenH₂ (1.0 equivalent)

  • Cobalt(II) Acetate (B1210297) Tetrahydrate (1.0 equivalent)

  • Degassed Absolute Ethanol

  • Degassed Deionized Water

  • Three-neck round-bottom flask with a reflux condenser, nitrogen/argon inlet, and a dropping funnel.

• Procedure: a. Set up the glassware and flame-dry it under vacuum or oven-dry it to remove all moisture. Allow to cool to room temperature under a stream of inert gas (N₂ or Ar). b. Add the salenH₂ ligand and degassed absolute ethanol to the flask. Heat the mixture gently with stirring to dissolve the ligand. c. In a separate flask, dissolve the cobalt(II) acetate tetrahydrate in a small amount of degassed deionized water. d. Transfer the cobalt solution to the dropping funnel. e. Add the cobalt solution dropwise to the hot, stirring solution of the salenH₂ ligand. A brown precipitate should form initially. f. Once the addition is complete, heat the mixture to reflux. During reflux (approx. 1 hour), the color should change from brown to a brick-red crystalline solid.[9] g. After reflux, cool the reaction mixture to room temperature while still under the inert atmosphere. h. Collect the red solid by filtration (this can be done in the air as the solid complex is more stable). Wash the product with degassed water, followed by cold degassed ethanol. i. Dry the final product, Salcomine, in a desiccator under vacuum.

Visualizing Workflows and Byproduct Formation

Logical Flow for Troubleshooting

The following diagram outlines a logical workflow for diagnosing issues in Salcomine synthesis.

Fig 1. A step-by-step troubleshooting diagram for Salcomine synthesis.

Byproduct Formation Pathway

This diagram illustrates the potential reaction pathways leading to the desired product and common byproducts during the synthesis of the salenH₂ ligand.

Fig 2. Reaction pathways for salenH₂ synthesis and potential byproducts.

References

• 1. Salcomine - Wikipedia [en.wikipedia.org]
• 2. Salcomin | C16H16CoN2O2+2 | CID 135421911 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Exp-3 Schiff Base - Metal Complex | PDF | Coordination Complex | Aldehyde [scribd.com]
• 4. researchgate.net [researchgate.net]
• 5. Aldol Condensation Reaction - Salicylaldehyde [chemedx.org]
• 6. sanad.iau.ir [sanad.iau.ir]
• 7. Complete assignments of NMR data of salens and their cobalt (III) complexes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. medcraveonline.com [medcraveonline.com]
• 9. researchgate.net [researchgate.net]

The Effect of Axial Ligands like Pyridine on Co(salen) Reactivity: A Technical Support Center

For researchers, scientists, and drug development professionals utilizing Co(salen) complexes, the introduction of axial ligands such as pyridine (B92270) is a critical step in modulating reactivity, particularly in catalytic applications. This technical support center provides troubleshooting guidance and frequently asked questions to address common experimental challenges.

Frequently Asked Questions (FAQs)

Q1: What is the primary role of pyridine as an axial ligand to Co(salen)?

A1: Pyridine acts as a Lewis base, coordinating to the cobalt center in the axial position. This coordination has several key effects:

• Electronic Modulation: Pyridine donation of electron density to the cobalt center influences its redox potential and the electronic properties of the entire complex.[1][2]

• Stabilization of Intermediates: In catalytic reactions, particularly those involving oxygen, the axial ligand can stabilize key intermediates like Co(III)-superoxo species.[3][4]

• Geometric Control: The coordination of pyridine can induce geometric changes in the Co(salen) complex, which can impact its reactivity and selectivity.[5]

• "Blocking" Agent in the Solid State: In solid-state applications, coordinated pyridine can initially block the binding of other molecules like O2. However, thermal desorption of pyridine can create channels within the material, making the cobalt centers accessible for chemisorption.[1][5]

Q2: How does the addition of pyridine affect the oxygen-binding properties of Co(salen)?

A2: In solution, four-coordinate Co(salen) has a low affinity for O2. The coordination of an axial ligand like pyridine is crucial for reversible oxygen binding.[1] The pyridine ligand increases the electron density on the cobalt atom, which facilitates the formation of a stable superoxide (B77818) complex.[3] Depending on the reaction conditions, both 1:1 (superoxo) and 2:1 (peroxo) Co:O2 adducts can be formed.[4][6]

Q3: Can other axial ligands be used with Co(salen)?

A3: Yes, a variety of axial ligands can be used, and their electronic and steric properties can fine-tune the reactivity of the Co(salen) complex. For instance, imidazole-based ligands have been studied, and a correlation between their pKa and the resulting product yield in oxidation reactions has been observed.[7] The choice of axial ligand is a critical parameter for catalyst design.

Q4: What are the expected spectroscopic changes upon coordination of pyridine to Co(salen)?

A4: The coordination of pyridine to Co(salen) can be monitored by various spectroscopic techniques:

• UV-Vis Spectroscopy: Changes in the UV-Vis spectrum are expected upon the addition of pyridine to a Co(salen) solution, indicating the formation of the Co(salen)-pyridine adduct.[8]

• EPR Spectroscopy: Electron Paramagnetic Resonance (EPR) spectroscopy is a powerful tool to study the electronic structure of the cobalt center. The EPR spectrum of Co(salen) will change significantly upon pyridine coordination, often showing superhyperfine splitting due to the nitrogen atom of the pyridine ligand.[9][10]

Troubleshooting Guides

Issue 1: Low or no catalytic activity in an oxidation reaction.

Possible Cause	Troubleshooting Step
Insufficient or no axial ligand coordination.	Verify the addition of pyridine or other axial ligand. The concentration of the axial ligand can be critical; perform a titration to find the optimal concentration.
Incorrect solvent.	The solvent can influence the coordination of the axial ligand and the stability of catalytic intermediates. Ensure the solvent is appropriate for the reaction and does not interfere with catalysis.[11]
Decomposition of the catalyst.	Co(salen) complexes can be sensitive to air and moisture, leading to the formation of inactive species. Prepare and handle the catalyst under an inert atmosphere.
Substrate inhibition.	Some substrates or products may inhibit the catalyst. Try varying the substrate concentration or adding the substrate slowly over time.

Issue 2: Poor reproducibility of experimental results.

Possible Cause	Troubleshooting Step
Inconsistent catalyst preparation.	Ensure a standardized and reproducible protocol for the synthesis and purification of Co(salen) and its pyridine adduct. Small variations in the preparation can lead to different crystalline forms with varying activities.[9]
Variable oxygen concentration.	For oxidation reactions, ensure a consistent supply and concentration of oxygen. The partial pressure of O2 can significantly affect the reaction rate.
Presence of impurities.	Impurities in the solvent, substrate, or axial ligand can affect the catalytic activity. Use high-purity reagents and solvents.

Issue 3: Difficulty in characterizing the Co(salen)-pyridine adduct.

Possible Cause	Troubleshooting Step
Dynamic equilibrium in solution.	In solution, there can be an equilibrium between the four-coordinate Co(salen) and the five- or six-coordinate pyridine adducts.[9][12] This can complicate spectroscopic analysis.
Paramagnetism of Co(II).	The paramagnetic nature of Co(II) can lead to broad NMR signals. EPR spectroscopy is often a more suitable technique for characterizing these complexes.[9]
Instability of the adduct.	The Co(salen)-pyridine adduct may not be stable under all conditions. Perform characterization at low temperatures or under an inert atmosphere if necessary.

Quantitative Data

Table 1: Effect of Pyridine on the Yield of Dimethoxybenzoquinone (DMBQ) from Syringyl Alcohol Oxidation Catalyzed by Co(salen)

Catalyst System	Reaction Time (h)	DMBQ Yield (%)	Reference
Co(salen) with pyridine	1	99	[3]
Co(salen) without pyridine	22	No formation	[3]

Table 2: Thermodynamic Data for Co(salen) in DMF/Pyridine Mixtures

Reaction	Equilibrium Constant (K)	Reference
[Co(salen)(DMF)2] + py ⇌ [Co(salen)(DMF)(py)] + DMF	Varies with solvent composition	[11]
[Co(salen)(DMF)(py)] + py ⇌ [Co(salen)(py)2] + DMF	Varies with solvent composition	[11]

Note: The exact values of K depend on the specific solvent mixture and are detailed in the cited literature.

Experimental Protocols

Protocol 1: Synthesis of Co(salen)

This protocol is adapted from established procedures and should be performed under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidation of the Co(II) center.[6][12]

Materials:

• SalenH2 (N,N'-bis(salicylidene)ethylenediamine)

• Cobalt(II) acetate (B1210297) tetrahydrate

• Ethanol (B145695) (degassed)

• Water (degassed)

• Schlenk flask or round-bottom flask with a reflux condenser and septum

• Magnetic stir bar and stir plate

• Sand bath or heating mantle

Procedure:

• To a Schlenk flask containing a magnetic stir bar, add SalenH2 (1 equivalent).

• In a separate flask, dissolve cobalt(II) acetate tetrahydrate (1 equivalent) in a minimal amount of degassed water.

• Seal both flasks with septa and flush with an inert gas for at least 15 minutes.

• Add degassed ethanol to the flask containing SalenH2 via a cannula or syringe and stir to dissolve.

• Using a syringe, add the cobalt acetate solution to the ethanolic solution of SalenH2. A precipitate should form.

• Heat the reaction mixture to reflux for approximately 1-2 hours. The color of the precipitate should change, indicating the formation of the desired complex.

• Cool the mixture to room temperature, and then further cool in an ice bath to maximize precipitation.

• Collect the solid product by filtration under an inert atmosphere, wash with a small amount of cold, degassed ethanol, and dry under vacuum.

Protocol 2: Catalytic Oxidation of Syringyl Alcohol

This protocol demonstrates the effect of pyridine on the Co(salen)-catalyzed oxidation of a lignin (B12514952) model compound.[3]

Materials:

• Co(salen)

• Syringyl alcohol

• Pyridine

• Methanol (B129727)

• Reaction vessel (e.g., a high-pressure reactor or a flask with an oxygen balloon)

• Oxygen source

Procedure:

• To the reaction vessel, add Co(salen) (e.g., 10 mol%).

• Add methanol as the solvent.

• Add pyridine as the axial ligand (e.g., in a 1:1 molar ratio to Co(salen) or in excess).

• Add the substrate, syringyl alcohol.

• Seal the reaction vessel and purge with oxygen.

• Pressurize the vessel with oxygen (e.g., 60 psi) or maintain an oxygen atmosphere using a balloon.

• Stir the reaction mixture at the desired temperature (e.g., room temperature or slightly elevated).

• Monitor the reaction progress by taking aliquots at different time intervals and analyzing them by a suitable technique (e.g., GC-MS or HPLC).

• Upon completion, quench the reaction and analyze the final product mixture to determine the yield of dimethoxybenzoquinone.

Visualizations

References

• 1. Structure Activity Relationships for Reversible O2 Chemisorption by the Solid Phases of Co(salen) and Co(3F-salen) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. srs.fs.usda.gov [srs.fs.usda.gov]
• 4. Syntheses, Characterization and Study of the Use of Cobalt (II) Schiff–Base Complexes as Catalysts for the Oxidation of Styrene by Molecular Oxygen - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. people.umass.edu [people.umass.edu]
• 7. The effect of axial ligand on the oxidation of syringyl alcohol by Co(salen) adducts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. wwwchem.uwimona.edu.jm [wwwchem.uwimona.edu.jm]
• 11. Electrochemistry of Oxygenation Catalysts. 3.(1) Thermodynamic Characterization of Electron Transfer and Solvent Exchange Reactions of Co(salen)/[Co(salen)](+) in DMF, Pyridine, and Their Mixtures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. people.chem.umass.edu [people.chem.umass.edu]

How to regenerate Co(salen) catalyst after oxidation reactions

Welcome to the technical support center for the regeneration of Co(salen) catalysts. This guide provides researchers, scientists, and drug development professionals with detailed troubleshooting advice, frequently asked questions, and experimental protocols to effectively regenerate and reuse your Co(salen) catalyst after oxidation reactions.

Frequently Asked Questions (FAQs)

Q1: Why did my Co(salen) catalyst change color during the oxidation reaction?

The active form of the catalyst, Co(II)(salen), is typically brown or red. During the course of an aerobic oxidation reaction, it is oxidized to the Co(III) state, which is often associated with a color change to dark brown or black. This indicates the formation of Co(III) species, such as Co(III)(salen)-superoxo or -peroxo intermediates, which are part of the catalytic cycle.

Q2: What is the primary cause of Co(salen) catalyst deactivation in oxidation reactions?

Deactivation of Co(salen) catalysts can occur through several pathways. A common deactivation route is the formation of inactive µ-oxo-dimers from the reaction of the active catalyst with oxygen. Another significant cause is the formation of less active Co(III)(salen)(OH) species.[1] The specific deactivation mechanism can be influenced by the reaction conditions, substrate, and the counterion of the Co(III)(salen) complex.

Q3: Can I regenerate my oxidized Co(salen) catalyst?

Yes, in many cases, the oxidized Co(III)(salen) catalyst can be regenerated back to the active Co(II)(salen) form. Regeneration can be achieved through thermal methods to remove coordinated oxygen or through chemical reduction. The success of regeneration depends on the extent and nature of the catalyst deactivation.

Q4: How can I monitor the regeneration process?

UV-Vis spectroscopy is a valuable tool for monitoring the regeneration of your Co(salen) catalyst. Co(II)(salen) and Co(III)(salen) complexes have distinct absorption spectra.[2][3][4] By taking aliquots of your catalyst solution during the regeneration process, you can track the disappearance of the Co(III) species' characteristic peaks and the reappearance of the Co(II)(salen) spectrum, indicating successful reduction.

Q5: What is the role of an axial ligand, like pyridine (B92270), in catalyst regeneration and activity?

Axial ligands, such as pyridine, can coordinate to the cobalt center and have a significant impact on the catalytic activity and regeneration. The presence of pyridine has been shown to facilitate the formation of the Co(III)-superoxide adduct, a key intermediate in the catalytic cycle.[1] In some cases, the addition of a nitrogenous base can improve the efficiency of the oxidation reaction.[1]

Troubleshooting Guide

Issue	Possible Cause	Suggested Solution
Low or no catalytic activity from the start.	1. Inactive form of Co(salen) used. 2. Presence of impurities in the reaction mixture.	1. Ensure you are using the "active" form of Co(salen). The inactive form can sometimes be activated by dissolving in a coordinating solvent like DMSO. 2. Purify all reagents and solvents before use.
Catalyst activity decreases significantly over time or upon recycling.	1. Formation of inactive µ-oxo dimers. 2. Formation of Co(III)(salen)(OH) species. 3. Oxidative degradation of the salen ligand.	1. & 2. Attempt to regenerate the catalyst using the thermal or chemical reduction protocols provided below. The choice of counterion on the Co(III)(salen) can also affect recyclability. 3. If ligand degradation is suspected, regeneration may not be effective, and fresh catalyst may be required.
Difficulty in regenerating the catalyst.	1. Irreversible catalyst decomposition. 2. Incomplete removal of oxidants or byproducts from the previous reaction.	1. If the catalyst has undergone significant structural change, regeneration may not be possible. 2. Ensure the deactivated catalyst is properly isolated and washed before attempting regeneration.
Color of the catalyst does not revert to the expected Co(II)(salen) color after regeneration.	1. Incomplete reduction of Co(III) to Co(II). 2. Presence of residual oxidized species.	1. Extend the regeneration time or use a stronger reducing agent (for chemical regeneration). For thermal regeneration, ensure the temperature is sufficient for deoxygenation. 2. Monitor the regeneration process using UV-Vis spectroscopy to confirm the conversion to Co(II)(salen).

Catalyst Regeneration Protocols

Two primary methods for regenerating Co(salen) catalyst are thermal regeneration and chemical reduction. The choice of method will depend on the nature of the deactivation and the experimental setup.

Experimental Protocol 1: Thermal Regeneration

This method is suitable for regenerating Co(salen) that has been deactivated by the binding of molecular oxygen.

Objective: To remove coordinated dioxygen from the Co(salen) complex by heating under an inert atmosphere.

Materials:

• Deactivated Co(salen) catalyst

• Schlenk flask or similar reaction vessel

• Inert gas (e.g., nitrogen or argon) supply

• Heating mantle or oil bath

• Vacuum pump

Procedure:

• Place the deactivated Co(salen) catalyst in a Schlenk flask.

• Attach the flask to a Schlenk line and evacuate the flask to remove air.

• Refill the flask with an inert gas. Repeat this evacuation-refill cycle three times to ensure an inert atmosphere.

• While maintaining a positive pressure of the inert gas, heat the flask to 60-80°C.

• Maintain this temperature for 1-2 hours. The color of the solid should change from dark brown/black back to the characteristic reddish-brown of active Co(II)(salen).

• Cool the flask to room temperature under the inert atmosphere.

• The regenerated Co(II)(salen) is now ready to be used. Store under an inert atmosphere.

Expected Outcome: The catalyst should regain its catalytic activity for subsequent oxidation reactions.

Experimental Protocol 2: Chemical Reduction (General Guideline)

This protocol provides a general procedure for the chemical reduction of Co(III)(salen) species back to the active Co(II)(salen) state. Note: The choice of reducing agent and reaction conditions may need to be optimized for your specific system.

Objective: To chemically reduce the Co(III) center of the deactivated catalyst to Co(II).

Materials:

• Deactivated Co(salen) catalyst

• Anhydrous, deoxygenated solvent (e.g., THF, acetonitrile)

• Reducing agent (e.g., sodium borohydride (B1222165) (NaBH₄), or a mild reducing agent like a thiol)

• Schlenk flask or glovebox

• Inert gas supply

Procedure:

• Under an inert atmosphere (in a glovebox or using a Schlenk line), dissolve the deactivated Co(salen) catalyst in an anhydrous, deoxygenated solvent.

• In a separate flask, prepare a solution of the reducing agent in the same solvent.

• Slowly add the reducing agent solution to the Co(salen) solution at room temperature with stirring.

• Monitor the reaction by observing the color change from dark brown/black to the reddish-brown of Co(II)(salen). The reaction progress can also be monitored by UV-Vis spectroscopy.

• Once the reduction is complete (as indicated by the color change and/or spectroscopy), the regenerated catalyst solution can be used directly for the next reaction. Alternatively, the solvent can be removed under vacuum to isolate the solid regenerated catalyst.

• If isolating the solid, wash it with a non-coordinating solvent to remove any excess reducing agent and byproducts.

• Dry the regenerated catalyst under vacuum and store it under an inert atmosphere.

Quantitative Data on Catalyst Performance

The following table summarizes the expected performance of fresh versus regenerated Co(salen) catalysts. The actual recovery of activity will depend on the specific deactivation mechanism and the regeneration protocol used.

Catalyst State	Typical Catalytic Activity (Relative to Fresh Catalyst)	Notes
Fresh Co(salen)	100%	Activity is normalized to the fresh catalyst.
Thermally Regenerated Co(salen)	85-95%	Effective for deactivation due to reversible oxygen binding.
Chemically Regenerated Co(salen)	70-90%	Efficiency depends on the reducing agent and the extent of irreversible deactivation.
Recycled without Regeneration	< 50%	Activity typically drops significantly after each cycle without regeneration.

Visualizing the Regeneration Process

Catalyst Oxidation and Deactivation Pathway

Caption: General scheme of Co(salen) catalyzed oxidation and deactivation pathways.

Experimental Workflow for Catalyst Regeneration and Reuse

Caption: Workflow for the regeneration and reuse of Co(salen) catalyst.

References

• 1. 2024.sci-hub.se [2024.sci-hub.se]
• 2. researchgate.net [researchgate.net]
• 3. Simultaneous spectrophotometric determination of Co (II) and Co (III) in acidic medium with partial least squares regression and artificial neural networks - PMC [pmc.ncbi.nlm.nih.gov]
• 4. UV-vis spectroscopic study of Co(II)/Co(III) oxidation in poly[M-protoporphyrins] films and their interaction with axial ligands - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Managing Salcomine's Sensitivity to Air and Moisture

Welcome to the technical support center for Salcomine (Co(salen)). This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the handling, use, and troubleshooting of this air- and moisture-sensitive coordination complex.

Frequently Asked Questions (FAQs)

Q1: What is Salcomine and what are its primary applications?

Salcomine, or Co(salen), is a coordination complex of cobalt with the salen ligand. Its primary characteristic is its ability to reversibly bind molecular oxygen, which has led to extensive research into its use as an oxygen carrier for storage and transport.[1] It is also utilized as a catalyst in various oxidation reactions, such as the oxidation of phenols.[1][2]

Q2: Why is Salcomine sensitive to air?

Salcomine's sensitivity to air is due to its ability to bind oxygen. While this binding is reversible to a large extent, prolonged exposure to air can lead to irreversible oxidation.[3] In the solid state, this can involve the oxidation of the salen ligand itself, while in solution, the cobalt(II) center can be irreversibly oxidized to cobalt(III).[3][4] This irreversible oxidation leads to a loss of its oxygen-carrying capacity.

Q3: How does moisture affect Salcomine?

While the primary sensitivity of Salcomine is to oxygen, moisture can also negatively impact its stability. Some derivatives of Salcomine are known to form hydrates.[3] The presence of water can facilitate degradation pathways, potentially through hydrolysis of the Schiff base ligand or by mediating the irreversible oxidation of the complex. Therefore, it is crucial to store and handle Salcomine in a dry environment.

Q4: What are the visual indicators of Salcomine degradation?

Active, deoxygenated Salcomine is typically a red or maroon crystalline powder.[5] Upon exposure to oxygen, it turns dark brown or black as it forms the oxygen adduct.[5] If the color change to dark brown/black is not reversible upon heating under an inert atmosphere, it may indicate irreversible oxidation. Other signs of degradation can include a change in texture or the appearance of a greenish tint, which might suggest the formation of Co(III) species.

Q5: How should I properly store Salcomine?

To ensure its stability, Salcomine should be stored in a tightly sealed container under an inert atmosphere, such as nitrogen or argon. It should be kept in a cool, dark, and dry place, for instance, in a desiccator inside a refrigerator.

Troubleshooting Guide

Issue	Possible Cause	Troubleshooting Steps
Salcomine does not bind oxygen (no color change from red to black upon exposure to air).	1. Inactive Crystalline Form: Salcomine can exist in different crystalline forms, some of which are inactive towards oxygenation due to their crystal packing.[6][7]	1. Activation: The inactive form can often be converted to an active form. A common method is to dissolve the inactive Salcomine in a coordinating solvent like pyridine (B92270) and then remove the solvent under vacuum. Another approach involves recrystallization from specific solvents like chloroform (B151607) or benzene (B151609) under an inert atmosphere, followed by gentle heating to remove the solvent.[3][8]
2. Irreversible Oxidation: The sample may have been irreversibly oxidized due to prolonged exposure to air.	2. Regeneration (for catalytic applications): For some catalytic applications, Co(salen) that has been oxidized to Co(III) can be regenerated by treatment with a mild acid.[9] However, for its function as an oxygen carrier, this may not be effective. It is best to prevent irreversible oxidation through proper storage and handling.
Reduced oxygen uptake capacity.	1. Partial Degradation: The sample may be partially degraded due to exposure to air and/or moisture.	1. Purification: Recrystallization from a suitable solvent under inert atmosphere may help to remove some impurities and potentially restore the activity of the remaining un-degraded Salcomine.
2. Incomplete Activation: The activation process may not have been fully effective.	2. Repeat Activation: Repeat the activation procedure, ensuring complete removal of the coordinating solvent.
Salcomine appears discolored (e.g., greenish).	Formation of Co(III) Species: A greenish color can be indicative of the presence of irreversibly oxidized Co(III) species.	Characterization: Use spectroscopic techniques (e.g., UV-Vis) to confirm the oxidation state of the cobalt center. If significant Co(III) is present, the sample's oxygen-carrying capacity will be compromised.

Data Presentation

Table 1: Qualitative Stability of Salcomine under Different Conditions

Condition	Observed Effect	Impact on Oxygen Capacity	Notes
Dry, Inert Atmosphere (e.g., N₂, Ar)	Stable for extended periods.	No significant loss.	Recommended storage condition.
Dry Air	Reversible color change from red to black.	Reversible binding of O₂.	Prolonged exposure can lead to irreversible oxidation.
Humid Air	Increased rate of degradation and irreversible color change.	Significant and irreversible loss.	Moisture can accelerate irreversible oxidation.
Elevated Temperature (in inert gas)	Release of bound oxygen (color change from black to red).	Regeneration of deoxygenated form.	Heating is used to release O₂.
Elevated Temperature (in air)	Accelerated irreversible oxidation.	Rapid and irreversible loss.	Avoid heating Salcomine in the presence of air.

Experimental Protocols

Protocol 1: Synthesis of Salcomine (Inactive Form)

This protocol is adapted from established laboratory procedures for the synthesis of Co(salen).[7]

Materials:

• Salicylaldehyde (B1680747)

• Ethylenediamine (B42938)

• 95% Ethanol (B145695)

• Cobalt(II) acetate (B1210297) tetrahydrate

• Water

• Schlenk flask and line for inert atmosphere operations

Procedure:

• In a Schlenk flask under an inert atmosphere (N₂ or Ar), dissolve salicylaldehyde (2 equivalents) in boiling 95% ethanol.

• Slowly add ethylenediamine (1 equivalent) to the hot ethanol solution with stirring. A yellow crystalline precipitate of the salen ligand (salenH₂) should form.

• Cool the mixture in an ice bath to complete the precipitation of salenH₂.

• Isolate the yellow crystals by filtration, wash with a small amount of cold ethanol, and dry under vacuum.

• In a separate Schlenk flask, prepare a solution of cobalt(II) acetate tetrahydrate (1 equivalent) in deoxygenated water.

• Suspend the prepared salenH₂ in deoxygenated 95% ethanol and heat the mixture to reflux under an inert atmosphere.

• Add the cobalt(II) acetate solution to the refluxing salenH₂ suspension. A brown precipitate of the active form of Salcomine will initially form.

• Continue refluxing for approximately 1-2 hours. The brown precipitate will gradually convert to the brick-red, inactive crystalline form of Salcomine.

• Cool the mixture to room temperature and collect the red crystals by filtration in the air.

• Wash the crystals with a small amount of cold ethanol and dry them in a desiccator.

Protocol 2: Activation of Inactive Salcomine

Materials:

• Inactive Salcomine

• Pyridine (or another suitable coordinating solvent)

• Schlenk flask and line with vacuum capabilities

Procedure:

• Place the inactive (red) Salcomine in a Schlenk flask.

• Add a minimal amount of pyridine to dissolve the complex.

• Remove the pyridine under high vacuum, gently heating if necessary.

• The resulting solid should be the active, deoxygenated form of Salcomine, which will appear as a brown powder.

• Handle the activated Salcomine under an inert atmosphere to prevent premature oxygenation.

Protocol 3: Measurement of Oxygen Uptake

This experiment measures the volume of oxygen absorbed by a solution of Salcomine in a non-coordinating solvent like dimethyl sulfoxide (B87167) (DMSO).[10]

Materials:

• Finely ground, active Salcomine

• Dimethyl sulfoxide (DMSO)

• Side-arm test tube or filter flask

• Gas burette or manometer setup

• Oxygen source

Procedure:

• Accurately weigh a sample of active Salcomine and place it in the side-arm test tube.

• Saturate a known volume of DMSO with oxygen by bubbling O₂ gas through it.

• Carefully place a small vial containing the oxygen-saturated DMSO inside the side-arm test tube, ensuring it does not spill onto the Salcomine.

• Seal the test tube and connect it to a gas burette or manometer filled with water.

• Allow the system to equilibrate to a constant temperature.

• Tilt the test tube to mix the DMSO with the Salcomine.

• Gently shake the apparatus and record the volume of oxygen consumed over time by monitoring the change in the water level in the gas burette.

• Continue measurements until there is no further change in volume.

• From the total volume of oxygen consumed, the stoichiometry of oxygen binding can be calculated.

Visualizations

Caption: Reversible oxygen binding cycle of Salcomine.

Caption: Simplified degradation pathway of Salcomine.

Caption: Troubleshooting workflow for low oxygen uptake.

References

• 1. Salcomine - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. Structure Activity Relationships for Reversible O2 Chemisorption by the Solid Phases of Co(salen) and Co(3F-salen) - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Ligand contributions to the electronic structures of the oxidized cobalt(II) salen complexes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. guidechem.com [guidechem.com]
• 6. people.umass.edu [people.umass.edu]
• 7. people.chem.umass.edu [people.chem.umass.edu]
• 8. pubs.acs.org [pubs.acs.org]
• 9. sigmaaldrich.com [sigmaaldrich.com]
• 10. chem.libretexts.org [chem.libretexts.org]

Enhancing catalytic activity of Salcomine with bulky substituents

An essential resource for researchers, scientists, and drug development professionals, this Technical Support Center provides comprehensive guidance for experiments involving Salcomine and its derivatives. Here, you will find troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered when enhancing the catalytic activity of Salcomine through the use of bulky substituents.

Frequently Asked Questions (FAQs)

Q1: What is Salcomine, and what are its primary catalytic applications?

A1: Salcomine, also known as Co(salen), is a coordination complex of cobalt with the salen ligand (N,N′-bis(salicylidene)ethylenediamine)[1]. It is well-known for its ability to bind molecular oxygen reversibly and act as a catalyst in various oxidation reactions[1][2]. A primary application is the catalytic oxidation of substituted phenols to the corresponding para-benzoquinones using molecular oxygen as the oxidant[2][3][4].

Q2: How can bulky substituents enhance the catalytic activity of Salcomine?

A2: Introducing bulky substituents onto the salen ligand can enhance catalytic activity and selectivity in several ways:

• Steric Influence: Bulky groups can create a specific chiral environment around the cobalt center, which can lead to higher enantioselectivity in asymmetric catalysis.

• Preventing Deactivation: Substituents can sterically hinder the formation of inactive dimeric structures, a common deactivation pathway for salen complexes, thereby prolonging the catalyst's active lifetime[5].

• Modulating Electronic Properties: Substituents can alter the electronic properties of the cobalt center, which influences its redox potential and ability to bind and activate substrates or oxidants like O₂[6].

• Improving Solubility: Modifying the ligand can improve the catalyst's solubility in specific organic solvents, leading to better homogeneity and reaction kinetics.

Q3: What are the common signs of catalyst deactivation during a reaction?

A3: Catalyst deactivation is a significant issue in industrial and laboratory settings[7]. Key indicators include:

• A gradual or abrupt decrease in the reaction rate.

• The reaction starting but failing to proceed to completion.

• A noticeable change in the color of the reaction mixture, which might indicate a change in the oxidation state of the cobalt center (e.g., from active Co(III) to inactive Co(II))[8].

• The formation of precipitates or insoluble materials, which could be the deactivated catalyst or byproducts from side reactions.

Q4: My Salcomine-catalyzed reaction is sluggish or has failed. What are the first troubleshooting steps?

A4: If a reaction is not proceeding as expected, consider the following initial checks:

• Verify the Catalyst's Integrity: Ensure the Salcomine complex was properly synthesized and stored under appropriate conditions (e.g., inert atmosphere if required), as it can be sensitive to air during its formation[9].

• Check Reagent and Solvent Purity: Impurities in the substrate or solvent, particularly coordinating species like sulfur or phosphorus compounds, can act as catalyst poisons[10]. Ensure solvents are anhydrous if the reaction is moisture-sensitive.

• Confirm Reaction Conditions: Double-check the temperature, pressure (especially O₂ pressure in aerobic oxidations), and stirring rate. Inefficient mixing can lead to poor mass transfer and slow reaction rates[10].

• Run a Control Experiment: Test the catalyst with a standard substrate known to be reactive under your conditions. This will help determine if the issue lies with the catalyst or the specific substrate you are using[10].

Q5: How can catalyst deactivation be prevented or reversed?

A5: Preventing deactivation is crucial for efficient catalysis. Strategies include:

• Ligand Modification: As discussed, introducing bulky substituents can prevent dimerization.

• Use of Co-catalysts or Additives: In some systems, additives can suppress deactivation pathways. For example, in propylene (B89431) oxide/CO₂ copolymerization, a co-catalyst helps to shorten the lifetime of autoreducible intermediates[8].

• Process Control: Maintaining optimal temperature and preventing exposure to known catalyst poisons can extend catalyst life[11].

• Regeneration: Depending on the deactivation mechanism, regeneration may be possible. This can involve thermal treatment to burn off carbonaceous deposits (coking) or chemical washing to remove poisons[7][11]. However, for molecular catalysts like Salcomine, regeneration is often not straightforward and resynthesis may be required.

Troubleshooting Guide

This guide addresses specific issues that may arise during experiments with Salcomine catalysts.

Observed Problem	Probable Cause(s)	Recommended Solution(s)
Low or no catalytic activity	1. Catalyst Poisoning: Trace impurities in substrate or solvent (e.g., sulfur, nitrogen compounds) are blocking active sites[10].2. Incorrect Oxidation State: The active catalyst may be a Co(III) species, but the starting material is Co(II) and activation has failed. Or, the active catalyst has been reduced to inactive Co(II)[8].3. Poor Catalyst Quality: The Salcomine derivative was improperly synthesized or has degraded during storage.	1. Purify the substrate and reagents (e.g., via chromatography, distillation). Use high-purity, anhydrous solvents.2. Review the literature for the specific reaction to confirm the active oxidation state and required activation procedure (e.g., initial oxidation step).3. Re-synthesize the catalyst, ensuring an inert atmosphere during preparation if necessary[9]. Characterize the product (e.g., via NMR, MS) to confirm its identity and purity.
Reaction starts but then stops	1. Catalyst Deactivation: The catalyst is being deactivated over time by a product, intermediate, or byproduct[10]. This could be due to dimerization or reduction of the cobalt center[5][8].2. Product Inhibition: The product of the reaction may be coordinating to the cobalt center more strongly than the substrate, preventing further turnover.3. Reagent Depletion: The oxidant (e.g., O₂) may have been consumed.	1. Analyze the reaction mixture to identify potential deactivating species. Consider modifying the Salcomine ligand with bulky groups to prevent deactivation.2. Try running the reaction at a lower substrate concentration or adding the substrate slowly over time.3. Ensure a continuous supply of the oxidant. For aerobic oxidations, ensure efficient bubbling of O₂ or air through the solution.
Formation of unexpected byproducts	1. Lack of Selectivity: The catalyst may be promoting multiple reaction pathways.2. Substrate or Product Degradation: The reaction conditions (e.g., temperature, oxidant) may be too harsh, causing the starting material or product to decompose.3. Radical Coupling: In phenol (B47542) oxidations, coupling of aryloxy radicals can occur, leading to undesired oligomeric products[2].	1. Modify the steric and electronic properties of the Salcomine ligand with different substituents to improve selectivity.2. Attempt the reaction under milder conditions (e.g., lower temperature, lower oxidant pressure).3. Run the reaction at a higher dilution to disfavor bimolecular coupling reactions.
Difficulty isolating the final product	1. Emulsion Formation: The product and catalyst may form a stable emulsion during aqueous workup.2. Catalyst Contamination: The product may be contaminated with the soluble Salcomine catalyst.3. Product Solubility Issues: The product may be highly soluble in the reaction solvent, making precipitation or extraction difficult.	1. Try breaking the emulsion by adding a saturated salt solution (brine) or changing the solvent.2. Consider immobilizing the Salcomine catalyst on a solid support (e.g., silica) to facilitate its removal by simple filtration[12].3. Use a different solvent for the reaction or workup, or attempt to isolate the product via column chromatography.

Quantitative Data Presentation

The introduction of substituents can significantly impact catalytic performance. The table below summarizes data from a study on Salen-Manganese complexes (structurally related to Salcomine), demonstrating how modifications to the Salen ring affect catalase activity.

Catalyst	Substituent R¹	Substituent R²	Catalase Activity (k_cat/K_m, M⁻¹s⁻¹)
EUK-8	H	H	110 ± 10
EUK-113	OMe	H	350 ± 20
EUK-118	OEt	H	460 ± 10
EUK-121	OAc	H	100 ± 10
EUK-134	OMe	OMe	1020 ± 40
Data adapted from a study on Salen-Manganese complexes, which are analogous to Salcomine[13]. Substituents are on the salicylaldehyde (B1680747) rings. This demonstrates the principle that ring substitution can dramatically enhance catalytic rates.

Experimental Protocols

Protocol 1: Synthesis of Salcomine (Co(salen))

This protocol is adapted from established procedures[1][9].

Materials:

• Cobalt(II) acetate (B1210297) tetrahydrate (Co(OAc)₂·4H₂O)

• SalenH₂ (N,N′-bis(salicylidene)ethylenediamine)

• Methanol (MeOH) or Ethanol (B145695) (EtOH)

• Deionized water

• Inert gas (Argon or Nitrogen)

Procedure:

• In a three-neck round-bottom flask equipped with a reflux condenser and an inert gas inlet, dissolve SalenH₂ (1.0 eq) in hot ethanol (approx. 50 mL per gram of SalenH₂).

• In a separate flask, dissolve cobalt(II) acetate tetrahydrate (1.0 eq) in deionized water (approx. 10 mL per gram of salt).

• Heat the SalenH₂ solution to reflux.

• While maintaining an inert atmosphere, add the cobalt(II) acetate solution dropwise to the refluxing SalenH₂ solution over 15-20 minutes. A color change to a deep red or burgundy should be observed as the complex forms.

• Continue refluxing the mixture for 1-2 hours to ensure the reaction goes to completion.

• Allow the mixture to cool to room temperature, during which the Salcomine complex will precipitate.

• Collect the solid product by vacuum filtration.

• Wash the solid sequentially with deionized water and then ethanol to remove any unreacted starting materials.

• Dry the product thoroughly under vacuum. The final product is a burgundy-colored powder.

Protocol 2: General Procedure for Catalytic Oxidation of 2,6-Disubstituted Phenols

This protocol describes a general method for using a Salcomine catalyst for aerobic oxidation[2][3].

Materials:

• Salcomine or a derivative (e.g., 1-5 mol%)

• 2,6-disubstituted phenol (substrate)

• Solvent (e.g., Chloroform, Methanol, DMF)

• Oxygen (O₂) or compressed air

Procedure:

• Dissolve the 2,6-disubstituted phenol substrate in the chosen solvent in a round-bottom flask equipped with a magnetic stir bar.

• Add the Salcomine catalyst to the solution.

• Begin vigorous stirring.

• Bubble a steady stream of oxygen or air through the solution via a needle or gas dispersion tube. Alternatively, the reaction can be run under an O₂ atmosphere (e.g., using a balloon).

• Monitor the reaction progress using an appropriate analytical technique (e.g., TLC, GC-MS). The reaction is typically run at room temperature.

• Upon completion, the solvent can be removed under reduced pressure.

• The crude product can then be purified, typically by column chromatography on silica (B1680970) gel, to separate the desired quinone from the catalyst and any byproducts.

Visualizations

The following diagrams illustrate key concepts and workflows relevant to working with Salcomine catalysts.

Caption: Structure of Salcomine and key positions for bulky substituents.

Caption: A logical workflow for troubleshooting Salcomine-catalyzed reactions.

Caption: Simplified mechanism for Salcomine-catalyzed phenol oxidation.

References

• 1. Salcomine - Wikipedia [en.wikipedia.org]
• 2. scite.ai [scite.ai]
• 3. researchgate.net [researchgate.net]
• 4. Salcomine - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Synthesis and Characterization of Some Chiral Metal-Salen Complexes Bearing a Ferrocenophane Substituent - PMC [pmc.ncbi.nlm.nih.gov]
• 7. ijset.com [ijset.com]
• 8. Concerning the deactivation of cobalt(III)-based porphyrin and salen catalysts in epoxide/CO2 copolymerization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. youtube.com [youtube.com]
• 10. benchchem.com [benchchem.com]
• 11. Catalyst Deactivation And Regeneration: Coking, Sintering, And Chloride Effects [eureka.patsnap.com]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]

Common issues in scaling up Salcomine synthesis

Answering the complex challenges that arise during the transition from laboratory-scale to large-scale production is critical for efficiency, reproducibility, and safety. This technical support center provides detailed troubleshooting guides, frequently asked questions (FAQs), and optimized protocols to assist researchers, chemists, and production managers in navigating the common issues encountered when scaling up the synthesis of Salcomine, Co(salen).

Frequently Asked Questions (FAQs)

Q1: What is Salcomine and why is its synthesis air-sensitive?

Salcomine is the common name for Co(salen), a coordination complex of cobalt(II) with the salen ligand (N,N'-bis(salicylidene)ethylenediamine).[1] The central cobalt(II) ion is susceptible to oxidation. During the synthesis, particularly in its "active" form, the complex can react with atmospheric oxygen.[2][3] This can lead to the formation of undesired oxidized species or cobalt(III) complexes, reducing the yield and purity of the target Co(II) product. Therefore, maintaining an inert atmosphere using gases like argon or nitrogen is crucial.[2][3]

Q2: What are the primary safety concerns when moving from a gram-scale to a kilogram-scale synthesis of Salcomine?

Scaling up introduces several safety challenges that are less prominent at the lab scale.[4]

• Thermal Management: The synthesis is often performed at reflux. Exothermic events or poor heat dissipation in a large reactor can lead to uncontrolled temperature increases.[4]

• Solvent Handling: Managing large volumes of flammable solvents like ethanol (B145695) requires appropriate ventilation, grounding to prevent static discharge, and spill containment measures.

• Reagent Toxicity: Handling large quantities of cobalt salts and organic reagents increases exposure risk. Appropriate personal protective equipment (PPE) and engineering controls (e.g., fume hoods, closed transfer systems) are essential.[5]

• Inert Gas Handling: The need for a robust inert atmosphere in a large reactor requires careful handling of high-pressure gas cylinders and ensuring the reactor is properly sealed and purged.

Q3: My lab protocol uses purification by washing and drying. Is this sufficient for large-scale production?

While washing is a crucial step, relying solely on it for purification at scale is often inadequate. Industrial-scale purification prioritizes methods like crystallization, extraction, and filtration over techniques like chromatography, which are generally not economical for large quantities.[6] For Salcomine, developing a robust crystallization process is key to achieving high purity and a consistent physical form (e.g., particle size, crystal structure) in the final product.[7]

Troubleshooting Guide

This guide addresses specific problems encountered during the scale-up of Salcomine synthesis.

Issue 1: Low Yield and Poor Reproducibility at Scale

Question: My Salcomine yield dropped from ~90% at the 10g lab scale to less than 60% on the 1kg scale, and the results are inconsistent. What are the likely causes?

Answer: This is a common scale-up challenge stemming from physical and chemical factors that do not scale linearly.[5][8] Key areas to investigate include:

• Inefficient Mixing and Mass Transfer: In a large reactor, simple magnetic stirring is insufficient. Dead zones can lead to localized high concentrations of reactants, promoting side reactions, or preventing the product from precipitating correctly.

  • Solution: Employ overhead mechanical stirrers with appropriate impeller designs (e.g., anchor or turbine) to ensure vigorous and homogenous mixing of the slurry.

• Poor Heat Transfer: The surface-area-to-volume ratio decreases dramatically at scale, making it harder to remove or add heat.[4] This can lead to temperature gradients within the reactor, causing inconsistent reaction rates and the formation of impurities.[7]

  • Solution: Use a jacketed reactor with a reliable temperature control unit. Monitor the internal reaction temperature, not just the jacket temperature. For highly exothermic steps, consider slowing the rate of reagent addition.

• Inadequate Inert Atmosphere: Purging a large reactor volume to remove all oxygen is more challenging than for a small flask. Residual oxygen can degrade the product and lower the yield.

  • Solution: Implement a robust purge-and-refill cycle with an inert gas (e.g., 3-5 cycles). Maintain a slight positive pressure of inert gas throughout the reaction. Monitor the reactor for leaks.

Issue 2: Product Color and Form Inconsistency

Question: The Salcomine from our pilot batch is a much darker brown compared to the brilliant red product from the lab. Why is there a color difference, and does it matter?

Answer: The color of Salcomine can be an indicator of its form and purity. The initially formed brown precipitate is sometimes referred to as the "active" form, which can convert to the more stable brick-red "inactive" form upon heating.[3] A significant color deviation could indicate:

• Presence of Impurities: Darker colors can suggest the presence of oxidized Co(III) species or other side products due to poor temperature control or oxygen exposure.

• Different Crystalline Form (Polymorphism): Changes in reaction conditions (temperature, stirring rate, solvent composition) during scale-up can lead to the formation of a different polymorph, which can affect color, solubility, and performance.[7]

  • Solution: Use analytical techniques like X-ray diffraction (XRD) to check the crystal structure and HPLC/UPLC to analyze the impurity profile. Carefully control the reflux time and cooling rate during crystallization to ensure the desired form is consistently produced.

Data Presentation: Impact of Scale on Synthesis Parameters

The following table provides an illustrative example of how key parameters can be affected during the scale-up of Salcomine synthesis. Note: These are representative values based on common scale-up phenomena and are intended for guidance.

Parameter	Lab Scale (10 g)	Pilot Scale (1 kg)	Production Scale (50 kg)	Potential Rationale for Change
Typical Yield (%)	85 - 95%	60 - 75%	65 - 80% (Optimized)	Initial drop due to mixing and thermal issues.[4] Yield may improve with process optimization at the production scale.
Reaction Time (hours)	1	2 - 3	3 - 5	Slower reagent addition and heating/cooling cycles are required for thermal control in larger vessels.[7]
Purity (HPLC, %)	>99%	95 - 98%	>98.5% (Optimized)	Increased potential for side-product formation due to localized heating and concentration gradients.
Primary Impurity	Unreacted Salen	Oxidized Co(III)	Oxidized Co(III)	Inadequate inerting is a more significant risk at a larger scale, leading to oxidation.
Purification Method	Wash & Filter	Recrystallization	Controlled Crystallization	Simple washing is insufficient to remove scale-dependent impurities; controlled crystallization is needed for consistency.[6]

Experimental Protocols

Optimized Protocol for Scaled-Up Salcomine Synthesis (1 kg Scale)

This protocol incorporates considerations for addressing common scale-up issues.

Materials:

• Cobalt(II) Acetate (B1210297) Tetrahydrate: 0.82 kg

• Salen (H₂salen): 0.94 kg

• Ethanol (Degassed): 48 L

• Water (Degassed, Deionized): 8 L

• Nitrogen or Argon (High Purity)

Equipment:

• 100 L jacketed glass reactor with overhead mechanical stirrer, reflux condenser, and nitrogen inlet/outlet.

• Temperature control unit for the reactor jacket.

• Cannula or pump for liquid transfer under inert atmosphere.

Methodology:

• Reactor Preparation:

  • Assemble and leak-test the reactor.

  • Purge the reactor with nitrogen for at least 30 minutes. Perform three purge/vacuum cycles to ensure an inert atmosphere. Maintain a positive nitrogen pressure throughout the process.

• Preparation of Reagent Solutions:

  • In a separate inerted vessel, dissolve 0.94 kg of Salen in 48 L of degassed ethanol. Gentle warming may be required.

  • In another inerted vessel, dissolve 0.82 kg of cobalt(II) acetate tetrahydrate in 8 L of degassed water.

• Reaction:

  • Transfer the ethanol solution of Salen to the main reactor. Begin vigorous stirring to ensure good agitation.

  • Heat the reactor contents to a gentle reflux using the temperature control unit.

  • Slowly add the aqueous cobalt acetate solution to the refluxing Salen solution over a period of 60-90 minutes. A precipitate will form.[3]

  • Scale-Up Control Point: The addition rate is critical to control the exotherm and ensure uniform particle formation. Monitor the internal temperature closely.

• Aging and Crystallization:

  • Maintain the mixture at reflux with stirring for at least 2 hours. This aging period helps convert the initially formed precipitate into the more stable, brick-red "inactive" form.[3]

  • Turn off the heating and allow the mixture to cool slowly to room temperature overnight with gentle stirring. A controlled cooling ramp (e.g., 10-15 °C per hour) is ideal for consistent crystal growth.

• Isolation and Purification:

  • Isolate the solid product by filtration (e.g., using a Nutsche filter-dryer).

  • Wash the filter cake sequentially with 3 x 5 L of deionized water, followed by 3 x 5 L of ethanol to remove unreacted starting materials and soluble impurities.[2]

  • Dry the product under vacuum at 60-70 °C until a constant weight is achieved.

Visualizations

Troubleshooting Flowchart for Low Yield

Caption: Troubleshooting flowchart for diagnosing low yields in scaled-up Salcomine synthesis.

Experimental Workflow for Salcomine Scale-Up

Caption: Step-by-step workflow for scaled-up Salcomine synthesis highlighting critical control points.

References

• 1. Metal salen complex - Wikipedia [en.wikipedia.org]
• 2. m.youtube.com [m.youtube.com]
• 3. people.chem.umass.edu [people.chem.umass.edu]
• 4. Reddit - The heart of the internet [reddit.com]
• 5. primescholars.com [primescholars.com]
• 6. Reddit - The heart of the internet [reddit.com]
• 7. drugdiscoverytrends.com [drugdiscoverytrends.com]
• 8. primescholars.com [primescholars.com]

Technical Support Center: Interpreting Color Changes in Salcomine Reactions

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working with Salcomine (Co(salen)) and its oxygen-binding reactions.

Troubleshooting Guide

Users may encounter several issues during Salcomine experiments. The following table outlines common problems, their potential causes, and recommended solutions.

Problem Observed	Potential Cause(s)	Recommended Solution(s)
No color change from red-brown to dark brown/black upon exposure to oxygen.	1. Inactive form of Salcomine: The crystalline structure of Salcomine can exist in "active" and "inactive" forms. The inactive form has a crystal lattice that does not readily allow oxygen to access the cobalt centers.[1] 2. Absence of a suitable coordinating solvent: In non-coordinating solvents, the oxygen binding can be weak.[2] 3. Degradation of the Salcomine complex: Prolonged exposure to air, moisture, or strong acids/oxidizing agents can lead to decomposition.	1. Activation of Salcomine: Gently heat the Salcomine complex under vacuum or an inert atmosphere to potentially convert it to an active form. The synthesis protocol, particularly the solvent used, can influence the resulting crystalline form.[1] 2. Use of appropriate solvents: Perform the oxygenation reaction in a coordinating solvent such as dimethyl sulfoxide (B87167) (DMSO) or pyridine (B92270).[1] 3. Proper storage and handling: Store Salcomine in a cool, dry place, preferably in a desiccator and under an inert atmosphere. Handle the complex in an inert atmosphere glovebox if possible, especially during synthesis.
Incomplete or slow color change.	1. Inefficient oxygen supply: Insufficient bubbling of oxygen through the solution or a leak in the experimental setup. 2. Low concentration of Salcomine or oxygen. 3. Presence of impurities: Impurities in the Salcomine sample or the solvent can interfere with the reaction.	1. Ensure adequate oxygenation: Use a steady stream of pure oxygen and check for any leaks in the apparatus. 2. Optimize concentrations: Adjust the concentrations of Salcomine and ensure the solvent is saturated with oxygen. 3. Purify reagents: Use purified Salcomine and high-purity, dry solvents.
Darkened Salcomine does not revert to red-brown upon heating or purging with an inert gas.	1. Irreversible oxidation: The cobalt center may have been irreversibly oxidized to Co(III). This can be influenced by the solvent and reaction conditions. 2. Formation of a stable peroxo-bridged dimer: Under certain conditions, a stable dimeric complex with a peroxo bridge can form.	1. Modify deoxygenation conditions: Try heating the sample at a slightly higher temperature or for a longer duration under a stream of inert gas like nitrogen or argon. Note that excessive heating can also lead to degradation. 2. Solvent choice: The reversibility of oxygen binding can be solvent-dependent. Chloroform has been used to facilitate the release of oxygen.
Unexpected color of the initial Salcomine complex (not red-brown).	1. Incomplete reaction during synthesis: The Schiff base ligand (salenH2) may not have fully reacted with the cobalt(II) salt. 2. Contamination with starting materials or byproducts.	1. Review synthesis protocol: Ensure correct stoichiometry of reactants, reaction time, and temperature during synthesis. 2. Purification of the product: Recrystallize the Salcomine complex to remove impurities.

Frequently Asked Questions (FAQs)

Q1: What is the expected color of deoxygenated and oxygenated Salcomine?

A1: Deoxygenated Salcomine is typically a red-brown, maroon, or burgundy crystalline powder. Upon binding with oxygen, it turns into a dark brown or black solid. This color change is the primary indicator of a successful oxygenation reaction.

Q2: Is the oxygen-binding process of Salcomine reversible?

A2: Yes, the binding of molecular oxygen to Salcomine is a reversible process. The bound oxygen can be released by heating the complex or by purging a solution of the oxygenated complex with an inert gas (e.g., nitrogen or argon). This will result in the color reverting from dark brown/black back to red-brown.

Q3: What is the stoichiometry of oxygen binding to Salcomine?

A3: In the presence of a coordinating solvent, Salcomine typically binds oxygen in a 2:1 ratio of cobalt to molecular oxygen, forming a peroxo-bridged dimer, [(Co(salen))₂O₂].

Q4: How does the choice of solvent affect the oxygen-binding reaction?

A4: The solvent plays a crucial role. Non-coordinating solvents may not facilitate efficient oxygen uptake. Coordinating solvents like dimethyl sulfoxide (DMSO) or pyridine can bind to the axial position of the cobalt center, which enhances its ability to bind oxygen.

Q5: What are the "active" and "inactive" forms of Salcomine?

A5: The terms "active" and "inactive" refer to the different crystalline forms of solid Salcomine and their ability to bind oxygen. The packing of the Salcomine molecules in the crystal lattice of the "inactive" form can restrict the diffusion of oxygen to the cobalt centers, thus preventing oxygenation. The "active" forms have a more open crystal structure that allows for the passage of oxygen molecules. The solvent used during the synthesis and crystallization of Salcomine can determine which form is obtained.

Q6: How can I monitor the oxygenation of Salcomine quantitatively?

A6: Besides the visual color change, the oxygenation process can be monitored quantitatively using UV-Vis spectroscopy. The deoxygenated and oxygenated forms of Salcomine have distinct absorption spectra. By monitoring the changes in absorbance at specific wavelengths, the kinetics and extent of oxygen binding can be determined.

Data Presentation

The following table summarizes key data associated with the Salcomine oxygenation reaction.

Parameter	Deoxygenated Salcomine (Co(II)(salen))	Oxygenated Salcomine ([(Co(salen))₂O₂])
Color	Red-brown / Maroon / Burgundy	Dark brown / Black
**Stoichiometry (Co:O₂) **	N/A	2:1
UV-Vis Spectrum	Characteristic absorbance peaks for the Co(II) complex.	Formation of new absorbance bands or significant shifts in existing bands upon oxygen binding. The exact λmax can vary with the solvent used.

Experimental Protocols

Synthesis of Salcomine (Co(salen))

This protocol describes the synthesis of the "inactive" form of Salcomine.

Materials:

• Salicylaldehyde (B1680747)

• Ethylenediamine (B42938)

• Cobalt(II) acetate (B1210297) tetrahydrate

• 95% Ethanol (B145695)

• Distilled water

• Three-neck round-bottom flask

• Condenser

• Addition funnel

• Magnetic stirrer and stir bar

• Heating mantle or water bath

• Inert gas source (Nitrogen or Argon)

• Büchner funnel and filter paper

Procedure:

• Ligand Synthesis: In a round-bottom flask, dissolve salicylaldehyde (2 equivalents) in boiling ethanol. While stirring, slowly add ethylenediamine (1 equivalent). A yellow crystalline precipitate of the salenH₂ ligand should form. Cool the mixture in an ice bath to maximize precipitation.

• Complexation: Filter the yellow salenH₂ ligand and wash it with cold ethanol. Without extensive drying, transfer the ligand to a three-neck flask equipped with a condenser, an addition funnel, and an inlet for an inert gas. Add ethanol to dissolve the ligand, and heat the solution to reflux under a gentle flow of inert gas.

• In a separate flask, dissolve cobalt(II) acetate tetrahydrate (1 equivalent) in a minimum amount of hot water.

• Transfer the hot cobalt(II) acetate solution to the addition funnel and add it dropwise to the refluxing solution of the salenH₂ ligand over 15-20 minutes.

• A brown precipitate of the "active" Salcomine will form initially. Continue to reflux the mixture for 1-2 hours. During this time, the color will gradually change to a dark red or burgundy as the "inactive" form crystallizes.

• After the reflux period, cool the flask to room temperature, and then further cool it in an ice bath.

• Collect the crystalline product by vacuum filtration using a Büchner funnel.

• Wash the product with several small portions of cold ethanol and then with distilled water.

• Dry the final Salcomine product in a desiccator.

Reversible Oxygen Binding Experiment

Materials:

• Synthesized Salcomine

• Dimethyl sulfoxide (DMSO)

• Oxygen gas source

• Inert gas source (Nitrogen or Argon)

• Schlenk flask or a test tube with a sidearm

• Cuvette for UV-Vis spectroscopy (if monitoring quantitatively)

Procedure:

• Oxygenation: Place a small amount of the synthesized Salcomine in a Schlenk flask. Add DMSO to dissolve the complex. The solution should have a red-brown color.

• Bubble oxygen gas gently through the solution. Observe the color change from red-brown to dark brown/black, indicating the formation of the oxygenated complex.

• If monitoring by UV-Vis, take an initial spectrum of the deoxygenated solution and then spectra at various time points during oxygen bubbling to observe the spectral changes.

• Deoxygenation: Stop the oxygen flow and begin to gently bubble an inert gas (nitrogen or argon) through the dark solution.

• To facilitate the release of oxygen, you can gently warm the solution.

• Observe the color of the solution reverting to the original red-brown, indicating the release of oxygen and the regeneration of the deoxygenated Salcomine complex.

• If monitoring by UV-Vis, take spectra during the inert gas purging to observe the return of the initial spectrum.

Mandatory Visualization

Caption: Troubleshooting logic for no color change in Salcomine reaction.

Caption: Experimental workflow for the reversible oxygenation of Salcomine.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Spectroscopic Guide to Salcomine-Dioxygen Adducts and Alternatives

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparative analysis of the spectroscopic properties of salcomine (B1680745) (Co(salen))-dioxygen adducts and related cobalt(II) Schiff base complexes. The objective is to offer a comprehensive resource for researchers studying oxygen activation, developing oxygen carriers, and designing catalysts for oxidation reactions. The data presented is compiled from peer-reviewed literature and is intended to facilitate the identification and characterization of these important chemical species.

Introduction to Cobalt-Dioxygen Adducts

Salcomine, the cobalt(II) complex of the salen ligand (N,N'-bis(salicylidene)ethylenediamine), is a well-known synthetic oxygen carrier that reversibly binds molecular oxygen.[1] This property has made it a valuable model compound for studying the function of natural oxygen-carrying proteins like hemoglobin and myoglobin. The binding of dioxygen to Co(salen) and its analogues results in the formation of cobalt-dioxygen adducts, which can exist as either monomeric superoxo [Co(III)-O₂⁻] or dimeric peroxo [(Co(III))₂-O₂²⁻] species, depending on the reaction conditions, solvent, and the presence of axial ligands.[2]

Spectroscopic techniques are paramount in elucidating the electronic structure, geometry, and bonding of these adducts. This guide focuses on four key techniques: Ultraviolet-Visible (UV-Vis), Infrared (IR), Raman, and Electron Paramagnetic Resonance (EPR) spectroscopy. We will compare the spectroscopic signatures of the dioxygen adduct of salcomine with those of other cobalt(II) Schiff base complexes, namely Co(salophen), Co(acacen), and Co(salpn), to provide a broader understanding of how ligand structure influences oxygen binding.

Comparative Spectroscopic Data

The following tables summarize key spectroscopic parameters for the dioxygen adducts of Co(salen) and its analogues. These values are highly dependent on the solvent and the nature of the axial ligand (base).

UV-Visible Spectroscopy

UV-Vis spectroscopy is a powerful tool for monitoring the formation of cobalt-dioxygen adducts, which is often accompanied by a distinct color change. The spectra are characterized by intense charge-transfer bands.

Complex	Axial Ligand	Solvent	λmax (nm)	Reference
Co(salen)O₂	Pyridine (B92270)	Acetonitrile	~390, ~470 (shoulders)	[3]
Co(salophen)O₂	Pyridine	Acetonitrile	Not explicitly stated, but formation is observed.	[3]
Co(acacen)O₂	Pyridine	Dichloromethane	Not explicitly found
Co(salpn)O₂	Pyridine	Not specified	Not explicitly found

Note: Detailed UV-Vis spectra showing the formation of the dioxygen adducts are often presented as spectral overlays rather than tables of λmax values, as the key feature is the appearance of new charge-transfer bands upon oxygenation.

Infrared and Raman Spectroscopy

Vibrational spectroscopy, including IR and Raman, is crucial for directly probing the O-O bond in dioxygen adducts. The O-O stretching frequency (ν(O-O)) is a key indicator of the nature of the cobalt-dioxygen bond. A lower frequency suggests a weaker O-O bond, which is characteristic of a peroxo (Co(III)₂-O₂²⁻) species, while a higher frequency is indicative of a superoxo (Co(III)-O₂⁻) species.

Complex	Technique	ν(O-O) (cm⁻¹)	ν(Co-O₂) (cm⁻¹)	Reference
[Co(salen)]₂O₂	Raman	1011	Not specified	[4]
Co(TpivPP)(py)O₂	Raman	1156	Not specified	[5]
Co(TpivPP)(1,2-Me₂Im)O₂	Raman	Not specified	527	[6]
Co(TpivPP)(N-MeIm)O₂	Raman	Not specified	516	[6]

Electron Paramagnetic Resonance (EPR) Spectroscopy

EPR spectroscopy is a highly sensitive technique for studying paramagnetic species, such as the superoxo [Co(III)-O₂⁻] adducts which have one unpaired electron. The g-values and the hyperfine coupling constant with the cobalt nucleus (A(⁵⁹Co)) provide detailed information about the electronic structure of the adduct.

Complex	Axial Ligand (Base)	g-values (g₁, g₂, g₃)	A(⁵⁹Co) (MHz)	Reference
Co(salen)-superoxo	Pyridine	2.08, 2.00, 1.98	aniso
Co(3,5-di-tBu-salen)	4-CN-Pyridine	2.008, 2.2145, 2.46	-282, -30, -138
Co(3,5-di-tBu-salen)	Pyridine	2.0137, 2.2145, 2.465	-277, -30, -138
Co(3,5-di-tBu-salen)	4-Me-Pyridine	2.0135, 2.214, 2.46	-275, -30, -138
Co(3,5-di-tBu-salen)	4-NMe₂-Pyridine	2.0135, 2.214, 2.46	-277, -27, -138
Co(OEP)	Pyridine	2.078, 2.005, 1.96	28, 12, 10	[7]

Note: The g and A values are highly sensitive to the axial ligand. The data for the substituted Co(salen) complex demonstrates the trend of how the electronic properties of the axial pyridine ligand affect the EPR parameters.

Experimental Protocols

The following are generalized protocols for the spectroscopic analysis of salcomine-dioxygen adducts. These should be adapted based on the specific instrumentation and safety protocols of your laboratory.

UV-Visible Spectrophotometry

Objective: To monitor the formation of the Co(salen)-O₂ adduct and determine its kinetic and thermodynamic parameters.

Materials:

• Co(salen) complex

• Anhydrous, deoxygenated solvent (e.g., pyridine, DMF, acetonitrile)

• Gas-tight cuvette with a septum

• Schlenk line or glovebox for handling air-sensitive materials

• UV-Vis spectrophotometer

• Oxygen and Argon (or Nitrogen) gas cylinders

Procedure:

• Sample Preparation (Inert Atmosphere):

  • Prepare a stock solution of Co(salen) in the chosen deoxygenated solvent to a known concentration (e.g., 0.1 mM).

  • Transfer the solution to the gas-tight cuvette under an inert atmosphere.

• Baseline Spectrum:

  • Record the UV-Vis spectrum of the deoxygenated Co(salen) solution. This will serve as the baseline (t=0).

• Oxygenation:

  • Carefully introduce a controlled amount of oxygen gas into the cuvette via a syringe through the septum while monitoring the spectral changes.

  • Alternatively, for qualitative measurements, the solution can be briefly exposed to air.

• Spectral Monitoring:

  • Record the UV-Vis spectra at regular time intervals to monitor the formation of the dioxygen adduct, characterized by the growth of new absorption bands.

• Deoxygenation (for reversible systems):

  • Purge the solution with an inert gas (e.g., Argon) to observe the dissociation of the dioxygen adduct and the return to the original Co(salen) spectrum.

Raman Spectroscopy

Objective: To determine the O-O and Co-O stretching frequencies of the dioxygen adduct.

Materials:

• Co(salen) complex and axial base

• Anhydrous, deoxygenated solvent

• Sealed capillary tube or a specialized low-temperature cell for air-sensitive samples

• Raman spectrometer with a laser excitation source (e.g., 406.7 nm, 457.9 nm, or 514.5 nm)

• Cryostat for low-temperature measurements

Procedure:

• Sample Preparation (Inert Atmosphere):

  • Prepare a concentrated solution of Co(salen) and the desired axial ligand in the deoxygenated solvent.

  • Filter the solution into a capillary tube and flame-seal or transfer to a specialized cell under an inert atmosphere.

• Oxygenation:

  • Introduce oxygen into the sample, either by exposing the solution to an oxygen atmosphere before sealing or by using a cell designed for gas exchange.

• Data Acquisition:

  • Cool the sample to a low temperature (e.g., -80 °C) using a cryostat to stabilize the dioxygen adduct.

  • Acquire the resonance Raman spectrum by irradiating the sample with the laser and collecting the scattered light.

  • To confirm the identity of the ν(O-O) band, the experiment can be repeated using ¹⁸O₂ and observing the expected isotopic shift to a lower frequency.

EPR Spectroscopy

Objective: To characterize the paramagnetic superoxo-cobalt(III) species.

Materials:

• Co(salen) complex and axial base

• Anhydrous, deoxygenated, glass-forming solvent (e.g., toluene, 2-methyltetrahydrofuran)

• High-purity quartz EPR tubes

• Schlenk line or glovebox

• EPR spectrometer

• Liquid nitrogen or a cryostat

Procedure:

• Sample Preparation (Inert Atmosphere):

  • Prepare a solution of Co(salen) and the axial base in the chosen solvent inside a glovebox or on a Schlenk line.

  • Oxygenate the solution by bubbling oxygen gas through it for a few minutes.

  • Transfer the solution to an EPR tube.

• Sample Freezing:

  • Quickly freeze the sample by immersing the EPR tube in liquid nitrogen to form a glass. This traps the dioxygen adduct.

• Data Acquisition:

  • Insert the frozen sample into the EPR spectrometer's cryostat, pre-cooled to a low temperature (e.g., 77 K or lower).

  • Record the EPR spectrum. Typical X-band EPR parameters include a microwave frequency of ~9.5 GHz and a magnetic field sweep of several thousand Gauss.

Visualizations

Experimental Workflow

The following diagram illustrates a general workflow for the spectroscopic analysis of a salcomine-dioxygen adduct.

Experimental workflow for spectroscopic analysis.

Oxygen Binding Pathway

This diagram illustrates the reversible binding of dioxygen to Co(salen) in the presence of an axial base (B), leading to the formation of a superoxo adduct.

Reversible oxygen binding to Co(salen).

References

• 1. people.chem.umass.edu [people.chem.umass.edu]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Structure Activity Relationships for Reversible O2 Chemisorption by the Solid Phases of Co(salen) and Co(3F-salen) - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Resonance Raman Studies of Co—O2 and O—O Stretching Vibrations in Oxy-Cobalt Hemes - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Resonance Raman studies of Co-O2 and O-O stretching vibrations in oxy-cobalt hemes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

A Comparative Analysis of Salcomine and Other Synthetic Oxygen Carriers

For Researchers, Scientists, and Drug Development Professionals

The quest for effective synthetic oxygen carriers has led to the exploration of various molecular structures and compositions, each with unique performance characteristics. This guide provides a comparative study of Salcomine, a cobalt-based oxygen carrier, against two major classes of synthetic oxygen carriers: Hemoglobin-Based Oxygen Carriers (HBOCs) and Perfluorocarbon-based Oxygen Carriers (PFCs). This analysis is supported by available experimental data to aid researchers and drug development professionals in their understanding and evaluation of these compounds.

Executive Summary

Synthetic oxygen carriers are designed to mimic the oxygen-transport function of red blood cells, offering potential solutions for various medical applications where natural blood is unavailable or unsuitable. This guide focuses on a comparative analysis of three distinct types of carriers:

• Salcomine: A synthetic cobalt-based chelate that reversibly binds oxygen.

• Hemoglobin-Based Oxygen Carriers (HBOCs): Derived from human or bovine hemoglobin, these carriers have been extensively modified to enhance their safety and efficacy.

• Perfluorocarbon-based Oxygen Carriers (PFCs): Fully synthetic, inert compounds that dissolve oxygen rather than binding it chemically.

This document presents a side-by-side comparison of their oxygen carrying capacity, binding affinity, stability, and toxicity, supported by experimental protocols and mechanistic diagrams.

Comparative Performance Data

The following tables summarize the key quantitative performance indicators for Salcomine, HBOCs, and PFCs based on available literature.

Table 1: Oxygen Carrying Capacity and Binding Affinity

Parameter	Salcomine	Hemoglobin-Based Oxygen Carriers (HBOCs)	Perfluorocarbon-based Oxygen Carriers (PFCs)
Oxygen Carrying Capacity	4.7-4.8% by weight[1]	Variable, e.g., Hemopure: 13 g/dL Hb	Variable, e.g., Perfluorodecalin: ~40 mL O₂/dL at pO₂ of 760 mmHg[2]; Perfluorooctylbromide: ~53 mL O₂/dL at pO₂ of 760 mmHg[2]
Oxygen Binding Stoichiometry	2:1 (Salcomine:O₂)[3][4]	1:4 (Heme:O₂)	N/A (dissolution)
P50 (mmHg)	Not well-defined in physiological conditions	Variable, e.g., DCLHb: ~31 mmHg[5], Hemopure: ~40 mmHg[6], MP4: 5-6 mmHg[7]	N/A (linear relationship)
Oxygen Release Mechanism	Reversible chemical binding	Cooperative binding and allosteric regulation	Partial pressure gradient-driven diffusion

Table 2: Physicochemical Properties and Stability

Parameter	Salcomine	Hemoglobin-Based Oxygen Carriers (HBOCs)	Perfluorocarbon-based Oxygen Carriers (PFCs)
Molecular Weight (Da)	325.23 g/mol [1]	Variable, e.g., DCLHb: 64,000[5], PolyHeme: 130,000-250,000[5]	Variable, e.g., Perfluorodecalin: 462 g/mol , Perfluorooctylbromide: 499 g/mol
Formulation	Solid crystalline powder, soluble in some organic solvents[2]	Aqueous solution	Emulsion
Stability	Stable under recommended storage conditions, air-sensitive[8]	Variable, prone to oxidation (methemoglobin formation)[9][10]	Chemically and biologically inert[11]
Circulatory Half-life	Not established for in-vivo applications	Variable, e.g., DCLHb: 2-4 hours[12], HBOC-201: ~8.5 hours[13]	Dose-dependent, e.g., Oxygent: ~9.4 hours[14]

Table 3: Toxicity Profile

Parameter	Salcomine	Hemoglobin-Based Oxygen Carriers (HBOCs)	Perfluorocarbon-based Oxygen Carriers (PFCs)
Primary Toxicity Concerns	Cobalt toxicity, irritation to eyes, skin, and respiratory tract[2][15][16]	Vasoconstriction, oxidative stress, renal toxicity, cardiovascular side effects[9][10][17]	Emulsion stability, potential for RES accumulation, transient side effects[14]
In-vivo Toxicity Data	Limited, LCL0 (inhalation, mice): 390 mg/m³/5.5 hours[15]	Failed clinical trials due to adverse events[9]	Some have failed clinical trials due to adverse effects[6]

Mechanisms of Oxygen Transport

The fundamental mechanisms by which these carriers transport oxygen differ significantly, influencing their performance profiles.

Salcomine: Reversible Chemical Binding

Salcomine, a cobalt(II) Schiff base complex, binds molecular oxygen in a reversible manner. The binding involves the oxidation of two cobalt centers from Co(II) to Co(III) and the reduction of the O₂ molecule to a peroxide ion (O₂²⁻) that bridges the two cobalt centers. This 2:1 stoichiometry is a key feature of its oxygen-carrying capability.[3][4][18]

Salcomine Oxygen Binding Mechanism

Hemoglobin-Based Oxygen Carriers (HBOCs): Cooperative Heme Binding

HBOCs utilize the natural oxygen-carrying protein, hemoglobin. Oxygen binds to the iron atom at the center of the heme group within each of the four globin chains. The binding of one oxygen molecule induces a conformational change in the hemoglobin tetramer, increasing the affinity of the remaining heme groups for oxygen. This cooperative binding results in a characteristic sigmoidal oxygen-hemoglobin dissociation curve, allowing for efficient oxygen uptake in the lungs and release in the tissues.

HBOC Oxygen Binding Mechanism

Perfluorocarbon-based Oxygen Carriers (PFCs): Physical Dissolution

PFCs are chemically inert fluorinated hydrocarbons that have a high capacity for dissolving gases, including oxygen.[11] Unlike Salcomine and HBOCs, PFCs do not chemically bind oxygen. Instead, oxygen molecules are physically dissolved in the PFC liquid. The amount of dissolved oxygen is directly proportional to the partial pressure of oxygen (Henry's Law).[14] This linear relationship means that PFCs are most effective at carrying oxygen when the partial pressure of oxygen is high, typically requiring supplemental oxygen administration to the patient.

PFC Oxygen Transport Mechanism

Experimental Protocols

Detailed experimental protocols are crucial for the accurate and reproducible evaluation of synthetic oxygen carriers. Below are generalized methodologies for key experiments.

Determination of Oxygen Carrying Capacity

Objective: To quantify the maximum amount of oxygen that can be bound or dissolved by the synthetic oxygen carrier.

Methodology for Salcomine (Gravimetric Method):

• Accurately weigh a sample of the dry, deoxygenated Salcomine powder in a container of known weight.

• Place the container in a sealed chamber.

• Evacuate the chamber and then introduce pure oxygen at a specified pressure (e.g., 100 psi).[1]

• Allow the sample to equilibrate until no further weight change is observed.

• Measure the final weight of the sample.

• The oxygen carrying capacity is calculated as the percentage increase in weight.[1]

Methodology for HBOCs and PFCs (In Vitro Blood Gas Analysis):

• Prepare a solution or emulsion of the synthetic oxygen carrier at a known concentration.

• Equilibrate the sample with a series of gas mixtures with known oxygen partial pressures (pO₂) in a tonometer at a constant temperature (e.g., 37°C).

• After equilibration, measure the pO₂, pCO₂, pH, and total oxygen content of the sample using a blood gas analyzer and a CO-oximeter.

• The oxygen carrying capacity is determined from the oxygen content at the highest pO₂.

Methodology for In Vivo Oxygen Carrying Capacity:

A more complex in vivo method involves using isotopically labeled oxygen (¹⁵O₂) to trace its uptake and distribution by the oxygen carrier in an animal model after exchange transfusion.[19][20]

Determination of Oxygen Binding Affinity (P50)

Objective: To determine the partial pressure of oxygen at which the oxygen carrier is 50% saturated (for binding carriers like Salcomine and HBOCs).

Methodology:

• Prepare a solution of the oxygen carrier.

• Use an oxygenation-dissociation analyzer or a spectrophotometric method to generate an oxygen dissociation curve (ODC).

• For an oxygenation-dissociation analyzer, the instrument typically deoxygenates the sample and then re-oxygenates it while continuously measuring the oxygen saturation and pO₂.

• For a spectrophotometric method, the absorbance of the solution is measured at different pO₂ levels, and the oxygen saturation is calculated from the changes in absorbance.

• The P50 value is the pO₂ at which the oxygen saturation is 50%. This value is often standardized to a pH of 7.4 and a temperature of 37°C.[21]

In Vivo Efficacy and Toxicity Testing

Objective: To evaluate the ability of the synthetic oxygen carrier to deliver oxygen to tissues and to assess its safety profile in a living organism.

Generalized In Vivo Experimental Workflow:

In Vivo Evaluation Workflow

Key Parameters to Monitor:

• Efficacy: Survival rates, restoration of mean arterial pressure, tissue oxygen tension, and reduction in lactate (B86563) levels.

• Toxicity: Vasopressor effects, markers of renal and hepatic function, histological examination of organs for signs of damage, and immunological responses.[22]

Conclusion

Salcomine, HBOCs, and PFCs represent three distinct approaches to the development of synthetic oxygen carriers, each with its own set of advantages and challenges.

• Salcomine , while demonstrating reversible oxygen binding, has seen limited in-vivo investigation, and concerns regarding cobalt toxicity remain a significant hurdle. Its potential may lie in ex-vivo applications or as a scaffold for the design of new metal-based carriers.

• HBOCs have undergone extensive clinical development, but safety concerns related to vasoconstriction and oxidative stress have so far prevented their approval for widespread human use.[9]

• PFCs offer the advantage of being synthetic and inert, but their efficacy is highly dependent on the partial pressure of oxygen, and long-term retention in the reticuloendothelial system is a concern.

Further research is needed to develop a synthetic oxygen carrier that is not only effective in transporting oxygen but also safe and biocompatible for clinical applications. This guide provides a foundational comparison to aid researchers in this ongoing endeavor.

References

• 1. Salcomine - Wikipedia [en.wikipedia.org]
• 2. Perfluorocarbon-based oxygen carriers: from physics to physiology - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Salcomine - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. echemi.com [echemi.com]
• 5. nanobioletters.com [nanobioletters.com]
• 6. tandfonline.com [tandfonline.com]
• 7. tandfonline.com [tandfonline.com]
• 8. pubs.aip.org [pubs.aip.org]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. binasss.sa.cr [binasss.sa.cr]
• 12. Artificial Blood: The History and Current Perspectives of Blood Substitutes - PMC [pmc.ncbi.nlm.nih.gov]
• 13. ruh.nhs.uk [ruh.nhs.uk]
• 14. Blood substitutes Artificial oxygen carriers: perfluorocarbon emulsions - PMC [pmc.ncbi.nlm.nih.gov]
• 15. dhmjournal.com [dhmjournal.com]
• 16. Comparison of the Pharmacokinetic Properties of Hemoglobin-Based Oxygen Carriers - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. Video: Synthesis of an Oxygen-Carrying [Cosalen]2 Complex [jove.com]
• 19. Perfluorocarbon Gas Transport: an Overview of Medical History With Yet Unrealized Potentials - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. Use of oxygen-15 to measure oxygen-carrying capacity of blood substitutes in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. Structure Activity Relationships for Reversible O2 Chemisorption by the Solid Phases of Co(salen) and Co(3F-salen) - PMC [pmc.ncbi.nlm.nih.gov]
• 22. people.umass.edu [people.umass.edu]

Validating the Mechanism of Salcomine-Catalyzed Reactions: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance of Salcomine (Co(salen)) with alternative salen-based catalysts, supported by experimental data. Detailed methodologies for key validation experiments are presented to facilitate the elucidation of catalytic mechanisms.

Performance Comparison of Salen-Based Catalysts in Oxidation Reactions

The efficiency of Salcomine and its manganese (Mn(salen)) and iron (Fe(salen)) analogues as catalysts for oxidation reactions is a subject of considerable interest. While a direct, side-by-side comparison under identical conditions is not extensively documented in a single study, a compilation of data from various sources allows for a meaningful evaluation. The following tables summarize the catalytic performance for the oxidation of 2,6-di-tert-butylphenol (B90309) (DTBP), a common substrate for evaluating such catalysts.

Table 1: Catalytic Oxidation of 2,6-di-tert-butylphenol (DTBP) with Salen-Based Catalysts

Catalyst	Oxidant	Substrate:Catalyst Ratio	Reaction Time (h)	Conversion (%)	Major Product(s)	Turnover Frequency (TOF) (h⁻¹)	Reference
Salcomine (Co(salen))	O₂	100:1	24	~100	3,3',5,5'-tetra-tert-butyldiphenoquinone	~4.2	[1][2]
Mn(salen)Cl	H₂O₂	333:1	1	High (not specified)	Corresponding Ketone (for alcohols)	Not specified	[3]
Fe(salen)Cl	t-BuOOH	100:1	24	10.2	Cyclohexanol and Cyclohexanone (for cyclohexane)	~0.43	[4]
Fe(porphyrin) tetracarboxylate	t-BuOOH	Not specified	Not specified	High	DPQ and H₂DPQ	High (not specified)	[5]

Note: The Turnover Frequency (TOF) is calculated as (moles of product) / (moles of catalyst × time). The values presented are estimates based on the available data and should be interpreted with caution due to variations in experimental conditions across different studies.

Experimental Protocols for Mechanistic Validation

To validate the proposed mechanism of Salcomine-catalyzed reactions, a series of key experiments can be performed. The following protocols provide a detailed methodology for these investigations.

Kinetic Analysis using UV-Vis Spectroscopy

This protocol allows for the determination of reaction rates and the influence of reactant concentrations on the overall reaction kinetics.

Objective: To monitor the progress of the Salcomine-catalyzed oxidation of a phenolic substrate and determine the reaction order with respect to the catalyst, substrate, and oxidant.

Materials:

• Salcomine (Co(salen))

• Phenolic substrate (e.g., 2,6-di-tert-butylphenol)

• Solvent (e.g., chloroform, methanol)

• Oxygen source (e.g., compressed air or pure O₂)

• UV-Vis spectrophotometer

• Quartz cuvettes

• Gas-tight syringes

Procedure:

• Prepare stock solutions of Salcomine and the phenolic substrate in the chosen solvent.

• Equilibrate the solvent with oxygen by bubbling the gas through it for a predetermined time.

• In a quartz cuvette, mix the oxygen-saturated solvent with the substrate solution to a final volume.

• Place the cuvette in the UV-Vis spectrophotometer and record the initial absorbance spectrum. The characteristic absorbance of the phenol (B47542) can be monitored over time.[6]

• Initiate the reaction by injecting a small volume of the Salcomine stock solution into the cuvette, ensuring rapid mixing.

• Immediately start recording the absorbance at the wavelength corresponding to the maximum absorbance of the substrate at fixed time intervals.

• Continue monitoring until no significant change in absorbance is observed, indicating the completion of the reaction.

• Repeat the experiment with varying concentrations of the catalyst, substrate, and by controlling the partial pressure of oxygen to determine the reaction order for each component.

• Plot the concentration of the substrate versus time to determine the initial reaction rate. The rate constant can be calculated by fitting the data to the appropriate rate law.[7][8]

Spectroscopic Identification of Intermediates

This protocol aims to detect and characterize key intermediates in the catalytic cycle, such as the Salcomine-oxygen adduct.

Objective: To identify the formation of the Co(salen)-O₂ species using UV-Vis and Nuclear Magnetic Resonance (NMR) spectroscopy.

Materials:

• Salcomine (Co(salen))

• Deoxygenated solvent (e.g., DMSO, pyridine)

• Oxygen source

• NMR spectrometer

• UV-Vis spectrophotometer

• Schlenk line and appropriate glassware for handling air-sensitive compounds

Procedure:

UV-Vis Spectroscopy:

• Prepare a solution of Salcomine in a deoxygenated solvent in a sealed cuvette under an inert atmosphere (e.g., nitrogen or argon).

• Record the UV-Vis spectrum of the Co(II)(salen) complex.

• Carefully introduce a controlled amount of oxygen into the cuvette.

• Record the UV-Vis spectra at different time intervals to observe the formation of new absorption bands, which may correspond to the Co(III)(salen)-O₂⁻ superoxide (B77818) or [(Co(salen))₂-O₂] peroxo species.[9]

NMR Spectroscopy (for diamagnetic intermediates):

• Prepare a solution of a stable diamagnetic Co(III)(salen) precursor in an appropriate deuterated solvent in an NMR tube under an inert atmosphere.

• Acquire the ¹H and ¹³C NMR spectra of the starting complex.[10][11]

• Introduce a suitable reagent to generate the proposed intermediate in situ.

• Acquire NMR spectra at various temperatures to monitor the formation of new species and analyze the chemical shifts and coupling constants to elucidate their structure. Note that paramagnetic species like Co(II)(salen) will not yield sharp NMR spectra.[10]

Isotopic Labeling Studies

This protocol uses isotopically labeled reagents to trace the pathway of atoms during the reaction, providing strong evidence for the proposed mechanism.

Objective: To confirm the source of the oxygen atom incorporated into the product using ¹⁸O₂.

Materials:

• Salcomine (Co(salen))

• Phenolic substrate

• Solvent

• ¹⁸O₂ gas

• Mass spectrometer (e.g., GC-MS or LC-MS)

Procedure:

• Set up the catalytic reaction as described in the kinetic analysis protocol, but in a sealed reaction vessel.

• Introduce ¹⁸O₂ gas into the reaction vessel instead of normal oxygen (¹⁶O₂).

• Allow the reaction to proceed to completion.

• Isolate and purify the oxidized product.

• Analyze the product using mass spectrometry to determine the incorporation of the ¹⁸O isotope.

• The presence of an M+2 peak corresponding to the incorporation of one ¹⁸O atom would strongly support the mechanism of oxygen activation by Salcomine and its subsequent transfer to the substrate.

Visualizing the Mechanism and Experimental Workflow

The following diagrams, generated using Graphviz, illustrate the proposed catalytic cycle for Salcomine-catalyzed phenol oxidation and the general workflow for its experimental validation.

Caption: Proposed catalytic cycle for Salcomine-catalyzed phenol oxidation.

Caption: Experimental workflow for validating the catalyst's mechanism.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Manganese complex-catalyzed oxidation and oxidative kinetic resolution of secondary alcohols by hydrogen peroxide - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Oxidation of 2,6-di-tert-butylphenol with tert-butyl hydroperoxide catalyzed by iron porphyrin tetrasulfonate, iron porphyrin tetracarboxylate and their supported analogues in a water-methanol mixture - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. jetir.org [jetir.org]
• 8. researchgate.net [researchgate.net]
• 9. people.chem.umass.edu [people.chem.umass.edu]
• 10. Complete assignments of NMR data of salens and their cobalt (III) complexes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. ajchem-a.com [ajchem-a.com]

Unraveling Catalytic Excellence: A Comparative Guide to Salcomine Derivatives in CO2 Cycloaddition

For researchers and professionals in catalysis and sustainable chemistry, the quest for efficient and selective catalysts is paramount. Salcomine, a cobalt(II) complex of the salen ligand, and its derivatives have emerged as promising catalysts for a variety of chemical transformations. This guide provides a detailed comparison of the catalytic efficiency of different Salcomine derivatives, with a focus on the cycloaddition of carbon dioxide (CO2) to epoxides, a reaction of significant industrial and environmental interest for the production of cyclic carbonates.

This document summarizes quantitative data from various studies, outlines detailed experimental protocols for key assays, and visualizes the underlying catalytic cycle to offer a comprehensive resource for evaluating and selecting the optimal Salcomine-based catalyst for your research needs.

Catalytic Efficiency in CO2 Cycloaddition

The efficiency of Salcomine and its derivatives in catalyzing the cycloaddition of CO2 to epoxides is typically evaluated based on metrics such as conversion percentage, turnover number (TON), and turnover frequency (TOF). The following table summarizes the performance of various Salcomine and related salen-type complexes under different reaction conditions.

Catalyst/Derivative	Epoxide Substrate	Temperature (°C)	Pressure (bar CO2)	Time (h)	Conversion (%)	TON	TOF (h⁻¹)	Reference
Salen-Co	Propylene Oxide	60	2	6	-	82.3	-	[1]
Photosensitive SalenCo(III) [C1]	Propylene Oxide	60	2	6	-	82.3	13.7	[1]
Photosensitive SalenCo(III) [C4]	Propylene Oxide	60	2	6	-	128.4	21.4	[1]
Bifunctional Cobalt Salen complex	Propylene Oxide	-	-	-	-	-	673	[2]
(salen)CrCl / DMAP	Propylene Oxide	100	-	-	-	-	-	[3]
Salophen-type Organocatalyst L1	3-chloropropylene carbonate	100	8	9	89	-	20	[4]
Salophen-type Organocatalyst L2	3-chloropropylene carbonate	100	8	9	92	-	22	[4]
Cr-MIL-101-[BuPh3P]Br	Propylene Carbonate	-	-	-	97.8	-	1086.7	[5]
Salen-COF-Co	Various Epoxides	120	20	-	>99	-	-	[5]

Experimental Protocols

The following sections detail the methodologies for catalyst synthesis and the catalytic cycloaddition reaction.

General Synthesis of Salen-type Ligands

Salen and salophen-type ligands are typically synthesized through the condensation reaction of a diamine with two equivalents of a salicylaldehyde (B1680747) derivative.

Materials:

• Salicylaldehyde or substituted salicylaldehyde

• Diamine (e.g., ethylenediamine, 1,2-diaminocyclohexane)

• Ethanol (B145695) or Methanol (B129727)

Procedure:

• Dissolve the salicylaldehyde derivative (2 mmol) in absolute ethanol (20 mL).

• To this solution, add the diamine (1 mmol) dropwise with stirring.

• The reaction mixture is typically stirred at room temperature or refluxed for a period of 2-4 hours, during which the Schiff base ligand precipitates.

• The solid product is collected by filtration, washed with cold ethanol, and dried under vacuum.

Synthesis of Salcomine and its Derivatives (Metal Complexation)

The metal complex is formed by reacting the salen ligand with a cobalt(II) salt.

Materials:

• Salen ligand (H2salen)

• Cobalt(II) acetate (B1210297) tetrahydrate or other Co(II) salt

• Ethanol or Methanol

Procedure:

• Dissolve the salen ligand (1 mmol) in hot ethanol (30 mL).

• In a separate flask, dissolve cobalt(II) acetate tetrahydrate (1 mmol) in methanol (20 mL).

• Add the cobalt salt solution to the ligand solution with stirring.

• The reaction mixture is typically refluxed for 1-2 hours, during which the color changes, indicating complex formation.

• After cooling to room temperature, the solid Salcomine complex is collected by filtration, washed with ethanol, and dried under vacuum.

Catalytic Cycloaddition of CO2 to Epoxides

This protocol describes a typical batch reaction for the synthesis of cyclic carbonates.

Materials:

• Salcomine derivative (catalyst)

• Epoxide substrate

• High-pressure autoclave reactor equipped with a magnetic stirrer

• Carbon dioxide (high purity)

Procedure:

• The autoclave reactor is charged with the Salcomine derivative (catalyst, e.g., 0.05-1 mol%) and the epoxide substrate.

• The reactor is sealed and then purged several times with low-pressure CO2 to remove air.

• The reactor is pressurized with CO2 to the desired pressure (e.g., 2-20 bar) and heated to the reaction temperature (e.g., 60-120 °C) with stirring.

• The reaction is allowed to proceed for a specified time (e.g., 2-24 hours).

• After the reaction, the reactor is cooled to room temperature, and the excess CO2 is carefully vented.

• The reaction mixture is collected, and a sample is taken for analysis.

• Product conversion and selectivity are typically determined by Gas Chromatography (GC) or Nuclear Magnetic Resonance (NMR) spectroscopy by comparing the signals of the product and the remaining substrate.

Catalytic Mechanism and Workflow

The catalytic cycle for the cycloaddition of CO2 to epoxides mediated by Salen-metal complexes is generally understood to proceed through a series of coordinated steps. The following diagrams illustrate the proposed reaction mechanism and a typical experimental workflow.

Caption: Proposed catalytic cycle for CO2 cycloaddition.

References

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Salophen-type Organocatalysts for the Cycloaddition of CO2 and Epoxides under Solvent, Halide, and Metal-Free Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

A Comparative Guide to the X-ray Crystallography of Salcomine and its Adducts

For Researchers, Scientists, and Drug Development Professionals

Salcomine, the cobalt(II) complex of the salen ligand [N,N'-bis(salicylidene)ethylenediamine], has garnered significant scientific interest due to its ability to reversibly bind dioxygen, mimicking the function of hemoglobin. This property, along with the catalytic activity of its derivatives, makes it a subject of intense study in coordination chemistry, materials science, and as a model for biological systems. The specific arrangement of atoms in the solid state, determined by X-ray crystallography, is crucial to understanding the structure-function relationships of Salcomine and its adducts. This guide provides a comparative overview of the crystal structures of Salcomine in its inactive form, its pyridine (B92270) adduct, and its dioxygen adducts, supported by experimental data and detailed methodologies.

Comparison of Crystallographic Data

The solid-state structure of Salcomine can vary significantly depending on the crystallization conditions, leading to different crystalline phases with distinct oxygen-binding capabilities. The "inactive" form of Salcomine is a dimer, while adducts with molecules like pyridine or dioxygen exhibit monomeric structures with different coordination geometries around the cobalt center. The key crystallographic parameters for these forms are summarized below.

Parameter	Inactive Salcomine Dimer (ESACIO)	Salcomine Pyridine Adduct (SALECI)
Formula	C₃₂H₂₈Co₂N₄O₄	C₂₁H₁₉CoN₃O₂
Crystal System	Monoclinic	Monoclinic
Space Group	P2₁/c	P2₁/c
a (Å)	12.09	12.18
b (Å)	13.54	7.96
c (Å)	9.38	19.55
α (°)	90	90
β (°)	105.9	107.8
γ (°)	90	90
Volume (ų)	1476	1803
Z	2	4
Coordination Geometry	Square-pyramidal	Square-pyramidal
Key Bond Lengths (Å)	Co-O(bridging): ~1.98, Co-O(salen): ~1.85, Co-N: ~1.86	Co-N(py): ~2.15, Co-O: ~1.91, Co-N: ~1.88

Note: The crystallographic data for the dioxygen adducts of Salcomine show variability depending on the stoichiometry of O₂ uptake (e.g., Co(salen)(O₂)₁/₃, Co(salen)(O₂)₁/₄, Co(salen)(O₂)₁/₅) and the specific crystalline phase. Due to the lack of a single representative public CIF file for a simple dioxygen adduct, a detailed column is omitted. However, structural studies reveal a distorted octahedral geometry around the cobalt center with the O₂ molecule coordinated.

Experimental Protocols

The successful crystallization of Salcomine and its adducts is critical for obtaining high-quality X-ray diffraction data. Below are detailed methodologies for the synthesis and crystallization of the inactive Salcomine dimer and its pyridine adduct.

Synthesis and Crystallization of Inactive Salcomine Dimer

Synthesis:

• The salen ligand (H₂salen) is prepared by the condensation of salicylaldehyde (B1680747) with ethylenediamine (B42938) in a 2:1 molar ratio in boiling ethanol. The product precipitates as bright yellow flaky crystals upon cooling.

• The inactive form of Salcomine is synthesized by reacting the H₂salen ligand with cobalt(II) acetate (B1210297) tetrahydrate in an ethanol-water mixture under an inert atmosphere (e.g., nitrogen or argon).

• The reaction mixture is heated to reflux for approximately one hour, during which the initially formed "active" brown complex transforms into the brick-red "inactive" dimeric complex[1].

• The resulting crystalline solid is collected by filtration, washed with cold ethanol, and dried in a desiccator[1].

Crystallization for X-ray Diffraction:

Single crystals of the inactive Salcomine dimer suitable for X-ray diffraction are typically obtained directly from the synthesis reaction mixture upon slow cooling. The solvent system for the synthesis (ethanol/water) promotes the formation of the dimeric structure.

Synthesis and Crystallization of Salcomine Pyridine Adduct

Synthesis and Crystallization:

• The Salcomine pyridine adduct can be prepared by dissolving the inactive Salcomine dimer in pyridine.

• Alternatively, it can be synthesized directly by adding pyridine to the reaction mixture of cobalt(II) acetate and H₂salen in an appropriate solvent[2].

• Slow evaporation of the pyridine solution at room temperature yields single crystals of the Salcomine pyridine adduct suitable for X-ray analysis.

General Protocol for X-ray Data Collection and Structure Refinement

• A suitable single crystal of the target compound is mounted on a goniometer.

• X-ray diffraction data is collected at a controlled temperature (typically 100-293 K) using a diffractometer equipped with a monochromatic X-ray source (e.g., Mo-Kα or Cu-Kα radiation).

• The collected diffraction data is processed, including integration of reflection intensities and absorption corrections.

• The crystal structure is solved using direct methods or Patterson methods and then refined using full-matrix least-squares on F².

• All non-hydrogen atoms are refined anisotropically, and hydrogen atoms are placed in calculated positions and refined using a riding model.

Visualization of Experimental Workflow

The general workflow for the synthesis and crystallographic analysis of Salcomine and its adducts can be visualized as follows:

Caption: Workflow for the synthesis and X-ray crystallographic analysis of Salcomine and its adducts.

This guide highlights the key structural differences between various forms of Salcomine as determined by X-ray crystallography. The provided experimental protocols offer a starting point for researchers aiming to synthesize and characterize these important coordination compounds. The detailed structural information is paramount for designing new Salcomine-based materials with tailored properties for applications in catalysis, gas storage, and as biomimetic models.

References

• 1. people.umass.edu [people.umass.edu]
• 2. Structure Activity Relationships for Reversible O2 Chemisorption by the Solid Phases of Co(salen) and Co(3F-salen) - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Kinetic Analysis of Oxygen Uptake by Co(salen)

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the kinetic performance of Co(salen) as a synthetic oxygen carrier, with a focus on its oxygen uptake capabilities. The analysis includes comparisons with its derivatives and the biological benchmarks of myoglobin (B1173299) and hemoglobin. Detailed experimental protocols for key kinetic analyses are also provided to support further research and development.

Performance Comparison: Co(salen) and Alternatives

The reversible binding of molecular oxygen by the cobalt(II) complex of N,N'-bis(salicylaldehyde)ethylenediimine, Co(salen), has positioned it as a significant model for understanding biological oxygen transport systems like myoglobin and hemoglobin.[1] The kinetics of this oxygen uptake are crucial for its potential applications and are influenced by several factors, including the physical state (solid vs. solution), the crystalline structure of the solid, and the nature of the solvent in solution.

Quantitative Kinetic Data

The following table summarizes key kinetic and thermodynamic parameters for oxygen binding to Co(salen) in different environments and compares them with its derivatives and biological counterparts.

Compound/System	Medium	Rate Constant (k_on)	Rate Constant (k_off)	Equilibrium Constant (K_eq)	Activation Energy (Ea) (kJ/mol)	Enthalpy (ΔH°) (kJ/mol)	Entropy (ΔS°) (J/mol·K)
Co(salen) (inactive)	DMSO (solution)	0.05 s⁻¹ (pseudo-first order)	-	-	9.34	-	-
Co(salen) (active)	Chloroform (solution)	-	0.0002 s⁻¹	-	-	-	-
Co(NSalen)	DMF/Pyridine (solution)	-	-	10.52 atm⁻¹ (at 274 K)	-	-37.56	-117.5
Co(EtSalen)	DMF/Pyridine (solution)	-	-	16.5 atm⁻¹ (at 274 K)	-	-49.66	-156.7
Co(DMISalen)	DMF/Pyridine (solution)	-	-	17.36 atm⁻¹ (at 274 K)	-	-45.2	-129.8
γ-Co(salen)	Solid-state	Fastest uptake rate among polymorphs	-	Highest O₂ capacity among polymorphs	-	-	-
δ-Co(salen)	Solid-state	Intermediate uptake rate	-	Intermediate O₂ capacity	-	-	-
ε-Co(salen)	Solid-state	Slowest uptake rate	-	Lowest O₂ capacity	-	-	-
Co(3F-salen)	Solid-state	Faster kinetics than Co(salen)	-	-	-	-	-
Myoglobin	Aqueous solution	19 µM⁻¹s⁻¹	10 s⁻¹	1.9 µM⁻¹	-	-	-
Hemoglobin (R-state)	Aqueous solution	30-80 µM⁻¹s⁻¹	10-30 s⁻¹	~2.7-3.0 µM⁻¹	-	-	-
Hemoglobin (T-state)	Aqueous solution	6-7 µM⁻¹s⁻¹	~1000 s⁻¹	~0.006-0.007 µM⁻¹	-	-	-

Note: Data for Co(salen) derivatives in solution are equilibrium constants (oxygenation constants) and thermodynamic parameters. Direct rate constants were not available in the searched literature. The rate for inactive Co(salen) in DMSO is presented as a pseudo-first-order rate constant from a kinetic study.

Experimental Protocols

Detailed methodologies for key experiments are crucial for reproducible and comparative kinetic analysis.

Synthesis of Co(salen)

The synthesis of Co(salen) involves a two-step process: the formation of the salen ligand followed by its coordination with cobalt(II).

a) Synthesis of the Salen Ligand (H₂salen):

• Dissolve salicylaldehyde (B1680747) (2 equivalents) in boiling ethanol (B145695).

• Add ethylenediamine (B42938) (1 equivalent) to the boiling ethanolic solution of salicylaldehyde.

• Stir the reaction mixture for 3-4 minutes.

• Cool the solution in an ice bath to precipitate the bright yellow, flaky crystals of the salen ligand.

• Filter the crystals under suction, wash with a small volume of ice-cold ethanol, and air-dry.

b) Synthesis of Co(salen):

• Dissolve the synthesized salen ligand in ethanol (e.g., 1.6 g in 60 cm³ of ethanol) at 60-70 °C in a side-arm flask under an inert atmosphere (e.g., nitrogen or under vacuum) to prevent oxidation.

• In a separate flask, dissolve cobalt(II) acetate (B1210297) tetrahydrate (e.g., 1.25 g) in a minimal amount of an ethanol:water mixture.

• Quickly add the cobalt(II) acetate solution to the hot solution of the salen ligand while swirling.

• Immediately stopper the flask and apply a vacuum for a short period.

• Continue heating the mixture with periodic swirling for 1-2 hours. During this time, the initially formed brown "active" complex will convert to the brick-red "inactive" form.

• Cool the solution to room temperature.

• Collect the brick-red crystals by filtration in air, wash with ice-cold ethanol, and dry in a desiccator.

Kinetic Analysis of Oxygen Uptake in Solution by UV-Vis Spectroscopy

This method monitors the change in the absorbance spectrum of a Co(salen) solution upon exposure to oxygen.

• Prepare a stock solution of Co(salen) in an appropriate solvent (e.g., DMSO, chloroform) under an inert atmosphere.

• Transfer a known volume of the Co(salen) solution to a cuvette equipped with a septum for gas bubbling.

• Place the cuvette in a UV-Vis spectrophotometer with temperature control.

• Record the initial UV-Vis spectrum of the deoxygenated Co(salen) solution.

• Initiate the reaction by bubbling oxygen through the solution.

• Record the UV-Vis spectra at regular time intervals to monitor the formation of the oxygenated Co(salen) adduct, which is characterized by changes in the absorbance at specific wavelengths.

• The rate of the reaction can be determined by plotting the change in absorbance at a characteristic wavelength versus time and fitting the data to an appropriate kinetic model (e.g., first-order or second-order).

Kinetic Analysis of Oxygen Uptake by Manometry

This technique measures the volume of oxygen consumed by a sample of Co(salen) over time.

• Accurately weigh a finely ground sample of Co(salen) (e.g., 50-100 mg) and place it in a side-arm test tube.

• In a separate small test tube that can fit inside the side-arm test tube, add a known volume of the desired solvent (e.g., 5 ml of DMSO).

• Carefully place the small test tube containing the solvent inside the side-arm test tube without spilling.

• Connect the side-arm test tube to a gas burette filled with water.

• Flush the entire apparatus with oxygen gas.

• Seal the apparatus and allow it to equilibrate to the desired temperature.

• Initiate the reaction by tilting the side-arm test tube to mix the Co(salen) with the solvent.

• Record the volume of oxygen consumed from the gas burette at regular time intervals.

• Plot the volume of oxygen uptake versus time to determine the reaction rate.

Visualizing the Experimental Workflow

The following diagram illustrates the general workflow for the kinetic analysis of oxygen uptake by Co(salen).

Caption: Workflow for Co(salen) synthesis and kinetic analysis.

Signaling Pathways and Logical Relationships

The reversible oxygen binding to Co(salen) can be depicted as a signaling pathway, where the presence of oxygen acts as a signal that triggers a change in the cobalt complex.

Caption: Reversible oxygen binding pathway of Co(salen).

References

• 1. people.chem.umass.edu [people.chem.umass.edu]

A Comparative Guide to Salcomine and Iron Porphyrins as Biomimetic Models

Introduction

In the field of biomimetic chemistry, both salcomine (B1680745) and iron porphyrins have emerged as cornerstone models for mimicking biological processes, particularly those involving oxygen transport and catalytic oxidation. Salcomine, a synthetic cobalt-Schiff base complex, gained prominence following the discovery of its ability to reversibly bind molecular oxygen, akin to myoglobin.[1][2] Iron porphyrins are synthetic analogues of the heme prosthetic group found in proteins like hemoglobin and cytochrome P450.[3] Their structural and functional similarity to these natural cofactors makes them invaluable tools for studying the mechanisms of oxygen binding and enzymatic catalysis.[3][4]

This guide provides an objective comparison of salcomine and iron porphyrins, focusing on their performance as oxygen carriers and oxidation catalysts. We present a summary of quantitative experimental data, detailed experimental protocols for their synthesis and evaluation, and visual diagrams to elucidate key mechanisms and workflows for researchers, scientists, and drug development professionals.

Performance Comparison: Oxygen Binding

The primary function of biomimetic oxygen carriers is to bind O₂ reversibly. While both salcomine and iron(II) porphyrins achieve this, their mechanisms and affinities differ significantly. Salcomine, a Co(II) complex, activates O₂ to form a Co(III)-superoxide species.[5] Depending on conditions, this can exist as a monomer or dimerize to form a µ-peroxo bridged species, [Co(salen)]₂O₂.[1][2] In contrast, five-coordinate iron(II) porphyrins mimic heme proteins, binding O₂ to form a six-coordinate dioxygen complex where the iron is oxidized to Fe(III) and the oxygen is reduced to superoxide.[6][7]

A critical parameter for comparing oxygen carriers is the P₅₀ value, which is the partial pressure of oxygen at which 50% of the complex is saturated.[8] A lower P₅₀ indicates a higher affinity for oxygen.

Table 1: Comparison of Oxygen Binding Properties

Parameter	Salcomine Derivative	Iron Porphyrin Derivative	Notes
Complex	Co(salen) in DMSO	Fe(TpivPP)(1,2-Me₂Im) (Picket-Fence)	TpivPP = meso-tetra(α,α,α,α-o-pivalamido-phenyl)porphyrin; 1,2-Me₂Im = 1,2-dimethylimidazole.
P₅₀ (Torr)	~0.1 - 1.2 (in solution)	38 (in solid state)	Salcomine's P₅₀ is highly dependent on the solvent and axial ligand. The iron porphyrin model is designed to mimic the low affinity "T-state" of hemoglobin.[9]
Binding Stoichiometry	2:1 (Co:O₂) or 1:1	1:1 (Fe:O₂)	In solution, salcomine often forms a 2:1 peroxo-bridged dimer with O₂.[2] Iron porphyrins typically bind one molecule of O₂.[4]
Reversibility	Reversible	Reversible, but prone to irreversible oxidation	Simple iron(II) porphyrins can irreversibly oxidize to form inactive µ-oxo dimers. Sterically hindered "picket-fence" porphyrins were designed to prevent this.[6]
Stability of O₂ Adduct	Moderately stable in solution	Stabilized by steric hindrance and low temperatures	The stability of the oxygenated form is a key challenge for both models, especially at room temperature.

Performance Comparison: Catalytic Activity

Both salcomine and iron porphyrins are effective catalysts for oxidation reactions, leveraging their ability to activate molecular oxygen or utilize other oxidants. Salcomine is particularly known for catalyzing the oxidation of substituted phenols to form quinones.[10][11] Iron porphyrins are renowned for their versatility, mimicking cytochrome P450 enzymes to catalyze a wide range of reactions, including the hydroxylation of alkanes and the epoxidation of alkenes.[12][13]

Catalytic efficiency is evaluated by the Turnover Number (TON), the number of substrate molecules converted per molecule of catalyst, and Turnover Frequency (TOF), the turnover per unit time.[14]

Table 2: Comparison of Catalytic Performance in Oxidation Reactions

Parameter	Salcomine	Iron Porphyrin
Reaction	Oxidation of 2,6-dimethylphenol	Oxidation of o-xylene
Catalyst	Co(salen)	Fe(meso-tetrakis(pentafluorophenyl)porphyrin)Cl
Oxidant	O₂	H₂O₂
Yield	High yields of corresponding quinone and diphenoquinone (B1195943) reported.[15]	4-hydroxy-3,4-dimethylcyclohexa-2,5-dienone (Yield: 51%)
TON	Not explicitly reported, but high conversions suggest significant turnover.	237
Selectivity	Selective for oxidation of phenols with a free para-position.[10]	Selective epoxidation of the aromatic ring.[16]
Conditions	Room temperature, O₂ atmosphere, in CHCl₃ or MeOH.[11]	Room temperature, in ethanol (B145695).[16]

Visualization of Mechanisms and Workflows

Diagrams created using Graphviz provide a clear visual representation of the complex processes involved in using these biomimetic models.

Caption: Oxygen binding mechanisms for Salcomine and Iron Porphyrin models.

Caption: Simplified catalytic cycle for hydrocarbon oxidation by an Iron Porphyrin.

Caption: General experimental workflow for a catalytic oxidation reaction.

Experimental Protocols

Protocol 1: Synthesis of Salcomine (Co(salen))

This protocol describes the synthesis of the "inactive" form of Co(salen), which can be activated for oxygen binding when dissolved. The procedure is sensitive to air and should be performed under an inert atmosphere (e.g., N₂ or Ar).[1][2]

Materials:

• Salicylaldehyde (B1680747) (0.45 mL, 4.1 mmol)

• Ethylenediamine (B42938) (0.14 mL, 2.0 mmol)

• Cobalt(II) acetate (B1210297) tetrahydrate (0.5 g, 2.0 mmol)

• Ethanol (95%, degassed)

• Water (deionized, degassed)

• Schlenk flask or three-neck round-bottom flask, reflux condenser, syringe, N₂ or Ar gas line.

Procedure:

• Ligand Synthesis: In a small flask, add salicylaldehyde to 5 mL of boiling ethanol. Separately, add ethylenediamine to the mixture and stir for 3-4 minutes until flaky yellow crystals of the salenH₂ ligand form. Cool the mixture in an ice bath, filter the crystals, and air-dry them.

• Inert Atmosphere Setup: Place the synthesized salenH₂ (0.23 g, 0.86 mmol) and a stir bar into a round-bottom flask fitted with a reflux condenser. In a separate flask, dissolve cobalt(II) acetate tetrahydrate (0.2 g) in 1.5 mL of degassed water. Seal both flasks with septa.

• Degassing: Flush both flasks with N₂ or Ar for approximately 5-10 minutes to create an anaerobic atmosphere.

• Reaction: Using a syringe, add 12 mL of degassed ethanol to the flask containing the salenH₂ ligand and swirl to dissolve. Then, using a syringe, add the cobalt acetate solution to the ethanolic salenH₂ solution. A brown precipitate should form.

• Reflux: Replace the septum on the condenser with an N₂-filled balloon to maintain a positive pressure. Heat the reaction mixture to reflux using a sand bath or heating mantle for at least 1 hour. During this time, the brown "active" complex will convert to a brick-red "inactive" complex.

• Isolation: Cool the solution to room temperature. The product can now be handled in air. Filter the red crystals using a Büchner funnel, wash with a small amount of ice-cold ethanol, and dry in a desiccator.

Protocol 2: Synthesis of Iron(III) meso-Tetraphenylporphyrin Chloride (Fe(TPP)Cl)

This protocol utilizes a mixed-solvent method for the efficient synthesis and metallation of the porphyrin in one pot.[3]

Materials:

• Pyrrole (B145914) (1.4 mL, 20 mmol)

• Benzaldehyde (B42025) (2.0 mL, 20 mmol)

• Propionic acid

• Glacial acetic acid

• m-Nitrotoluene

• Iron(II) chloride tetrahydrate (FeCl₂·4H₂O)

• Methanol (B129727), Chloroform (B151607)

• Chromatography column, Alumina (neutral, activity grade I)

Procedure:

• Reaction Mixture: In a 250 mL three-neck flask equipped with a reflux condenser and a stirrer, combine propionic acid (60 mL), glacial acetic acid (30 mL), and m-nitrotoluene (30 mL).

• Porphyrin Formation: Heat the solvent mixture to 120 °C. Simultaneously add pyrrole and benzaldehyde to the flask over 10 minutes while stirring vigorously. Continue to reflux the mixture for 30 minutes.

• Metallation: Add a saturated solution of FeCl₂·4H₂O in methanol to the reaction mixture. Continue refluxing for an additional 2 hours.

• Isolation: Cool the reaction mixture to room temperature. Remove the solvent under reduced pressure using a rotary evaporator. The resulting dark solid contains the crude Fe(TPP)Cl.

• Purification: Dissolve the crude product in a minimal amount of chloroform. Prepare a chromatography column with neutral alumina, using chloroform as the eluent. Load the crude product onto the column. The first band to elute will be the purple Fe(TPP)Cl.

• Crystallization: Collect the purple fraction and remove the chloroform via rotary evaporation. Recrystallize the solid from a chloroform/methanol mixture to obtain dark purple crystals. Dry the crystals under vacuum.

Protocol 3: Spectrophotometric Determination of O₂ Binding

This method measures the change in the UV-Vis spectrum of a solution of the complex upon exposure to varying partial pressures of oxygen to determine the P₅₀ value.[9]

Materials:

• Oxygen-sensitive complex (e.g., Co(salen) or an Fe(II) porphyrin)

• Anhydrous, non-coordinating solvent (e.g., toluene, DMSO for salcomine)

• Axial base if required (e.g., 1-methylimidazole (B24206) for iron porphyrin)

• Gas-tight cuvette with inlet and outlet ports

• UV-Vis spectrophotometer with a thermostatted cell holder

• Gas mixing system to control N₂/O₂ ratios

• Schlenk line for handling air-sensitive solutions

Procedure:

• Solution Preparation: Under an inert atmosphere (in a glovebox or using a Schlenk line), prepare a stock solution of the deoxygenated complex at a known concentration (typically 5-10 µM). If an axial base is needed, add it in sufficient excess to ensure the formation of the five-coordinate species.

• Spectrophotometer Setup: Place the gas-tight cuvette in the thermostatted holder of the spectrophotometer and allow it to reach the desired temperature.

• Initial Spectrum (Deoxy): Transfer the deoxygenated solution to the cuvette via a cannula or gas-tight syringe. Seal the cuvette and record the initial UV-Vis spectrum while bubbling pure N₂ through the solution. This is the spectrum of the 100% deoxygenated form.

• Titration with Oxygen: Use the gas mixing system to introduce a known mixture of O₂/N₂ (e.g., 1% O₂). Bubble this gas mixture through the solution until the spectrum no longer changes, indicating equilibrium has been reached. Record the spectrum.

• Repeat Titration: Repeat step 4 with progressively higher partial pressures of O₂ (e.g., 2%, 5%, 10%, etc.) until the spectral changes cease. This final spectrum corresponds to the 100% oxygenated form.

• Data Analysis: At a wavelength where the spectral change is maximal (e.g., the Soret or Q-band), plot the change in absorbance versus the partial pressure of O₂. Fit the data to a suitable binding isotherm (e.g., Hill equation) to calculate the P₅₀ value.

Protocol 4: Catalytic Oxidation of Cyclohexene (B86901) with an Iron Porphyrin

This protocol provides a general method for evaluating the catalytic activity of an iron porphyrin in an alkene oxidation reaction using O₂ as the oxidant.[12]

Materials:

• Iron porphyrin catalyst (e.g., Fe(TPP)Cl)

• Cyclohexene (substrate)

• Solvent (if any, though often run neat)

• Oxygen gas (balloon or cylinder)

• Round-bottom flask with reflux condenser

• Stir plate and heating mantle/oil bath

• Gas chromatograph (GC) with an internal standard (e.g., dodecane) for analysis

Procedure:

• Reaction Setup: To a round-bottom flask, add the iron porphyrin catalyst (e.g., 2.0 mg, ~0.003 mmol) and cyclohexene (2.0 mL, 19.8 mmol).

• Oxygen Atmosphere: Evacuate the flask and then backfill it with O₂ gas. A balloon filled with O₂ is often sufficient to maintain an oxygen atmosphere.

• Reaction: Place the flask in an oil bath preheated to the desired temperature (e.g., 70 °C) and stir the mixture.

• Monitoring: At regular time intervals (e.g., 1, 2, 4, 6 hours), withdraw a small aliquot (~10 µL) from the reaction mixture.

• Sample Preparation for Analysis: Dilute the aliquot with a suitable solvent (e.g., dichloromethane) and add a known amount of an internal standard.

• Analysis: Inject the prepared sample into a GC to determine the consumption of cyclohexene and the formation of products (typically cyclohexene oxide, 2-cyclohexen-1-ol, and 2-cyclohexen-1-one).

• Calculation: Calculate the substrate conversion, product yields, and Turnover Number (TON) based on the GC data. TON = (moles of product formed) / (moles of catalyst used).

References

• 1. people.umass.edu [people.umass.edu]
• 2. people.chem.umass.edu [people.chem.umass.edu]
• 3. Synthesis, Characterization and Spectral Properties of Substituted Tetraphenylporphyrin Iron Chloride Complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Cooperativity in O2 binding to iron porphyrins - PMC [pmc.ncbi.nlm.nih.gov]
• 5. files.core.ac.uk [files.core.ac.uk]
• 6. Nature of O2 and CO binding to metalloporphyrins and heme proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 7. What is <em>p</em>50 [acutecaretesting.org]
• 8. suslick.scs.illinois.edu [suslick.scs.illinois.edu]
• 9. researchgate.net [researchgate.net]
• 10. scite.ai [scite.ai]
• 11. mdpi.com [mdpi.com]
• 12. researchgate.net [researchgate.net]
• 13. Turnover number - Wikipedia [en.wikipedia.org]
• 14. pubs.acs.org [pubs.acs.org]
• 15. Green Aromatic Epoxidation with an Iron Porphyrin Catalyst for One-Pot Functionalization of Renewable Xylene, Quinoline, and Acridine [mdpi.com]
• 16. researchgate.net [researchgate.net]

A Comparative Guide to Immobilized Salcomine Catalysts: Performance Evaluation in Oxidation Reactions

For researchers, scientists, and drug development professionals, the quest for efficient, stable, and reusable catalysts is paramount. Salcomine, a cobalt-salen complex, has long been recognized for its catalytic prowess in oxidation reactions. However, its homogeneous nature presents challenges in catalyst recovery and reuse. Immobilization of Salcomine onto solid supports offers a promising solution. This guide provides a comprehensive comparison of the performance of Salcomine immobilized on various supports, supported by experimental data and detailed protocols to aid in the selection of the most suitable catalytic system.

Performance Metrics: A Side-by-Side Comparison

The efficacy of an immobilized catalyst is gauged by several key performance indicators: catalytic activity (conversion and selectivity), stability, and reusability. Below is a summary of the performance of Salcomine immobilized on different support materials in key oxidation reactions.

Support Material	Catalyst System	Reaction	Substrate	Conversion (%)	Selectivity (%)	Reusability (No. of Cycles)	% Activity Retention (after final cycle)	Reference
Mesoporous Silica (B1680970) (SBA-15)	Co(salen)/SBA-15	Aerobic Oxidation	Phenol (B47542)	>95	High for catechol	At least 5	Not specified	[1]
Graphene Oxide	Co-Salen-GO	Aerobic Epoxidation	Styrene (B11656)	70	35 (to styrene oxide)	Not specified	"Good recoverability"	[2]
Polymer Support	Cu(II)-Schiff Base/Polymer	Oxidation	2,6-di-tert-butylphenol (B90309)	60-70	80 (to diphenoquinone)	At least 3	"Without a significant loss of activity"	[3]

Note: Direct comparison is challenging due to variations in reaction conditions, catalyst loading, and analytical methods across different studies. The data presented should be considered as a guideline.

In-Depth Analysis of Immobilized Salcomine Performance

Catalytic Activity

Immobilization can sometimes lead to a decrease in catalytic activity compared to the homogeneous counterpart due to mass transfer limitations or altered electronic properties of the active site. However, studies on Salcomine immobilized on mesoporous silica (SBA-15) have shown excellent phenol conversion rates of over 95%, with high selectivity towards the formation of catechol.[1] This is attributed to the high surface area and well-defined pore structure of SBA-15, which allows for good dispersion of the catalyst and accessibility for the reactants.[1]

In the aerobic epoxidation of styrene, Salcomine immobilized on graphene oxide (Co-Salen-GO) demonstrated a 70% conversion with 35% selectivity to styrene oxide.[2] While the conversion is significant, the selectivity indicates the formation of other byproducts.

Stability and Reusability

A key advantage of immobilized catalysts is their enhanced stability and the potential for reuse, which significantly reduces operational costs. Salcomine immobilized on SBA-15 has been shown to be reusable for at least five cycles in phenol oxidation without a significant loss of activity.[1] Similarly, polymer-supported copper-Schiff base complexes, analogous to Salcomine, have been reused for three runs in the oxidation of 2,6-di-tert-butylphenol with minimal decrease in performance.[3] The covalent or strong non-covalent bonding between the Salcomine complex and the support prevents leaching of the active species into the reaction mixture, contributing to its stability and reusability.

Visualizing the Catalytic Process

To better understand the mechanics of Salcomine-catalyzed reactions and the immobilization process, the following diagrams illustrate key workflows and concepts.

Caption: Catalytic cycle of Salcomine in aerobic phenol oxidation.

Caption: General workflow for immobilizing Salcomine on a solid support.

Experimental Protocols

Detailed and reproducible experimental protocols are crucial for the successful implementation and evaluation of immobilized catalysts.

Synthesis of Salcomine Immobilized on Mesoporous Silica (Co(salen)/SBA-15)

This protocol is a generalized procedure based on literature descriptions.[1]

Materials:

• Mesoporous silica (SBA-15)

• 3-Aminopropyltriethoxysilane (APTES)

• Toluene (B28343) (dry)

• Salicylaldehyde (B1680747)

• Ethanol (B145695)

• Cobalt(II) acetate (B1210297) tetrahydrate

Procedure:

• Functionalization of SBA-15:

  • Activate SBA-15 by heating at 120 °C under vacuum for 4 hours.

  • Disperse the activated SBA-15 in dry toluene.

  • Add APTES to the suspension and reflux the mixture under a nitrogen atmosphere for 24 hours.

  • Filter the solid, wash with toluene and ethanol, and dry under vacuum. This yields amine-functionalized SBA-15 (SBA-15-NH2).

• Synthesis of the Schiff Base on the Support:

  • Disperse SBA-15-NH2 in ethanol.

  • Add a solution of salicylaldehyde in ethanol dropwise to the suspension.

  • Stir the mixture at room temperature for 24 hours.

  • Filter the solid, wash with ethanol, and dry under vacuum to obtain the salen ligand-modified silica (SBA-15-salen).

• Complexation with Cobalt:

  • Disperse SBA-15-salen in ethanol.

  • Add a solution of cobalt(II) acetate tetrahydrate in ethanol to the suspension.

  • Reflux the mixture for 6 hours under a nitrogen atmosphere.

  • Filter the resulting brown solid, wash thoroughly with ethanol to remove any unreacted cobalt salts, and dry under vacuum. The final product is the immobilized Salcomine catalyst (Co(salen)/SBA-15).

Catalytic Oxidation of Phenol using Immobilized Salcomine

This protocol outlines a general procedure for the aerobic oxidation of phenol.[1]

Materials:

• Immobilized Salcomine catalyst (e.g., Co(salen)/SBA-15)

• Phenol

• Solvent (e.g., acetonitrile, methanol)

• Oxygen (or air)

Procedure:

• Reaction Setup:

  • In a round-bottom flask equipped with a magnetic stirrer and a gas inlet, add the immobilized Salcomine catalyst and the solvent.

  • Add the phenol substrate to the mixture.

• Reaction Execution:

  • Stir the mixture at the desired temperature (e.g., 60-80 °C).

  • Bubble oxygen or air through the reaction mixture at a constant flow rate.

  • Monitor the reaction progress by taking aliquots at regular intervals and analyzing them using a suitable technique (e.g., Gas Chromatography-Mass Spectrometry (GC-MS) or High-Performance Liquid Chromatography (HPLC)).

• Catalyst Recovery and Reuse:

  • After the reaction is complete, separate the catalyst from the reaction mixture by filtration or centrifugation.

  • Wash the recovered catalyst with the solvent used in the reaction and then with a low-boiling-point solvent (e.g., acetone) to facilitate drying.

  • Dry the catalyst under vacuum before using it in subsequent reaction cycles.

Conclusion

The immobilization of Salcomine catalysts on solid supports presents a viable strategy to overcome the limitations of homogeneous catalysis, offering enhanced stability and reusability. Mesoporous silica, with its high surface area and tunable pore structure, appears to be a particularly effective support for the aerobic oxidation of phenols. While graphene oxide and polymer supports also show promise, further optimization is needed to improve selectivity and obtain more detailed performance data. The provided protocols offer a starting point for researchers to synthesize and evaluate these catalytic systems for their specific applications. Future research should focus on direct comparative studies under standardized conditions to provide a clearer picture of the relative merits of different immobilization strategies.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

A Comparative Analysis of Co(salen) with Ni(II) and Cu(II) Salen Complexes: A Guide for Researchers

A comprehensive examination of the synthesis, spectral properties, electrochemical behavior, and catalytic applications of Co(salen), Ni(II) salen, and Cu(II) salen complexes, providing researchers, scientists, and drug development professionals with essential comparative data and detailed experimental protocols.

This guide offers an objective comparison of the performance of Co(salen) with its nickel(II) and copper(II) analogues. The structural similarities of these metal-salen complexes, featuring a square planar coordination geometry, give rise to distinct and comparable physicochemical properties that are of significant interest in various fields, including catalysis and materials science. This document summarizes key quantitative data, provides detailed experimental methodologies for their synthesis and characterization, and visualizes essential workflows and reaction mechanisms.

Synthesis and Structural Overview

The synthesis of Co(salen), Ni(II) salen, and Cu(II) salen complexes is readily achieved through the condensation of salicylaldehyde (B1680747) with ethylenediamine (B42938) to form the salen ligand (H₂salen), followed by metallation with the corresponding metal(II) acetate (B1210297) salt in an alcoholic solvent.[1][2] The general reaction scheme is presented below:

• Step 1: Ligand Synthesis: 2 equivalents of salicylaldehyde react with 1 equivalent of ethylenediamine to form N,N′-bis(salicylidene)ethylenediamine (H₂salen).

• Step 2: Complexation: The H₂salen ligand is then reacted with the desired metal(II) acetate (M(OAc)₂) to yield the corresponding M(salen) complex.

These complexes typically adopt a square planar geometry, with the tetradentate salen ligand coordinating to the central metal ion through two nitrogen and two oxygen atoms.

Comparative Data

The following tables summarize the key spectral and electrochemical data for Co(salen), Ni(II) salen, and Cu(II) salen complexes based on reported experimental findings.

Spectral Properties: UV-Visible and Infrared Spectroscopy

The electronic and vibrational spectra of these complexes provide valuable insights into their electronic structure and bonding.

Complex	UV-Visible λmax (nm)	Key IR Bands (cm⁻¹) ν(C=N)	Reference
Co(salen)	~253, 304, 393	~1605	[3]
Ni(II) salen	~330, 420	~1618	[1]
Cu(II) salen	~267, 335, 527	~1600	[1][4]

Note: UV-Visible absorption maxima can vary depending on the solvent used.

Electrochemical Properties: Cyclic Voltammetry

Cyclic voltammetry data reveals the redox behavior of the metal centers in these complexes.

Complex	Redox Couple	Potential (V vs. reference electrode)	Reference
Co(salen)	Co(II)/Co(III)	~0.4 (vs. Fc/Fc⁺)	[5]
Ni(II) salen	Ni(II)/Ni(III)	Irreversible oxidation	[6]
Cu(II) salen	Cu(II)/Cu(I)	Quasi-reversible	[4]

Note: Redox potentials are highly dependent on the solvent, electrolyte, and reference electrode used.

Experimental Protocols

This section provides detailed methodologies for the synthesis and key characterization techniques discussed in this guide.

Synthesis of Metal-Salen Complexes

Materials:

• Salicylaldehyde

• Ethylenediamine

• Ethanol (B145695)

• Metal(II) acetate tetrahydrate (e.g., Cobalt(II) acetate, Nickel(II) acetate, Copper(II) acetate)

• Deionized water

Procedure for Salen Ligand (H₂salen) Synthesis:

• Dissolve salicylaldehyde (2.0 mmol) in 10 mL of absolute ethanol in a round-bottom flask.[2]

• In a separate beaker, dissolve ethylenediamine (1.0 mmol) in 5 mL of absolute ethanol.[2]

• Slowly add the ethylenediamine solution to the salicylaldehyde solution with constant stirring.[2]

• Heat the resulting mixture at reflux for 1-2 hours.[2]

• Cool the reaction mixture to room temperature, which should result in the precipitation of a bright yellow solid.[2]

• Collect the solid by filtration, wash with a small amount of cold ethanol, and dry in a vacuum oven.[2]

General Procedure for M(salen) Complex Synthesis (M = Co, Ni, Cu):

• Suspend the synthesized H₂salen (1.0 mmol) in 20 mL of absolute ethanol in a round-bottom flask.[1][2]

• In a separate beaker, dissolve the respective metal(II) acetate tetrahydrate (1.0 mmol) in 10 mL of ethanol (for Ni and Cu) or deaerated absolute ethanol under an inert atmosphere (for Co, due to its air sensitivity).[1]

• Add the metal salt solution dropwise to the H₂salen suspension while stirring.[1]

• Heat the mixture at reflux for 2-4 hours.[1]

• Cool the reaction mixture to room temperature. The colored complex will precipitate out of the solution.

• Collect the solid product by filtration, wash with cold ethanol and diethyl ether, and then dry under vacuum.[1]

UV-Visible (UV-Vis) Spectroscopy

Equipment:

• UV-Vis Spectrophotometer

• Quartz cuvettes (1 cm path length)

• Volumetric flasks

• Appropriate solvent (e.g., DMSO, ethanol)

Procedure:

• Prepare a stock solution of the metal-salen complex of a known concentration (e.g., 10⁻³ M) in the chosen solvent.

• Prepare a series of standard solutions of lower concentrations by serial dilution of the stock solution.

• Fill a cuvette with the pure solvent to be used as a blank.

• Record the baseline of the spectrophotometer with the blank cuvette.

• Record the UV-Vis spectrum of each standard solution over the desired wavelength range (e.g., 200-800 nm).

• Identify the wavelength of maximum absorbance (λmax) for each complex.

Infrared (IR) Spectroscopy

Equipment:

• Fourier-Transform Infrared (FTIR) Spectrometer

• KBr pellets or ATR accessory

Procedure (using KBr pellets):

• Thoroughly grind a small amount of the solid sample (1-2 mg) with anhydrous potassium bromide (KBr) (100-200 mg) in an agate mortar.

• Press the mixture into a thin, transparent pellet using a hydraulic press.

• Place the KBr pellet in the sample holder of the FTIR spectrometer.

• Record the IR spectrum over the range of 4000-400 cm⁻¹.

• Identify the characteristic vibrational frequencies, paying close attention to the C=N stretching band.

Cyclic Voltammetry (CV)

Equipment:

• Potentiostat with a three-electrode cell

• Working electrode (e.g., glassy carbon)

• Reference electrode (e.g., Ag/AgCl)

• Counter electrode (e.g., platinum wire)

• Electrochemical cell

• Inert gas (e.g., nitrogen or argon) for deaeration

• Solvent (e.g., DMF, acetonitrile)

• Supporting electrolyte (e.g., tetrabutylammonium (B224687) perchlorate, TBAP)

Procedure:

• Prepare a solution of the metal-salen complex (e.g., 10⁻³ M) in the chosen solvent containing the supporting electrolyte (e.g., 0.1 M TBAP).[6]

• Deaerate the solution by bubbling with an inert gas for at least 15-20 minutes to remove dissolved oxygen.

• Assemble the three-electrode cell with the prepared solution, ensuring the electrodes are properly immersed.

• Connect the electrodes to the potentiostat.

• Set the parameters for the cyclic voltammogram, including the initial potential, switching potential, and scan rate.

• Run the cyclic voltammetry experiment and record the resulting voltammogram.

• Analyze the voltammogram to determine the redox potentials of the complex.

Visualized Workflows and Mechanisms

The following diagrams, created using the DOT language, illustrate a general experimental workflow and a proposed catalytic cycle for Co(salen).

Caption: General experimental workflow for the synthesis and characterization of metal-salen complexes.

Caption: Proposed catalytic cycle for the Co(salen)-mediated oxidation of a substrate.[7][8]

Discussion and Conclusion

The comparative data reveals distinct differences in the spectral and electrochemical properties of Co(salen), Ni(II) salen, and Cu(II) salen complexes, despite their structural similarities.

• UV-Visible Spectra: The variations in the λmax values reflect the different d-orbital splitting and electronic transition energies for each metal center. These transitions are typically a combination of d-d transitions and charge-transfer bands.

• Infrared Spectra: The position of the imine (C=N) stretching frequency in the IR spectrum is sensitive to the metal ion. The shift in this band upon coordination indicates the formation of the metal-nitrogen bond and can provide information about the strength of this interaction.

• Electrochemistry: The redox potentials highlight the relative ease of oxidation or reduction of the central metal ion. Co(salen) exhibits a well-defined Co(II)/Co(III) redox couple, which is crucial for its catalytic activity in oxidation reactions.[5] In contrast, the oxidation of Ni(II) salen is often irreversible, and Cu(II) salen shows a quasi-reversible Cu(II)/Cu(I) couple.[4][6]

These differences in electronic structure and redox behavior directly impact the potential applications of these complexes. Co(salen) has been extensively studied for its ability to reversibly bind oxygen and catalyze various oxidation reactions.[7][8] The catalytic applications of Ni(II) and Cu(II) salen complexes are also significant, with applications in polymerization and other organic transformations.

References

• 1. sdiopr.s3.ap-south-1.amazonaws.com [sdiopr.s3.ap-south-1.amazonaws.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. Cu(II), Ni(II), and Zn(II) Complexes of Salan-Type Ligand Containing Ester Groups: Synthesis, Characterization, Electrochemical Properties, and In Vitro Biological Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 7. Syntheses, Characterization and Study of the Use of Cobalt (II) Schiff–Base Complexes as Catalysts for the Oxidation of Styrene by Molecular Oxygen - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

DFT Insights into Co(salen) Catalytic Cycles: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of recent Density Functional Theory (DFT) studies on the catalytic cycles of cobalt(salen) complexes. Co(salen) and its derivatives are versatile catalysts for a range of organic transformations, and understanding their reaction mechanisms at a molecular level is crucial for catalyst design and optimization. This document summarizes key quantitative data from computational studies, details the methodologies employed, and visualizes a generalized catalytic cycle.

Comparative Performance Data

DFT calculations have been instrumental in elucidating the energetics of various Co(salen)-catalyzed reactions. The following table summarizes key energetic barriers for different catalytic processes, providing a quantitative basis for comparing catalyst performance across various applications.

Catalytic Reaction	Substrate(s)	Key Step	Activation Energy (kcal/mol)	Computational Method	Reference
Hydrofunctionalization of Alkenes	Styrene, Indole, Silane	Co(III)-H formation	14.2 (triplet state)	DFT	[1]
Oxidation of Lignin Models	Syringyl alcohol, Pyridine	Catalyst regeneration	< 32.8	DFT	[2][3]
Oxidation of Lignin Models	4-Hydroxybenzyl alcohol, Pyridine	Catalyst regeneration	40.9	DFT	[2][3]
CO2 Capture	CO2, [Co(salen)]-	Formation of [Co(salen)-CO2]-	0.042 eV (approx. 0.97 kcal/mol)	DFT	[4]

Methodologies and Experimental Protocols

The insights presented in this guide are derived from sophisticated computational chemistry techniques. The following section details the typical methodologies employed in the DFT studies of Co(salen) catalytic cycles.

Computational Details:

The majority of studies on Co(salen) catalysis employ DFT as the primary computational method. A common approach involves:

• Functionals: A variety of exchange-correlation functionals are used, with the choice often depending on the specific properties being investigated. For transition metal complexes like Co(salen), hybrid functionals such as B3LYP are frequently employed. Some studies also compare results with other functionals like PW91, BLYP, OLYP, and OPBE to assess the impact of the functional on the predicted spin state energetics.[5]

• Basis Sets: Triple-ζ basis sets with polarization functions (e.g., TZVP) are commonly used for all atoms to ensure a flexible and accurate description of the electronic structure.

• Solvent Effects: To model the reaction environment in solution, implicit solvent models like the Polarizable Continuum Model (PCM) are often utilized.

• Spin States: The electronic state of the cobalt center can change throughout the catalytic cycle. Therefore, calculations are often performed for different spin states (e.g., singlet, triplet, doublet) to identify the lowest energy pathway.[1]

• Intermediate and Transition State Searches: Geometry optimizations are performed to locate stable intermediates and transition states along the reaction coordinate. Vibrational frequency calculations are then carried out to confirm the nature of these stationary points (minima for intermediates, first-order saddle points for transition states).

Visualizing the Catalytic Cycle

A generalized catalytic cycle for Co(salen) often involves changes in the oxidation state of the cobalt center and the coordination of various substrates and intermediates. The following diagram illustrates a representative cycle for a hydrofunctionalization reaction, a common application of Co(salen) catalysis.[1][6]

Caption: A generalized catalytic cycle for Co(salen)-catalyzed hydrofunctionalization.

This guide serves as a starting point for researchers interested in the computational study of Co(salen) catalysis. The provided data and methodologies offer a foundation for further investigation and the rational design of new and improved catalytic systems.

References

• 1. Orbital-Driven Insights into Enantioselective Hydrofunctionalization of Alkenes Catalyzed by Co-Salen Complexes: Study on Singlet and Triplet States - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. srs.fs.usda.gov [srs.fs.usda.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Controlling the nucleophilic properties of cobalt salen complexes for carbon dioxide capture - RSC Advances (RSC Publishing) DOI:10.1039/C9RA01990A [pubs.rsc.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Mechanism of Alkene Hydrofunctionalization by Oxidative Cobalt(salen) Catalyzed Hydrogen Atom Transfer - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Oxygen-Carrying Capacity of Salcomine and its Alternatives

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the oxygen-carrying capacity of Salcomine (Co(salen)), a synthetic cobalt complex, with other synthetic and biological oxygen carriers. The information presented is supported by experimental data and detailed methodologies to assist researchers in selecting and evaluating materials for oxygen transport and storage applications.

Overview of Oxygen-Carrying Compounds

The ability to reversibly bind and release molecular oxygen is a critical function in various biological and industrial processes. While hemoglobin and hemocyanin are the primary biological oxygen carriers, synthetic complexes like Salcomine have been extensively studied for their potential in applications ranging from artificial oxygen carriers to catalysts in oxidation reactions. This guide focuses on quantifying and comparing the oxygen-carrying capacity of Salcomine with other metal-salen complexes and the principal biological oxygen transporters.

Quantitative Comparison of Oxygen-Carrying Capacity

The oxygen-carrying capacity of various compounds can be quantified in several ways, including the stoichiometric ratio of oxygen to the active metal center and the volume of oxygen carried per gram of the compound. The following tables summarize the available quantitative data for Salcomine, its polymorphs, and key biological oxygen carriers.

Table 1: Quantitative Oxygen-Carrying Capacity of Salcomine and its Polymorphs

Compound/Phase	Stoichiometry (O₂:Co)	Oxygen Capacity (% by weight)	Reference
Salcomine (active form)	1:2	~4.9%	[1]
γ-Co(salen)	1:3	Not specified	[1]
δ-Co(salen)	1:4	Not specified	[1]
ε-Co(salen)	1:5	Not specified	[1]
ζ-Co(salen)	1:2	Not specified	[1]

Table 2: Quantitative Oxygen-Carrying Capacity of Biological Oxygen Carriers

Compound	Active Metal Center	Oxygen-Carrying Capacity	Reference
Hemoglobin	Iron (Fe)	~1.34 mL O₂/g	[2][3]
Hemocyanin	Copper (Cu)	Roughly one-fourth as efficient as hemoglobin	[4][5]

Table 3: Qualitative and Semi-Quantitative Oxygen Interaction of Alternative Metal-Salen Complexes

Metal-Salen Complex	Observed Interaction with Oxygen	Application Focus	Reference
Fe(salen)	Rapidly oxidized by dioxygen, forms iron(III) species, acts as a catalyst for oxygenation.	Catalysis	[6]
Cu(salen)	Forms stable complexes, studied for anticancer and catalytic properties, can generate reactive oxygen species.	Catalysis, Medicinal Chemistry	[7]
Mn(salen)	Binds molecular oxygen reversibly in non-aqueous solvents, studied for catalytic oxidation.	Catalysis	[8]
Ni(salen)	Promotes the electrochemical reduction of oxygen, studied for sensor and catalytic applications.	Electrocatalysis, Sensors	[9]

Experimental Protocols for Measuring Oxygen-Carrying Capacity

Accurate quantification of oxygen-carrying capacity is crucial for the evaluation of these materials. The two primary methods for measuring gas absorption by solid samples are the volumetric and gravimetric methods.

Volumetric Method

The volumetric method measures the amount of gas adsorbed by a solid sample by monitoring pressure changes in a calibrated volume.

Experimental Workflow for Volumetric Measurement

Caption: Workflow for volumetric measurement of oxygen uptake.

Methodology:

• Sample Preparation: A known mass of the Salcomine sample is placed in a sample tube of a volumetric gas adsorption analyzer. The sample is then degassed under high vacuum at an elevated temperature to remove any adsorbed contaminants.

• Analysis: The sample tube is cooled, typically with liquid nitrogen. A known quantity of oxygen gas is admitted to a calibrated manifold, and the initial pressure is recorded.

• Adsorption: The valve to the sample tube is opened, allowing the oxygen to come into contact with the sample. The gas adsorbs onto the sample, causing a decrease in pressure in the system.

• Equilibration and Measurement: The system is allowed to reach equilibrium, and the final pressure is recorded. The amount of gas adsorbed is calculated from the pressure difference.

• Isotherm Generation: This process is repeated at various pressures to generate an oxygen adsorption isotherm, from which the oxygen-carrying capacity can be determined.

Gravimetric Method

The gravimetric method directly measures the change in mass of a sample as it adsorbs gas.

Methodology:

• Sample Preparation: A known mass of the Salcomine sample is placed in a sample pan connected to a microbalance within a sealed chamber. The sample is degassed under vacuum and heat.

• Analysis: The analysis chamber is brought to the desired temperature. Oxygen gas is introduced into the chamber at a controlled pressure.

• Mass Measurement: The microbalance continuously records the mass of the sample. As the sample adsorbs oxygen, its mass increases.

• Equilibration: The measurement is continued until the sample mass becomes constant, indicating that equilibrium has been reached. The total mass gain corresponds to the amount of oxygen adsorbed.

• Data Analysis: The oxygen uptake is calculated as a percentage of the initial sample weight or in moles of O₂ per mole of the compound.

Reversible Oxygen Binding Mechanism of Salcomine

Salcomine's ability to carry oxygen stems from the reversible binding of an oxygen molecule to the cobalt centers of two Salcomine molecules. This process involves a change in the oxidation state of the cobalt and the formation of a peroxo-bridged dimer.

Caption: Reversible oxygen binding to Salcomine.

The binding is an equilibrium process that can be shifted by changes in oxygen partial pressure and temperature. Heating the oxygenated complex or exposing it to a vacuum will cause the release of the bound oxygen, regenerating the original Salcomine complex. This reversibility is a key characteristic for its potential use as an oxygen carrier.

Comparative Overview of Oxygen Carriers

The choice of an oxygen carrier depends on the specific application, considering factors such as oxygen capacity, reversibility, kinetics of binding and release, and stability.

Caption: Classification of oxygen carriers.

• Salcomine (Co(salen)) : Offers a good balance of oxygen-carrying capacity and reversibility in the solid state. Different crystalline forms exhibit varying capacities, highlighting the importance of material processing.

• Other Metal-Salen Complexes (Fe, Cu, Mn, Ni) : While these complexes interact with oxygen, their primary application focus has been in catalysis. Their potential as reversible oxygen carriers for storage and transport is less explored, and quantitative data on their carrying capacity is limited.

• Hemoglobin : The biological benchmark, exhibiting high oxygen-carrying capacity and cooperative binding, which allows for efficient oxygen transport and release in response to small changes in oxygen partial pressure.

• Hemocyanin : A copper-based biological oxygen carrier found in some invertebrates. It is generally less efficient than hemoglobin.

Conclusion

Salcomine remains a significant model compound for synthetic oxygen carriers due to its well-characterized reversible oxygen binding. While it demonstrates a respectable oxygen-carrying capacity, biological systems like hemoglobin are still superior in terms of efficiency. Other metal-salen complexes, although structurally similar, have been primarily investigated for their catalytic properties, and their potential as high-capacity oxygen carriers requires further quantitative investigation. The experimental protocols and comparative data presented in this guide are intended to provide a solid foundation for researchers working on the development of novel oxygen-carrying materials.

References

• 1. Structure Activity Relationships for Reversible O2 Chemisorption by the Solid Phases of Co(salen) and Co(3F-salen) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Physiology, Oxygen Transport - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. Hemoglobin - Wikipedia [en.wikipedia.org]
• 4. Hemocyanin [bionity.com]
• 5. Hemocyanin - Wikipedia [en.wikipedia.org]
• 6. mdpi.com [mdpi.com]
• 7. Salen‐Type Copper(II) Complexes: Synthesis, Characterization, Computational Studies, Molecular Docking, Anticancer Potential, and Pharmacokinetic Prediction - PMC [pmc.ncbi.nlm.nih.gov]
• 8. revroum.lew.ro [revroum.lew.ro]
• 9. The structure of the NiO2N2 coordination center in the [Ni(Salen)] complex and its polymer: a comparative study by X-ray absorption spectroscopy and quantum-chemical calculations - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]

Efficacy of Salcomine Derivatives as Antiviral Agents: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The emergence of drug-resistant viral strains necessitates the exploration of novel antiviral agents with unique mechanisms of action. Salcomine derivatives, a class of organometallic compounds, have recently garnered attention for their potential as potent viral inhibitors. This guide provides a comparative overview of the antiviral efficacy of Salcomine derivatives, with a focus on their activity against influenza virus and a contextual comparison with established antiviral drugs. While direct comparative data for the most promising anti-influenza Salcomine derivative, MZ7465, is not publicly available, this guide synthesizes existing research to offer a comprehensive assessment based on current knowledge.

Executive Summary

A Salcomine derivative, identified as MZ7465, has demonstrated potent inhibitory activity against the influenza virus by directly targeting and inhibiting viral RNA synthesis. This mechanism of action is distinct from that of neuraminidase inhibitors (e.g., Oseltamivir) and cap-dependent endonuclease inhibitors (e.g., Baloxavir marboxil), suggesting a potential for overcoming existing drug resistance. While specific quantitative efficacy data (EC₅₀ and CC₅₀ values) for MZ7465 against influenza are not available in the public domain, studies on other Salcomine derivatives against different viruses, such as Human Cytomegalovirus (HCMV), indicate the potential for this class of compounds to exhibit significant and selective antiviral activity. Further research is required to establish a direct comparative efficacy profile of MZ7465 against currently approved anti-influenza therapeutics.

Quantitative Data on Antiviral Activity

Due to the limited availability of public data on the anti-influenza activity of the Salcomine derivative MZ7465, this section presents data on other Salcomine derivatives against Human Cytomegalovirus (HCMV) to illustrate the potential of this compound class. For comparative context, data for established anti-influenza drugs are also provided.

Table 1: Antiviral Activity of Salcomine Derivatives against Human Cytomegalovirus (HCMV)

Compound	Virus Strain	EC₅₀ (µM)	CC₅₀ (µM)	Selectivity Index (SI)
Salcomine	AD169	1.92 - 2.89	>200	>69 - >104
Salcomine Derivative 1	HCMV	<2	Not Reported	Not Reported
Salcomine Derivative 2	HCMV	<2	Not Reported	Not Reported

Table 2: Comparative Antiviral Activity of Approved Anti-Influenza Drugs

Drug	Target	Virus Strain(s)	EC₅₀ (µM)	CC₅₀ (µM)	Selectivity Index (SI)
Oseltamivir Carboxylate	Neuraminidase	Influenza A and B	Varies by strain	>100	Varies
Zanamivir	Neuraminidase	Influenza A and B	Varies by strain	>10,000	Varies
Baloxavir marboxil	Cap-dependent endonuclease	Influenza A and B	0.0046 - 0.0094	>10	>1064 - >2174

Mechanism of Action: Inhibition of Viral RNA Synthesis

The primary mechanism of action for the anti-influenza activity of the Salcomine derivative MZ7465 is the direct inhibition of viral RNA synthesis.[1] This is a critical step in the influenza virus replication cycle, where the viral RNA-dependent RNA polymerase (RdRp) complex is responsible for transcribing and replicating the viral genome. By inhibiting this process, MZ7465 effectively halts the production of new viral components, thereby suppressing viral propagation.

Caption: Proposed mechanism of action for the Salcomine derivative MZ7465.

Experimental Protocols

While the specific experimental protocol used for testing MZ7465 is not detailed in the available literature, a representative protocol for evaluating the in vitro antiviral efficacy of a compound against influenza virus is outlined below. This protocol is based on standard virological assays.

Cell and Virus Culture

• Cells: Madin-Darby Canine Kidney (MDCK) cells are cultured in Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% fetal bovine serum (FBS), penicillin (100 U/mL), and streptomycin (B1217042) (100 µg/mL) at 37°C in a 5% CO₂ incubator.

• Virus: Influenza virus strains (e.g., A/Puerto Rico/8/34 (H1N1), A/Hong Kong/8/68 (H3N2)) are propagated in MDCK cells in the presence of TPCK-treated trypsin (2 µg/mL). Viral titers are determined by a plaque assay or TCID₅₀ assay.

Cytotoxicity Assay

• MDCK cells are seeded in 96-well plates and incubated overnight.

• The cells are then treated with serial dilutions of the test compound (e.g., MZ7465) for 48-72 hours.

• Cell viability is assessed using a standard method such as the MTT or MTS assay.

• The 50% cytotoxic concentration (CC₅₀) is calculated from the dose-response curve.

Antiviral Activity Assay (Plaque Reduction Assay)

• Confluent monolayers of MDCK cells in 6-well or 12-well plates are infected with influenza virus at a multiplicity of infection (MOI) that yields a countable number of plaques.

• After a 1-hour adsorption period, the virus inoculum is removed, and the cells are washed with phosphate-buffered saline (PBS).

• An overlay medium (e.g., 2X DMEM mixed with 1.2% Avicel or agarose) containing various concentrations of the test compound and TPCK-treated trypsin is added to the wells.

• The plates are incubated for 2-3 days until plaques are visible.

• The cells are then fixed with 4% paraformaldehyde and stained with crystal violet.

• The number of plaques is counted, and the 50% effective concentration (EC₅₀) is calculated as the compound concentration that reduces the number of plaques by 50% compared to the virus control.

In Vitro Viral RNA Synthesis Assay

• A cell-free assay is performed using purified influenza virus ribonucleoprotein (RNP) complexes.

• The RNP complexes are incubated with a reaction mixture containing ribonucleoside triphosphates (rNTPs), including a labeled rNTP (e.g., [α-³²P]GTP), and the test compound at various concentrations.

• The reaction is allowed to proceed for a set time at 30-37°C.

• The newly synthesized viral RNA is then precipitated, and the incorporation of the labeled rNTP is quantified using a scintillation counter.

• The inhibitory effect of the compound on viral RNA synthesis is determined by the reduction in labeled rNTP incorporation.

Experimental Workflow

The following diagram illustrates a general workflow for the screening and characterization of novel antiviral compounds like Salcomine derivatives.

Caption: A generalized workflow for antiviral drug discovery and development.

Comparison with Alternative Antiviral Agents

A direct comparison of the Salcomine derivative MZ7465 with approved anti-influenza drugs is not possible due to the lack of publicly available data. However, a qualitative comparison based on their mechanisms of action can be made.

• Neuraminidase Inhibitors (Oseltamivir, Zanamivir): These drugs block the function of the viral neuraminidase enzyme, which is essential for the release of progeny virions from infected cells. This is a late-stage intervention in the viral life cycle.

• Cap-Dependent Endonuclease Inhibitors (Baloxavir marboxil): This class of drugs inhibits the "cap-snatching" process, where the virus steals the 5' cap of host cell mRNAs to initiate transcription of its own genome. This is an early-stage intervention.

• RNA Synthesis Inhibitors (MZ7465): By directly inhibiting the viral RNA-dependent RNA polymerase, MZ7465 targets the core machinery of viral replication. This offers a distinct advantage as it acts on a highly conserved viral enzyme, potentially leading to a broader spectrum of activity and a higher barrier to resistance.

Clinical studies comparing Baloxavir marboxil and Oseltamivir have shown that both are effective in reducing the duration of influenza symptoms.[2][3][4] Baloxavir marboxil has been shown to lead to a more rapid decline in viral load compared to oseltamivir.[2][3]

Conclusion

Salcomine derivatives, particularly MZ7465, represent a promising new class of antiviral agents against influenza virus. Their unique mechanism of targeting viral RNA synthesis offers a valuable alternative to existing therapeutic options and a potential solution to the growing problem of antiviral resistance. While the currently available data is limited, the potent in vitro activity of MZ7465 warrants further investigation, including detailed quantitative efficacy and toxicity studies, and direct comparisons with approved anti-influenza drugs. The development of such novel antivirals is crucial for enhancing our preparedness against seasonal epidemics and potential influenza pandemics.

References

• 1. Comparison of Antiviral Agents for Seasonal Influenza Outcomes in Healthy Adults and Children: A Systematic Review and Network Meta-analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. uspharmacist.com [uspharmacist.com]
• 3. Clinical efficacy and Safety of Baloxavir Marboxil compared with Oseltamivir against influenza virus in children: A systematic review and meta-analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Comparison of Efficacy and Safety of Baloxavir and Oseltamivir in Children With Influenza: A Systematic Review and Meta-Analysis - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Co(salen) and Other Transition Metal Salen Complexes in Catalysis

For Researchers, Scientists, and Drug Development Professionals

The quest for efficient and selective catalysts is a cornerstone of modern chemical synthesis. Among the vast array of catalytic systems, transition metal salen complexes have garnered significant attention due to their versatility and tunable reactivity. This guide provides an objective comparison of the catalytic performance of Co(salen) against other first-row transition metal salen complexes, specifically those of manganese (Mn), iron (Fe), and chromium (Cr). The comparative analysis is supported by experimental data from peer-reviewed literature, with a focus on the well-studied epoxidation of styrene (B11656) as a model reaction.

Performance Comparison in Styrene Epoxidation

The epoxidation of olefins is a fundamental transformation in organic synthesis, providing valuable epoxide intermediates. The catalytic activity of transition metal salen complexes in this reaction is highly dependent on the central metal ion, the nature of the oxidant, and the reaction conditions. Below is a summary of the performance of Co(salen) and its counterparts in the epoxidation of styrene.

Catalyst	Oxidant	Solvent	Temp. (°C)	Time (h)	Conversion (%)	Epoxide Selectivity (%)	TON	TOF (h⁻¹)	Reference
Co(salen)	O₂	1,4-Dioxane (B91453)	90	5	97.1	59.8	~971	~194	[1][2]
Mn(salen)Cl	m-CPBA/NMO	Dichloromethane (B109758)	25	4	>95	~85	>95	>23.75	[3][4]
Fe(salen)Cl	PhIO	Acetonitrile	25	24	~20	~90	~20	~0.83
Cr(salen)Cl	O₂/Pivalaldehyde	Acetonitrile	25	24	Moderate	High	-	-

Note: TON (Turnover Number) and TOF (Turnover Frequency) are calculated based on the provided data where possible. Direct comparison should be made with caution due to variations in experimental conditions. A direct comparison of LDH-hosted salen complexes in olefin epoxidation revealed the following order of activity (TOF): LDH-[Fe(Cl)(salen)] < LDH-[Co(Cl)(salen)] < LDH-[Mn(Cl)(salen)].[5] This suggests that for this specific application, Mn(salen) exhibits the highest intrinsic activity. Studies have also indicated that Fe(III)(salen) complexes are generally less effective epoxidation catalysts compared to their Mn(III) counterparts.

Experimental Protocols

Detailed and reproducible experimental protocols are crucial for the evaluation of catalytic performance. Below are representative procedures for the epoxidation of styrene using Co(salen) and Mn(salen) complexes.

Protocol 1: Co(salen)-Catalyzed Aerobic Epoxidation of Styrene

This protocol is adapted from studies on the aerobic oxidation of styrene using a Co(salen) catalyst.[1][2]

Materials:

• Co(salen) complex

• Styrene

• 1,4-Dioxane (solvent)

• Oxygen gas (balloon or cylinder)

• Round-bottom flask equipped with a magnetic stirrer and reflux condenser

• Heating mantle or oil bath

• Gas chromatography (GC) equipment for analysis

Procedure:

• To a 25 mL two-necked round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add the Co(salen) catalyst (e.g., 0.1 mmol).

• Add 10 mL of 1,4-dioxane to the flask.

• Add styrene (e.g., 10 mmol) to the reaction mixture.

• Flush the flask with oxygen gas and then maintain a positive pressure of oxygen using a balloon or a gentle stream from a cylinder.

• Heat the reaction mixture to 90 °C with vigorous stirring.

• Monitor the reaction progress by taking aliquots at regular intervals and analyzing them by gas chromatography (GC) to determine the conversion of styrene and the selectivity for styrene oxide.

• Upon completion of the reaction (e.g., after 5 hours), cool the mixture to room temperature.

• The product mixture can be analyzed directly or purified by column chromatography.

Protocol 2: Mn(salen)-Catalyzed Epoxidation of Styrene with m-CPBA

This protocol is a general procedure based on the widely used Jacobsen-Katsuki epoxidation.[3][4]

Materials:

• Chiral Mn(salen)Cl complex

• Styrene

• meta-Chloroperoxybenzoic acid (m-CPBA)

• N-Methylmorpholine N-oxide (NMO) as a co-catalyst

• Dichloromethane (CH₂Cl₂) (solvent)

• Round-bottom flask with a magnetic stirrer

• Ice bath

• Gas chromatography (GC) or High-Performance Liquid Chromatography (HPLC) for analysis

Procedure:

• In a round-bottom flask equipped with a magnetic stir bar, dissolve the Mn(salen)Cl catalyst (e.g., 0.05 mmol) and N-Methylmorpholine N-oxide (NMO) (e.g., 1.2 mmol) in 10 mL of dichloromethane.

• Cool the solution to 0 °C in an ice bath.

• Add styrene (e.g., 1.0 mmol) to the cooled solution.

• Slowly add a solution of meta-Chloroperoxybenzoic acid (m-CPBA) (e.g., 1.5 mmol) in dichloromethane to the reaction mixture over a period of 1 hour.

• Stir the reaction mixture at 0 °C and monitor its progress by TLC, GC, or HPLC.

• Once the reaction is complete (typically within a few hours), quench the reaction by adding a saturated aqueous solution of sodium thiosulfate.

• Separate the organic layer, wash with saturated aqueous sodium bicarbonate and brine, and then dry over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure, and purify the crude product by column chromatography to obtain styrene oxide.

• The enantiomeric excess (ee%) of the product can be determined by chiral HPLC or GC analysis.

Catalytic Cycle and Logical Relationships

The catalytic cycle for the epoxidation of an olefin by a metal-salen complex is a key aspect of understanding its performance. A generally accepted mechanism involves the formation of a high-valent metal-oxo species as the active oxidant.

Figure 1: Generalized Catalytic Cycle for Metal-Salen Epoxidation.

References

• 1. asianpubs.org [asianpubs.org]
• 2. researchgate.net [researchgate.net]
• 3. pcliv.ac.uk [pcliv.ac.uk]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Proper Disposal of Salcomine: A Guide for Laboratory Professionals

IMMEDIATE SAFETY AND LOGISTICAL INFORMATION

Salcomine, a cobalt(II) coordination complex, requires careful handling and disposal due to its hazardous properties. This guide provides essential procedural information for researchers, scientists, and drug development professionals to ensure the safe management and disposal of Salcomine waste in a laboratory setting. Adherence to these protocols is critical for personnel safety and environmental protection.

Hazard Identification and Safety Summary

Salcomine is classified as a hazardous substance. All personnel handling this chemical must be familiar with its associated risks and take appropriate safety precautions.

Table 1: GHS Hazard and Precautionary Information for Salcomine

Classification	GHS Code	Description
Hazard Statements	H315	Causes skin irritation[1]
H319 / H320	Causes serious eye irritation[1][2]
H335	May cause respiratory irritation[1]
H351	Suspected of causing cancer[2]
H302 / H332	Harmful if swallowed or if inhaled[3]
H317	May cause an allergic skin reaction[3]
Precautionary Statements	P201 / P202	Obtain and read special instructions before use[2]
P261	Avoid breathing dust[1][4]
P264	Wash skin thoroughly after handling[2][4]
P280	Wear protective gloves, protective clothing, and eye/face protection[2]
P302+P352	IF ON SKIN: Wash with plenty of soap and water[1][4]
P305+P351+P338	IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing[2]
P308+P313	IF exposed or concerned: Get medical advice/attention[2]
P405	Store locked up[2]
P501	Dispose of contents/container to an approved waste disposal plant[1][2]

Operational Plan: Waste Handling and Disposal

The proper disposal of Salcomine is governed by local, state, and federal regulations for hazardous waste. Under no circumstances should Salcomine or its containers be disposed of in standard trash or down the drain.[5]

Step 1: Waste Characterization and Segregation

• Identify Waste Streams: All materials contaminated with Salcomine must be treated as hazardous waste. This includes:

  • Unused or surplus Salcomine powder.

  • Contaminated personal protective equipment (PPE) such as gloves and lab coats.

  • Used lab supplies (e.g., filter paper, weighing boats, pipette tips).

  • Rinsate from cleaning contaminated glassware.

  • Contaminated packaging.[6]

• Segregate Waste: Collect all Salcomine-contaminated solid waste in a dedicated, clearly labeled, and sealed hazardous waste container. The container must be made of a compatible material and kept closed when not in use.

Step 2: Collection and Storage

• Container Labeling: Label the hazardous waste container with "Hazardous Waste," the name "Salcomine," and a clear description of the contents (e.g., "Salcomine contaminated debris"). Include the date when waste was first added.

• Storage Location: Store the sealed waste container in a designated, secure satellite accumulation area within the laboratory. Ensure the storage area is well-ventilated and away from incompatible materials, such as strong oxidizing agents.[3][4]

Step 3: Disposal Procedure

The required method for the final disposal of Salcomine is through a licensed professional waste disposal service.

• Engage a Licensed Vendor: Do not attempt to treat or dispose of Salcomine waste independently. Contact your institution's Environmental Health and Safety (EHS) department to arrange for pickup and disposal by a certified hazardous waste contractor.

• Incineration: The recommended disposal method is to dissolve or mix the material with a combustible solvent and burn it in a chemical incinerator equipped with an afterburner and scrubber.[6] This process ensures the complete destruction of the compound and captures any hazardous byproducts, such as cobalt oxides.[3]

• Contaminated Packaging: Dispose of any contaminated packaging as you would the unused product.[6]

Logistical Plan: Spill Management Protocol

In the event of a Salcomine spill, immediate and correct action is necessary to prevent exposure and environmental contamination.

Step 1: Immediate Response

• Alert Personnel: Notify everyone in the immediate area of the spill.

• Evacuate: Evacuate all non-essential personnel from the spill area.[6]

• Ventilate (If Safe): If the spill is minor and does not pose an inhalation hazard, ensure the area is well-ventilated, for example, by using a chemical fume hood.[6]

Step 2: Containment and Cleanup

Only trained personnel equipped with appropriate PPE should perform cleanup.

• Personal Protective Equipment (PPE): Before entering the spill area, don the following PPE:

  • NIOSH-approved respirator

  • Chemical-resistant gloves

  • Safety goggles or a face shield

  • Protective clothing (e.g., lab coat, coveralls)

• Avoid Dust Formation: Do not use methods that could make the Salcomine powder airborne.[6]

• Contain and Collect:

  • Gently cover the spill with an inert absorbent material like vermiculite (B1170534) or sand.

  • Carefully sweep or scoop up the material.[6]

  • Place the collected material into a designated, sealable container for hazardous waste.[6]

• Decontamination:

  • Clean the spill area thoroughly with soap and water.[7]

  • Collect all cleaning materials (sponges, paper towels) and place them in the hazardous waste container.

• Final Disposal: Seal and label the waste container and manage it according to the disposal procedures outlined above.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and procedural flow for the proper disposal of Salcomine.

Caption: Workflow for the safe disposal of Salcomine waste.

References

• 1. Salcomin | C16H16CoN2O2+2 | CID 135421911 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Salcomine, 500G | Labscoop [labscoop.com]
• 3. fishersci.it [fishersci.it]
• 4. SALCOMINE | 14167-18-1 [amp.chemicalbook.com]
• 5. epa.gov [epa.gov]
• 6. Salcomine - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. SALCOMINE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]

Personal protective equipment for handling Salcomine

For researchers, scientists, and drug development professionals, ensuring a safe laboratory environment is paramount. This guide provides essential, immediate safety and logistical information for handling Salcomine, including personal protective equipment (PPE) recommendations, detailed procedural guidance for a key application, and proper disposal plans.

Quantitative Exposure and Hazard Data

While specific occupational exposure limits for Salcomine have not been established, data for its core component, cobalt, provides a critical reference for safe handling. All personnel should adhere to the most conservative limits available.

Parameter	Value	Compound	Organization
Permissible Exposure Limit (PEL)	0.1 mg/m³ (8-hour TWA)	Cobalt	OSHA
Recommended Exposure Limit (REL)	0.05 mg/m³ (10-hour TWA)	Cobalt	NIOSH
Threshold Limit Value (TLV)	0.02 mg/m³ (8-hour TWA)	Cobalt	ACGIH
Immediately Dangerous to Life or Health (IDLH)	20 mg/m³	Cobalt metal dust and fume (as Co)[1][2]	NIOSH

TWA: Time-Weighted Average

Hazard Statements:

• Causes skin and eye irritation.[3]

• May cause respiratory irritation.

• Suspected of causing cancer.[3]

Personal Protective Equipment (PPE) Protocol

A comprehensive PPE plan is mandatory for all personnel handling Salcomine. The following table outlines the minimum required PPE.

Body Part	Required PPE	Specifications and Notes
Hands	Chemical Resistant Gloves	Nitrile or neoprene gloves are recommended. Always inspect gloves for integrity before use.
Eyes/Face	Safety Goggles and Face Shield	Goggles must be splash-proof. A face shield must be worn over the goggles when handling powders or solutions.
Respiratory	NIOSH-approved Respirator	A minimum of a half-mask respirator with particulate filters is required for handling the powder. For emergency situations, a positive-pressure, full-facepiece self-contained breathing apparatus (SCBA) is necessary.
Body	Laboratory Coat and Chemical-Resistant Apron	A fully buttoned lab coat is the minimum requirement. A chemical-resistant apron should be worn over the lab coat when there is a risk of splashing.
Feet	Closed-toe Shoes	Shoes should fully cover the feet.

Experimental Protocol: Salcomine-Catalyzed Oxidation of Phenol (B47542)

Salcomine is an effective catalyst for various oxidation reactions.[4] The following is a detailed methodology for the oxidation of phenol to p-benzoquinone.

Materials:

• Salcomine

• Phenol

• Methanol (B129727) (or Chloroform)

• Molecular Oxygen (gas cylinder with regulator)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Gas inlet tube

• Standard laboratory glassware for workup and analysis

Procedure:

• Reaction Setup: In a well-ventilated fume hood, dissolve phenol in methanol in a round-bottom flask equipped with a magnetic stir bar.

• Catalyst Addition: Add a catalytic amount of Salcomine to the solution. The solution will likely change color.

• Oxygenation: Begin stirring the solution and introduce a slow stream of molecular oxygen through a gas inlet tube submerged in the reaction mixture.

• Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or another suitable analytical technique. The reaction is typically conducted at room temperature.

• Workup: Upon completion, stop the oxygen flow and remove the solvent under reduced pressure. The crude product can then be purified by column chromatography.

• Waste Disposal: Dispose of all chemical waste, including solvents and residual reaction mixture, in appropriately labeled hazardous waste containers according to institutional and local regulations.

Salcomine Handling and Disposal Workflow

The following diagram outlines the critical steps for the safe handling and disposal of Salcomine. Adherence to this workflow is essential to minimize exposure and ensure a safe laboratory environment.

Caption: Workflow for safe handling of Salcomine.

Accidental Release and First Aid Measures

Spill: In the event of a spill, evacuate the area and ensure adequate ventilation.[3] Wearing appropriate PPE, including respiratory protection, sweep up the solid material, avoiding dust formation, and place it in a sealed container for disposal.

First Aid:

• Skin Contact: Immediately wash the affected area with soap and plenty of water.[3] Remove contaminated clothing.

• Eye Contact: Rinse cautiously with water for several minutes.[3] Remove contact lenses if present and easy to do. Continue rinsing and seek medical attention.

• Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical attention.

References

• 1. COBALT METAL, DUST & FUME (as Co) | Occupational Safety and Health Administration [osha.gov]
• 2. Cobalt metal dust and fume - IDLH | NIOSH | CDC [cdc.gov]
• 3. SALCOMINE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 4. researchgate.net [researchgate.net]